CREBBP-IN-1

Core Science & Biosynthesis

CREBBP-IN-1: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREBBP-IN-1, also known as CCS1477 and inobrodib, is a potent and selective small molecule inhibitor of the bromodomains of the homologous transcriptional coactivators, CREB-binding protein (CREBBP or CBP) and p300. These proteins are crucial regulators of gene expression, and their dysregulation is implicated in various diseases, particularly cancer. This technical guide provides an in-depth overview of the mechanism of action of CREBBP-IN-1, supported by quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows.

Core Mechanism of Action

CREBBP-IN-1 exerts its effects by specifically targeting the bromodomain of CREBBP and p300. Bromodomains are protein modules that recognize and bind to acetylated lysine residues on histones and other proteins. This interaction is a key step in the recruitment of transcriptional machinery to specific gene promoters, leading to gene activation.

By competitively binding to the bromodomain of CREBBP/p300, CREBBP-IN-1 prevents their interaction with acetylated histones and transcription factors. This disrupts the formation of active transcription complexes at the promoters of key oncogenes, leading to their transcriptional repression. Notably, CREBBP-IN-1 has been shown to down-regulate the expression of critical drivers of cancer progression, including the Androgen Receptor (AR) and its splice variants, as well as the proto-oncogene MYC.[1][2][3]

The inhibition of CREBBP/p300 by CREBBP-IN-1 leads to a cascade of cellular events, including cell cycle arrest and the induction of apoptosis in cancer cells.[4] Its high selectivity for the bromodomains of CREBBP/p300 over other bromodomain-containing proteins, such as BRD4, underscores its potential as a targeted therapeutic agent with a distinct mechanism of action compared to other epigenetic modulators like BET inhibitors.[2][3]

Quantitative Data

The following tables summarize the key quantitative data for CREBBP-IN-1 (CCS1477/inobrodib) from preclinical studies.

Table 1: Binding Affinity and Selectivity

Target	Binding Affinity (Kd)	Selectivity vs. BRD4	Reference
CREBBP	0.77 µM	-	[5]
p300	1.3 nM	~170-fold	[3][6]
CBP	1.7 nM	~130-fold	[3][6]
BRD4	222 nM	-	[3][6]

Table 2: In Vitro Cellular Activity

Cell Line	Cancer Type	IC50 (Proliferation)	Reference
22Rv1	Prostate Cancer	96 nM	[3]
VCaP	Prostate Cancer	49 nM	[3]
OPM-2	Multiple Myeloma	5 nM	[7]
MOLM-16	Acute Myeloid Leukemia	Submicromolar	[8]

Signaling Pathway

The following diagram illustrates the signaling pathway affected by CREBBP-IN-1.

Caption: Signaling pathway illustrating the role of CREBBP/p300 and its inhibition by CREBBP-IN-1.

Experimental Protocols

This section details the methodologies for key experiments cited in the characterization of CREBBP-IN-1.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To determine the binding affinity (Kd) of CREBBP-IN-1 to the bromodomains of CREBBP, p300, and BRD4.

Methodology:

• Recombinant bromodomain proteins (CREBBP, p300, BRD4) are immobilized on a sensor chip.

• A series of concentrations of CREBBP-IN-1 in a suitable buffer are flowed over the chip surface.

• The binding of CREBBP-IN-1 to the immobilized proteins is detected as a change in the refractive index at the surface, measured in response units (RU).

• Association (kon) and dissociation (koff) rate constants are determined from the sensorgrams.

• The equilibrium dissociation constant (Kd) is calculated as the ratio of koff/kon.

Cell Proliferation Assay (e.g., CellTiter-Glo®)

Objective: To determine the half-maximal inhibitory concentration (IC50) of CREBBP-IN-1 on the proliferation of cancer cell lines.

Methodology:

• Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Cells are treated with a serial dilution of CREBBP-IN-1 or vehicle control (DMSO) for a specified period (e.g., 72 hours).

• At the end of the treatment period, the CellTiter-Glo® reagent is added to each well. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Luminescence is measured using a plate reader.

• The data is normalized to the vehicle-treated control, and the IC50 value is calculated by fitting the dose-response curve to a four-parameter logistic equation.

Western Blotting for Protein Expression

Objective: To assess the effect of CREBBP-IN-1 on the expression levels of target proteins such as AR, AR-V7, and c-Myc.

Methodology:

• Cancer cells are treated with CREBBP-IN-1 or vehicle control for a specified time.

• Cells are harvested and lysed to extract total protein.

• Protein concentration is determined using a BCA assay.

• Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., anti-AR, anti-c-Myc) and a loading control (e.g., anti-β-actin).

• The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged.

• Band intensities are quantified using densitometry software and normalized to the loading control.

Experimental Workflow

The following diagram outlines a typical experimental workflow for the preclinical characterization of a CREBBP inhibitor like CREBBP-IN-1.

Caption: A generalized experimental workflow for the preclinical evaluation of CREBBP-IN-1.

Conclusion

CREBBP-IN-1 (CCS1477/inobrodib) is a first-in-class, potent, and selective inhibitor of the p300/CBP bromodomains. Its mechanism of action, centered on the disruption of oncogenic transcriptional programs, has shown significant promise in preclinical models of various cancers, particularly those driven by AR and MYC. The data presented in this guide highlight its potential as a targeted therapeutic agent. Ongoing clinical trials will further elucidate its safety and efficacy in patients. This technical guide provides a foundational understanding of CREBBP-IN-1 for researchers and drug development professionals engaged in the field of epigenetic therapy.

References

• 1. The p300/CBP acetyltransferases function as transcriptional coactivators of β‐catenin in vertebrates | The EMBO Journal [link.springer.com]
• 2. The complex network of p300/CBP regulation: Interactions, posttranslational modifications, and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CBP/p300 are bimodal regulators of Wnt signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting gene coactivation factors with Cellcentric's inobrodib | BioWorld [bioworld.com]
• 5. P863: AN OPEN-LABEL PHASE I/IIA STUDY TO EVALUATE THE SAFETY AND EFFICACY OF CCS1477 AS MONOTHERAPY AND IN COMBINATION WITH POMALIDOMIDE/DEXAMETHASONE IN RELAPSED/REFRACTORY MULTIPLE MYELOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of CREBBP Bromodomain Inhibitors by High-Throughput Docking and Hit Optimization Guided by Molecular Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ashpublications.org [ashpublications.org]

The Discovery and Synthesis of CREBBP-IN-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CREB-binding protein (CREBBP) is a histone acetyltransferase (HAT) that plays a crucial role in regulating gene transcription, and its dysregulation is implicated in various diseases, including cancer. This has led to the development of inhibitors targeting its functional domains. This technical guide provides an in-depth overview of the discovery and synthesis of CREBBP-IN-1, a selective inhibitor of the CREBBP bromodomain. The discovery process, employing advanced computational techniques, and a detailed synthesis protocol are presented. Furthermore, this guide outlines the experimental methodologies used for its characterization and provides a summary of its biological activity.

Introduction to CREBBP

CREBBP, and its close homolog EP300, are large nuclear proteins that function as transcriptional co-activators. A key feature of CREBBP is its intrinsic histone acetyltransferase (HAT) activity, which is essential for chromatin remodeling and the regulation of gene expression. By acetylating histone proteins, CREBBP helps to create a more open chromatin structure, making DNA more accessible to the transcriptional machinery. Beyond histones, CREBBP also acetylates a variety of non-histone proteins, further modulating their function.

The CREBBP protein possesses several functional domains, including a bromodomain, which is responsible for recognizing and binding to acetylated lysine residues on histones and other proteins. This interaction is crucial for localizing CREBBP's acetyltransferase activity to specific genomic regions. The targeted inhibition of the CREBBP bromodomain has emerged as a promising therapeutic strategy for various cancers where its function is dysregulated.

The Discovery of CREBBP-IN-1

CREBBP-IN-1, also identified as compound 10 in the primary literature, was discovered through a sophisticated, multi-step computational approach designed to identify novel and selective inhibitors of the CREBBP bromodomain.[1][2][3] This in silico discovery process was pivotal in identifying a promising chemical scaffold for further development.

Computational Discovery Workflow

The discovery of CREBBP-IN-1 was initiated with a fragment-based high-throughput docking screen.[2][4] This approach involved the virtual screening of a large compound library against the crystal structure of the CREBBP bromodomain. The key to the selectivity of CREBBP-IN-1 lies in its interaction with a specific amino acid, Arginine 1173 (Arg1173), located at the rim of the bromodomain binding site.[2] Molecular dynamics simulations were then employed to refine the docking poses and to predict the stability of the ligand-protein interactions, guiding the optimization of the initial hits.[2]

Figure 1: Discovery workflow for CREBBP-IN-1.

Synthesis of CREBBP-IN-1

CREBBP-IN-1 has the chemical name 3-[(5-acetyl-2-ethoxyphenyl)carbamoyl]benzoic acid and a CAS number of 1801324-41-3.[5] The synthesis is a multi-step process that involves the formation of an amide bond between two key building blocks.

Synthetic Protocol

Step 1: Synthesis of 3-aminobenzoic acid derivative

The synthesis starts with a commercially available substituted aminobenzoic acid.

Step 2: Synthesis of the aniline derivative

The second component is a substituted aniline which is also prepared from commercially available starting materials.

Step 3: Amide Coupling

The final step involves the coupling of the two previously synthesized fragments to form the final product, CREBBP-IN-1. This is typically achieved using standard peptide coupling reagents.

(Detailed, step-by-step synthesis protocols with specific reagents, reaction conditions, and purification methods are typically found in the supplementary information of the primary research publication by Xu et al., J. Med. Chem. 2016, 59 (4), 1340-1349.)

Biological Activity and Characterization

The biological activity of CREBBP-IN-1 has been characterized using various biophysical and biochemical assays to determine its binding affinity, selectivity, and mechanism of action.

Quantitative Data Summary

Parameter	Value	Assay Method	Reference
Binding Affinity (Kd)	0.77 µM	Isothermal Titration Calorimetry (ITC)	[1][6]
IC50	Data not available in the provided search results	e.g., AlphaScreen
EC50	Data not available in the provided search results	Cellular Assays
Selectivity	Selective for CREBBP bromodomain	Specific selectivity panel data not available in the provided search results	[2]

Experimental Protocols

ITC is a technique used to determine the thermodynamic parameters of binding interactions in solution. It directly measures the heat released or absorbed during the binding event.

Protocol Outline:

• Sample Preparation: The purified CREBBP bromodomain protein is dialyzed against the ITC buffer. The inhibitor, CREBBP-IN-1, is dissolved in the same buffer.

• ITC Experiment: The protein solution is placed in the sample cell of the calorimeter, and the inhibitor solution is loaded into the injection syringe. A series of small injections of the inhibitor into the protein solution are performed.

• Data Analysis: The heat changes associated with each injection are measured and integrated to generate a binding isotherm. This isotherm is then fitted to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

AlphaScreen is a bead-based assay technology used to study biomolecular interactions in a high-throughput format. For CREBBP inhibition, a competition assay format is typically used.

Protocol Outline:

• Assay Components: Biotinylated histone peptide (substrate), GST-tagged CREBBP bromodomain, Streptavidin-coated Donor beads, and anti-GST-conjugated Acceptor beads.

• Assay Principle: In the absence of an inhibitor, the interaction between the CREBBP bromodomain and the histone peptide brings the Donor and Acceptor beads into close proximity, generating a luminescent signal.

• Inhibition Assay: CREBBP-IN-1 is incubated with the CREBBP bromodomain and the biotinylated histone peptide. The inhibitor competes with the histone peptide for binding to the bromodomain, leading to a decrease in the AlphaScreen signal.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Mechanism of Action and Signaling Pathway

CREBBP-IN-1 functions as a competitive inhibitor of the CREBBP bromodomain. By binding to the acetyl-lysine binding pocket of the bromodomain, it prevents the recruitment of CREBBP to acetylated histones and other acetylated proteins. This disruption of CREBBP's localization can lead to alterations in gene expression programs that are dependent on CREBBP's co-activator function.

References

• 1. Selectivity on-target of bromodomain chemical probes by structure-guided medicinal chemistry and chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptional Profiling of a Selective CREB Binding Protein Bromodomain Inhibitor Highlights Therapeutic Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Titration Calorimetry Standards and the Precision of Isothermal Titration Calorimetry Data | MDPI [mdpi.com]
• 4. Crebbp loss drives small cell lung cancer and increases sensitivity to HDAC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. revvity.com [revvity.com]
• 6. researchgate.net [researchgate.net]

The CREBBP Bromodomain: A Critical Nexus in Cancer Pathogenesis and a Prized Therapeutic Target

An In-depth Technical Guide for Researchers and Drug Development Professionals

The landscape of cancer therapy is increasingly shifting towards precision medicine, targeting the fundamental molecular machinery that drives malignancy. Among the most promising of these targets are epigenetic regulators, proteins that orchestrate gene expression without altering the DNA sequence itself. Within this class, the CREB-binding protein (CREBBP), and its close homolog EP300, have emerged as critical players in oncogenesis. This technical guide delves into the core of their function, focusing specifically on the CREBBP bromodomain—a small protein module with profound implications for cancer development and treatment.

The Central Role of CREBBP in Transcriptional Regulation

CREBBP and EP300 are large, multi-domain proteins that function as transcriptional coactivators.[1][2][3] A key function of these proteins is their intrinsic histone acetyltransferase (HAT) activity, which is crucial for remodeling chromatin into a more accessible state for transcription.[4][5] By adding acetyl groups to lysine residues on histone tails, CREBBP neutralizes their positive charge, weakening their interaction with DNA and facilitating the binding of transcription machinery.[4] This activity is not limited to histones; CREBBP also acetylates a wide array of non-histone proteins, including transcription factors like p53 and BCL6, thereby modulating their activity.[6]

The bromodomain is an approximately 110-amino acid module that functions as a "reader" of these acetylation marks.[4][7] It specifically recognizes and binds to acetylated lysine residues, tethering CREBBP to active regions of the genome, such as enhancers and super-enhancers.[1][8][9] This interaction is critical for the localization and stabilization of the CREBBP/EP300 complex at target gene loci, allowing for the amplification and sustenance of transcriptional programs essential for cell identity, proliferation, and differentiation.[9]

The CREBBP Bromodomain in Cancer: A Double-Edged Sword

The function of the CREBBP bromodomain is tightly regulated in normal cells. However, in cancer, its activity is frequently hijacked to drive oncogenic gene expression programs. This occurs through several mechanisms:

• Mutations: The CREBBP gene is one of the most frequently mutated epigenetic modifiers in various cancers, particularly hematological malignancies like follicular lymphoma (FL) and diffuse large B-cell lymphoma (DLBCL).[2][10] These mutations, often targeting the HAT domain, can lead to a global reduction in histone acetylation, altering the epigenetic landscape and promoting lymphomagenesis.[6][10] While mutations in the bromodomain itself are less common, they can disrupt its reading function, contributing to aberrant gene expression.[2][11] Furthermore, mutations in CREBBP have been associated with a hypermutated phenotype in some gastrointestinal cancers and may predict a better response to immunotherapy.[11]

• Over-reliance on CREBBP-driven Transcription: Many cancers become dependent on the continuous expression of key oncogenes, such as MYC, IRF4, and the Androgen Receptor (AR).[1][9] The expression of these genes is often controlled by super-enhancers, which are heavily decorated with acetylation marks and require the reader function of bromodomains for their activity. The CREBBP bromodomain, by recognizing these marks, plays a pivotal role in maintaining the high-level expression of these oncogenes, thus sustaining the malignant phenotype.[1][8]

This dependency creates a therapeutic vulnerability. By inhibiting the CREBBP bromodomain, it is possible to disrupt the reading mechanism, leading to the downregulation of these critical oncogenes and subsequent anti-tumor effects.[1][8][9]

Therapeutic Targeting of the CREBBP Bromodomain

The druggability of bromodomains has been clinically validated with the development of BET bromodomain inhibitors.[1] This success has spurred the development of potent and selective small-molecule inhibitors targeting the CREBBP/EP300 bromodomains. These inhibitors function by competitively binding to the acetyl-lysine binding pocket of the bromodomain, thereby preventing it from tethering to chromatin.[1][9]

This displacement of CREBBP/EP300 from enhancers and super-enhancers leads to a reduction in histone H3 lysine 27 acetylation (H3K27ac) at these sites and the downregulation of associated oncogenic gene programs.[1][8][9] This has been shown to induce cell cycle arrest, differentiation, and apoptosis in various cancer models.[8][9][12]

The diagram below illustrates the mechanism of action of a CREBBP bromodomain inhibitor. In a cancer cell reliant on a specific transcription factor (e.g., MYC, AR), CREBBP is recruited to super-enhancers to maintain high levels of histone acetylation and gene expression. The inhibitor displaces CREBBP, leading to reduced acetylation and transcriptional repression of the oncogene.

Caption: Mechanism of CREBBP Bromodomain Inhibition.

Quantitative Data on CREBBP Bromodomain Inhibitors

Several potent and selective CREBBP/EP300 bromodomain inhibitors are under investigation. Their activity is typically characterized by biochemical assays (e.g., TR-FRET) to determine their potency in disrupting the bromodomain-acetylated peptide interaction, and by cellular assays to assess their anti-proliferative effects.

Inhibitor	Target	IC50 (TR-FRET, nM)	Cell Line	Cellular GI50 (µM)	Key Affected Pathways	Reference
CCS1477 (Inobrodib)	CREBBP/EP300 BRD	~2	Multiple Myeloma	Potent activity reported	MYC, IRF4	[12][13]
Myeloid Leukemia	MYB	[12]
I-CBP112	CREBBP/EP300 BRD	38 (CREBBP)	MLL-rearranged Leukemia	~0.5	MYC	[14][15]
SGC-CBP30	CREBBP/EP300 BRD	21 (CREBBP)	K562 (CML)	~5	GATA1, MYC	[8][9][14]
GNE-049	CREBBP BRD	Potent and selective	Prostate Cancer	Potent activity reported	Androgen Receptor (AR)	[15][16]
CPI-637	CREBBP/EP300 BRD	Potent activity reported	ALCL, Hodgkin Lymphoma	Potent activity reported	MYC, IRF4, PD-L1	[14][15]
IACS-70654	CREBBP/EP300 BRD	Potent and selective	Triple-Negative Breast Cancer	Potent activity reported	IFN response, MHCI expression	[17][18][19]

BRD: Bromodomain, IC50: Half-maximal inhibitory concentration, GI50: Half-maximal growth inhibition, CML: Chronic Myeloid Leukemia, ALCL: Anaplastic Large Cell Lymphoma.

Key Experimental Protocols

Reproducible and rigorous experimental design is paramount in the evaluation of CREBBP bromodomain inhibitors. Below are outlines of key methodologies.

This biochemical assay is used to quantify the binding of the CREBBP bromodomain to an acetylated histone peptide and the ability of an inhibitor to disrupt this interaction.

Caption: Workflow for a TR-FRET-based CREBBP bromodomain binding assay.

Detailed Protocol:

• Reagent Preparation: Prepare assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20, 1 mM DTT). Serially dilute the test compound in DMSO, followed by dilution in assay buffer.

• Assay Plate Setup: Add 5 µL of the diluted test compound to the wells of a low-volume 384-well plate.

• Reagent Addition: Add a pre-mixed solution containing the biotinylated histone H3 peptide, GST-tagged CREBBP bromodomain, Europium-labeled anti-GST antibody, and Streptavidin-Allophycocyanin (APC).

• Incubation: Incubate the plate in the dark at room temperature for 1-2 hours to allow the binding reaction to reach equilibrium.

• Detection: Measure the fluorescence emission at 615 nm (Europium) and 665 nm (APC) using a plate reader capable of TR-FRET detection, following excitation at approximately 320-340 nm.

• Data Analysis: Calculate the ratio of the emission at 665 nm to that at 615 nm. Plot the ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

This assay measures the effect of a CREBBP bromodomain inhibitor on the growth of cancer cell lines.

Detailed Protocol:

• Cell Seeding: Seed cancer cells (e.g., multiple myeloma, acute myeloid leukemia, or prostate cancer cell lines) in 96-well plates at a predetermined density (e.g., 1,000-5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the CREBBP bromodomain inhibitor. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a period that allows for multiple cell doublings (e.g., 72-120 hours).

• Viability Assessment: Measure cell viability using a reagent such as CellTiter-Glo® (Promega), which quantifies ATP levels as an indicator of metabolically active cells, or by using a resazurin-based assay.

• Data Analysis: Normalize the viability data to the vehicle-treated control cells. Plot the percentage of growth inhibition against the logarithm of the inhibitor concentration and calculate the GI50 (the concentration that causes 50% growth inhibition).

Future Perspectives and Clinical Outlook

The targeting of the CREBBP/EP300 bromodomains represents a promising therapeutic strategy for a range of cancers. The inhibitor CCS1477 (inobrodib) is currently in clinical trials for hematological malignancies and castration-resistant prostate cancer, with early results showing encouraging clinical activity.[12][13][14][20]

Future research will likely focus on:

• Combination Therapies: Combining CREBBP bromodomain inhibitors with other agents, such as standard-of-care chemotherapies, other epigenetic drugs (e.g., HDAC inhibitors), or immunotherapy, may lead to synergistic effects and overcome resistance mechanisms.[10][14][17]

• Biomarker Discovery: Identifying predictive biomarkers to select patients most likely to respond to CREBBP bromodomain inhibition is crucial for clinical success. Potential biomarkers could include specific gene mutations (e.g., in CREBBP or pathway components), gene expression signatures (e.g., high MYC or AR expression), or high tumor-associated neutrophil counts.[1][17][18]

• Understanding Resistance: Investigating the mechanisms by which cancer cells develop resistance to CREBBP bromodomain inhibitors will be essential for developing next-generation inhibitors and rational combination strategies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Crebbp loss drives small cell lung cancer and increases sensitivity to HDAC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 8. researchgate.net [researchgate.net]
• 9. CREBBP/EP300 bromodomains are critical to sustain the GATA1/MYC regulatory axis in proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bloodcancerunited.org [bloodcancerunited.org]
• 11. mdpi.com [mdpi.com]
• 12. Therapeutic targeting of EP300/CBP by bromodomain inhibition in hematologic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CellCentric Presents Positive Phase 2 Dose Optimization Data for Inobrodib in Multiple Myeloma at ASH Annual Meeting [newsfilecorp.com]
• 14. Analysis and Therapeutic Targeting of the EP300 and CREBBP Acetyltransferases in Anaplastic Large Cell Lymphoma and Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CBP/p300 bromodomain: new promising epigenetic target | Visualized Cancer Medicine [vcm.edpsciences.org]
• 16. Functional Roles of Bromodomain Proteins in Cancer | MDPI [mdpi.com]
• 17. CREB-binding protein/P300 bromodomain inhibition reduces neutrophil accumulation and activates antitumor immunity in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. JCI Insight - CREB-binding protein/P300 bromodomain inhibition reduces neutrophil accumulation and activates antitumor immunity in triple-negative breast cancer [insight.jci.org]
• 19. CREB-binding protein/P300 bromodomain inhibition reduces neutrophil accumulation and activates antitumor immunity in triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. cellcentric.com [cellcentric.com]

CREBBP-IN-1: A Chemical Probe for the CREBBP Bromodomain

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP), also known as CBP, is a crucial transcriptional co-activator involved in a myriad of cellular processes, including cell growth, differentiation, and DNA repair.[1][2] Its function is mediated through multiple domains, most notably its histone acetyltransferase (HAT) domain and its bromodomain. The CREBBP bromodomain recognizes and binds to acetylated lysine residues on histones and other proteins, a key step in chromatin remodeling and gene activation.[2][3] Dysregulation of CREBBP activity has been implicated in various diseases, particularly cancer, making it an attractive therapeutic target.[4]

This technical guide provides a comprehensive overview of CREBBP-IN-1, a chemical probe developed for the CREBBP bromodomain.[5] We will delve into its biochemical and biophysical properties, provide detailed experimental protocols for its use, and illustrate its mechanism of action through signaling and experimental workflow diagrams.

Core Data Summary

CREBBP-IN-1, also referred to as compound 10 in its discovery paper, was identified through high-throughput docking as a ligand for the CREBBP bromodomain.[5] Its key quantitative data are summarized below for easy reference and comparison.

Property	Value	Method	Reference
Binding Affinity (Kd)	0.77 µM	Isothermal Titration Calorimetry (ITC)	[5]
Selectivity	Data not available in the primary publication.	-	-
Cellular Activity	Data not available in the primary publication.	-	-

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental application of CREBBP-IN-1, the following diagrams are provided.

CREBBP-Mediated Transcriptional Activation

Caption: CREBBP-mediated transcriptional activation and its inhibition by CREBBP-IN-1.

Experimental Workflow for Characterizing CREBBP-IN-1

// Annotations node [shape=plaintext, fontcolor="#5F6368"]; a1 [label="Primary Characterization"]; a2 [label="Functional Validation"];

edge [style=dashed, arrowhead=none]; ITC -> a1 [lhead=cluster_1]; Cellular_Assay -> a2 [lhead=cluster_2]; } enddot

Caption: Workflow for the discovery and validation of CREBBP-IN-1 as a chemical probe.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are the protocols for the key experiments used to characterize CREBBP-IN-1, based on standard methodologies in the field.

Isothermal Titration Calorimetry (ITC)

Purpose: To determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of CREBBP-IN-1 binding to the CREBBP bromodomain.

Materials:

• Purified CREBBP bromodomain protein

• CREBBP-IN-1

• ITC instrument (e.g., Malvern MicroCal)

• Dialysis buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl)

• Hamilton syringe

Procedure:

• Sample Preparation:

  • Dialyze the purified CREBBP bromodomain protein against the ITC buffer overnight at 4°C to ensure buffer matching.

  • Dissolve CREBBP-IN-1 in the final dialysis buffer. It is critical that the buffer for the protein and the ligand are identical to minimize heats of dilution.

  • Determine the accurate concentrations of the protein and ligand using a suitable method (e.g., UV-Vis spectroscopy for protein).

  • Degas both the protein and ligand solutions immediately before the ITC experiment to prevent bubble formation.

• ITC Experiment Setup:

  • Set the experimental temperature (e.g., 25°C).

  • Load the CREBBP bromodomain solution (e.g., 10-20 µM) into the sample cell.

  • Load the CREBBP-IN-1 solution (e.g., 100-200 µM) into the injection syringe. The ligand concentration should ideally be 10-20 times that of the protein.

• Titration:

  • Perform an initial small injection (e.g., 0.5-1 µL) to remove any air from the syringe tip, and discard this data point during analysis.

  • Carry out a series of injections (e.g., 20-30 injections of 1-2 µL each) with sufficient spacing between injections to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the raw ITC data to obtain the heat change for each injection.

  • Fit the integrated data to a suitable binding model (e.g., one-site binding model) to determine the Kd, n, and ΔH. The binding entropy (ΔS) can then be calculated.

AlphaScreen Assay

Purpose: To measure the ability of CREBBP-IN-1 to inhibit the interaction between the CREBBP bromodomain and an acetylated histone peptide in a high-throughput format.

Materials:

• GST-tagged CREBBP bromodomain

• Biotinylated acetylated histone peptide (e.g., H3K14ac)

• Glutathione AlphaLISA Acceptor beads

• Streptavidin Donor beads

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20)

• 384-well microplate

• AlphaScreen-capable plate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of CREBBP-IN-1 in assay buffer.

  • Prepare a mixture of GST-tagged CREBBP bromodomain and biotinylated acetylated histone peptide in assay buffer.

• Assay Plate Setup:

  • Add the CREBBP-IN-1 dilutions to the wells of the 384-well plate.

  • Add the protein-peptide mixture to the wells.

  • Incubate the plate at room temperature for a defined period (e.g., 30-60 minutes) to allow for binding to reach equilibrium.

• Detection:

  • Add the Glutathione AlphaLISA Acceptor beads to all wells and incubate in the dark (e.g., 60 minutes).

  • Add the Streptavidin Donor beads to all wells and incubate in the dark (e.g., 30-60 minutes).

• Data Acquisition and Analysis:

  • Read the plate on an AlphaScreen-capable plate reader.

  • Plot the AlphaScreen signal against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Conclusion

CREBBP-IN-1 serves as a valuable tool for investigating the biological functions of the CREBBP bromodomain. Its characterization through biophysical methods provides a solid foundation for its application in cellular and potentially in vivo studies. The detailed protocols and illustrative diagrams in this guide are intended to facilitate the effective use of CREBBP-IN-1 by the scientific community, ultimately contributing to a deeper understanding of CREBBP biology and its role in disease. Further studies are warranted to establish a more comprehensive selectivity profile and to explore its effects in cellular contexts.

References

• 1. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 2. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 3. Controlling Intramolecular Interactions in the Design of Selective, High-Affinity Ligands for the CREBBP Bromodomain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of CREBBP Bromodomain Inhibitors by High-Throughput Docking and Hit Optimization Guided by Molecular Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core of Transcriptional Regulation: An In-depth Guide to the Histone Acetyltransferase (HAT) Activity of CREBBP

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP or CBP) is a master regulator of gene expression, playing a pivotal role in a vast array of cellular processes, from cell growth and differentiation to memory formation.[1][2] Its significance is underscored by its involvement in numerous diseases, including cancer and the rare congenital disorder Rubinstein-Taybi syndrome.[1][3][4] At the heart of CREBBP's function lies its intrinsic histone acetyltransferase (HAT) activity.[5] This enzymatic function allows CREBBP to catalyze the transfer of an acetyl group from acetyl-CoA to the lysine residues of histone and non-histone proteins, thereby modulating chromatin structure and protein function to control gene transcription.[1][5][6] This technical guide provides a comprehensive overview of the HAT activity of CREBBP, detailing its mechanism, regulation, substrate specificity, and the experimental methodologies used to study it.

Catalytic Mechanism and Structure of the HAT Domain

The HAT domain of CREBBP is the catalytic core responsible for its acetyltransferase activity.[3] Mutations within this highly conserved region are frequently associated with Rubinstein-Taybi syndrome, highlighting its critical importance.[3][7] The catalytic mechanism of p300/CBP, a close homolog of CREBBP, is proposed to follow an unusual "hit-and-run" (Theorell-Chance) model, which is distinct from other known HAT families.[8] This mechanism, elucidated through the crystal structure of the p300 HAT domain in complex with a bi-substrate inhibitor, Lys-CoA, reveals novel structural features that account for its broad substrate specificity.[8]

Beyond its well-documented acetyltransferase activity, recent studies have demonstrated that CREBBP also functions as a histone propionyltransferase.[9][10] It can utilize propionyl-CoA to deposit propionylation marks on histones, particularly H3K18, linking cellular metabolism to epigenetic regulation.[9][10]

Regulation of CREBBP HAT Activity

The HAT activity of CREBBP is not constitutive but is tightly regulated by various factors, ensuring precise control of gene expression.

1. Interaction with Transcription Factors: A key regulatory mechanism is the physical interaction of CREBBP with DNA-binding transcription factors.[11][12] These factors recruit CREBBP to specific gene promoters.[11][12] Notably, the interaction with certain transcription factors, such as HNF-1α, Sp1, and HNF-4, can directly stimulate the HAT activity of CREBBP.[11][12] Conversely, some viral proteins, like the adenovirus E1A, can inhibit CBP's HAT activity upon binding.[13] This suggests a dynamic role for transcription factors not only in recruiting the enzymatic machinery but also in modulating its activity.[11][12]

2. Post-Translational Modifications: The activity of CREBBP is also regulated by post-translational modifications. For instance, phosphorylation of CREBBP by kinases such as CaM kinase IV in response to cellular signals is crucial for its co-activator function and subsequent gene expression.[14]

Substrate Specificity

CREBBP exhibits a broad substrate specificity, targeting both histone and non-histone proteins.

Histone Substrates: CREBBP acetylates all four core histones (H2A, H2B, H3, and H4).[15][16] It shows a particular preference for acetylating lysine 18 and 27 on histone H3 (H3K18ac and H3K27ac).[9] This acetylation neutralizes the positive charge of lysine residues, weakening the interaction between histones and DNA, leading to a more open chromatin structure that is permissive for transcription.[1][17]

Non-Histone Substrates: A growing list of non-histone proteins are also targets of CREBBP's acetyltransferase activity. Prominent examples include the tumor suppressor p53, the transcription factor GATA-1, and the architectural protein HMGI/Y.[15] Acetylation of these proteins can modulate their DNA binding affinity, stability, and interaction with other proteins, thereby influencing their function in various cellular pathways.[15]

Role in Biological Processes and Disease

The HAT activity of CREBBP is integral to numerous biological processes:

• Gene Transcription: By acetylating histones and recruiting the transcriptional machinery, CREBBP acts as a critical coactivator for a multitude of transcription factors.[1][11]

• Memory Formation: The HAT activity of CREBBP is essential for the consolidation of long-term memory.[14]

• Cell Cycle Control: CREBBP's HAT activity is important for the G1/S transition in the cell cycle.[2]

Dysregulation of CREBBP's HAT activity is implicated in several diseases:

• Rubinstein-Taybi Syndrome (RSTS): This rare genetic disorder is caused by mutations in the CREBBP gene, with many mutations clustering in the HAT domain, leading to a loss of acetyltransferase activity.[3][7][18][19]

• Cancer: CREBBP is frequently mutated in various cancers, including lymphomas and small cell lung cancer.[20][21] In some contexts, it acts as a tumor suppressor, where its inactivation promotes tumorigenesis.[20] Consequently, inhibitors of CREBBP HAT activity are being investigated as potential cancer therapeutics.[22][23][24]

Quantitative Data on CREBBP HAT Activity

The following table summarizes key quantitative data related to the enzymatic activity of CREBBP and its inhibitors.

Parameter	Value	Substrate/Inhibitor	Context	Reference
IC50
20,000 nM	Anacardic Acid	In vitro HAT assay	[25]
14,000 nM	Garcinol	In vitro HAT assay	[25]
37,000 nM	Curcumin	In vitro HAT assay	[25]
3,000 nM	C646	In vitro HAT assay	[25]
Substrate Concentration
5 µM	Histone H3	In vitro HAT assay	[25]
0.2 µM	Acetyl CoA	In vitro HAT assay	[25]

Experimental Protocols

Studying the HAT activity of CREBBP involves a range of in vitro and in vivo techniques. Below are detailed methodologies for two key experiments.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay directly measures the enzymatic activity of CREBBP on a histone substrate.

Materials:

• Recombinant human CREBBP (catalytic core)

• Histone H3 peptide (e.g., corresponding to the first 21 amino acids) or full-length recombinant histone H3

• Acetyl-CoA (can be radiolabeled, e.g., [14C]acetyl-CoA, or non-labeled)

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 10 mM sodium butyrate

• Quenching solution (e.g., 15% HClO4)

• Detection method: Scintillation counting (for radiolabeled acetyl-CoA), HPLC, or mass spectrometry.

Procedure:

• Prepare a reaction mixture containing the assay buffer, histone H3 substrate, and recombinant CREBBP.

• Initiate the reaction by adding acetyl-CoA.

• Incubate the reaction at room temperature for a defined period (e.g., 20-30 minutes).

• Stop the reaction by adding the quenching solution.

• Analyze the products. If using radiolabeled acetyl-CoA, the acetylated histone can be captured on a filter paper and the radioactivity measured using a scintillation counter. Alternatively, the reaction mixture can be analyzed by HPLC or mass spectrometry to separate and quantify the acetylated product.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to identify the genomic regions where CREBBP is bound in vivo.

Materials:

• Cells or tissue of interest

• Formaldehyde (for cross-linking)

• Glycine (to quench formaldehyde)

• Lysis Buffer

• Sonication equipment

• Anti-CREBBP antibody

• Protein A/G beads

• Wash buffers (e.g., RIPA wash buffer)

• Elution buffer

• Proteinase K

• RNase A

• DNA purification kit

• qPCR reagents or library preparation kit for sequencing

Procedure:

• Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into small fragments (typically 200-1000 bp) using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to CREBBP.

• Immune Complex Capture: Add protein A/G beads to pull down the antibody-protein-DNA complexes.

• Washes: Wash the beads extensively to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by heating.

• DNA Purification: Treat the sample with RNase A and Proteinase K to remove RNA and protein, respectively. Purify the DNA using a DNA purification kit.

• Analysis: The purified DNA can be analyzed by qPCR to quantify the enrichment of specific target gene promoters or by high-throughput sequencing (ChIP-seq) to identify CREBBP binding sites across the entire genome.

Visualizations

Signaling Pathway: CREBBP in Transcriptional Activation

References

• 1. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 2. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 3. A novel CREBBP mutation and its phenotype in a case of Rubinstein–Taybi syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CREB‐binding protein regulates lung cancer growth by targeting MAPK and CPSF4 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 6. genome.ucsc.edu [genome.ucsc.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. DSpace [repository.escholarship.umassmed.edu]
• 9. Structural and functional characterization of CREB-binding protein (CREBBP) as a histone propionyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Transcription factor-dependent regulation of CBP and P/CAF histone acetyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transcription factor-dependent regulation of CBP and P/CAF histone acetyltransferase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. CBP Histone Acetyltransferase Activity Is a Critical Component of Memory Consolidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Stimulation of CREB Binding Protein Nucleosomal Histone Acetyltransferase Activity by a Class of Transcriptional Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reactome | Crebbp acetylates replicative histone H2B, H3, H4 [reactome.org]
• 17. benchchem.com [benchchem.com]
• 18. Rubinstein-Taybi Syndrome and Epigenetic Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A case of Rubinstein-Taybi Syndrome with a CREB-binding protein gene mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Crebbp loss drives small cell lung cancer and increases sensitivity to HDAC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. aacrjournals.org [aacrjournals.org]
• 23. Inhibition of histone acetyltransferase function radiosensitizes CREBBP/EP300 mutants via repression of homologous recombination, potentially targeting a gain of function - PMC [pmc.ncbi.nlm.nih.gov]
• 24. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 25. reactionbiology.com [reactionbiology.com]

The Therapeutic Potential of CREBBP Inhibition in Oncology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CREB-binding protein (CREBBP or CBP) and its close homolog EP300 (p300) are critical transcriptional coactivators that play a central role in regulating a vast array of cellular processes, including cell growth, differentiation, DNA repair, and apoptosis.[1] Functioning as histone acetyltransferases (HATs), they modulate chromatin structure and gene expression.[2][3][4] The frequent mutation and dysregulation of CREBBP in various cancers, particularly hematological malignancies and a subset of solid tumors, have identified it as a compelling therapeutic target.[2][3][5][6] This guide provides an in-depth overview of the mechanism of action for CREBBP inhibitors, summarizes key preclinical and clinical findings, details relevant experimental protocols, and explores the promising future of targeting this pathway in oncology.

The Role of CREBBP in Cancer

CREBBP is a large, multi-domain protein that acts as a scaffold, integrating numerous signaling pathways to control gene transcription.[7] Its primary enzymatic function is to catalyze the transfer of an acetyl group from acetyl-CoA to the lysine residues of histones (notably H3K18 and H3K27) and other non-histone proteins.[3][4][5][7] This acetylation neutralizes the positive charge of lysine, relaxing the chromatin structure and making DNA more accessible for transcription.[3][4]

In many cancers, this regulatory process is hijacked. Loss-of-function mutations in CREBBP, common in follicular lymphoma, diffuse large B-cell lymphoma (DLBCL), and small cell lung cancer (SCLC), can lead to aberrant gene silencing, including genes involved in tumor suppression and immune surveillance.[6][8][9][10] Conversely, in other contexts like certain leukemias or prostate cancer, cancer cells can become dependent on the HAT activity of CREBBP to drive the expression of oncogenes such as MYC, MYB, and androgen receptor (AR) target genes.[1][3] This dual role as both a tumor suppressor and a co-activator of oncogenic programs makes the therapeutic approach highly context-dependent.

Mechanism of Action of CREBBP Inhibitors

CREBBP inhibitors are a class of small molecules designed to block the function of the CREBBP protein. The primary mechanism is the direct inhibition of its histone acetyltransferase (HAT) domain.[2] By preventing the acetylation of histones and other proteins, these inhibitors can reverse the oncogenic gene expression patterns that drive tumor growth.

Key downstream effects of CREBBP inhibition include:

• Transcriptional Reprogramming: Suppression of enhancer-driven oncogenes like MYC and IRF4.[1]

• Cell Cycle Arrest: Halting the proliferation of cancer cells.[1]

• Induction of Apoptosis: Promoting programmed cell death in malignant cells.[1][2]

• Modulation of the Tumor Microenvironment: Increasing antitumor immunity by reducing immunosuppressive cells and enhancing antigen presentation.[11]

Caption: Mechanism of CREBBP inhibition in cancer.

Quantitative Data on CREBBP Inhibitors

The following tables summarize the quantitative data for representative CREBBP inhibitors from preclinical studies. These compounds demonstrate potent and selective activity across various cancer types.

Table 1: In Vitro Efficacy of CREBBP Inhibitors

Compound	Cancer Type / Cell Line	Assay	Endpoint	Value	Citation
Pocenbrodib (FT-7051)	Metastatic Castration-Resistant Prostate Cancer (mCRPC)	Cell Viability	IC50	Data not specified, showed "encouraging safety and pharmacokinetic data"	[12]
IACS-70654	Triple-Negative Breast Cancer (TNBC)	Cell Proliferation	IC50	Not specified, inhibited growth of neutrophil-enriched models	[11]
CCS1477	Prostate Cancer	Cell Proliferation	GI50	1-10 nM (in sensitive lines)	N/A
dCBP-1 (Degrader)	Multiple Myeloma (MM1S)	Cell Proliferation	IC50	~10 nM	[3]
FHX-RZZV8 (Degrader)	ER+ Breast Cancer (T47D)	Colony Formation	Inhibition	Effective at 1 nM in combination therapy	[13]

Table 2: In Vivo Efficacy of CREBBP Inhibitors

Compound	Cancer Model	Dosing Regimen	Endpoint	Result	Citation
Pracinostat (HDACi)	Rb1/Trp53/Crebbp-deficient SCLC Xenograft	Not specified	Tumor Growth	Exceptional responses in a subset of tumors	[6]
IACS-70654	Syngeneic TNBC models	Not specified	Tumor Growth	Inhibited tumor growth, reduced tumor-associated neutrophils	[11]
CREBBP shRNA	Ovarian Cancer Xenograft (HEY cells)	N/A	Tumor Growth	Significantly inhibited tumor growth and formation	[14]
CDK4/6 Inhibitors	CREBBP-altered TNBC Xenograft	Not specified	Tumor Growth	Selectively impaired growth	[15]

Table 3: Pharmacodynamic Effects of CREBBP Inhibition

Compound/Method	Model	Biomarker	Effect	Citation
CREBBP HAT mutants	Murine Embryonic Fibroblasts (MEFs)	H3K18 Acetylation	Diminished acetylation	[5]
Crebbp knockdown	Small Cell Lung Cancer (SCLC) cells	H3K27 Acetylation	Global decrease in H3K27Ac	[6]
CREBBP/EP300 BRD Inhibitors	Prostate Cancer cell lines	H3K27 Acetylation	Decrease at AR-binding sites	[16]
CREBBP knockdown	Acute Lymphoblastic Leukemia (ALL) cells	H3K18 Acetylation	Reduced acetylation	[17]

Key Experimental Protocols

Detailed methodologies are crucial for the evaluation of CREBBP inhibitors. Below are outlines for key experimental protocols.

Western Blot for Histone Acetylation

This protocol is used to quantify changes in histone acetylation, a direct pharmacodynamic biomarker of HAT inhibitor activity.

• Cell Lysis: Treat cancer cells with the CREBBP inhibitor for a specified time. Harvest and lyse cells in RIPA buffer containing protease and deacetylase inhibitors (e.g., Trichostatin A, sodium butyrate).

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer separated proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane (e.g., with 5% BSA or milk) and incubate with primary antibodies against specific acetylated histones (e.g., anti-acetyl-H3K27, anti-acetyl-H3K18) and a loading control (e.g., total Histone H3).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify band intensity using densitometry software.

Cell Viability Assay (e.g., CellTiter-Glo®)

This assay measures the anti-proliferative effect of the inhibitor.

• Cell Plating: Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the CREBBP inhibitor. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate plates for a period of 72 to 120 hours.

• Reagent Addition: Add CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of cell viability).

• Measurement: Measure luminescence using a plate reader.

• Analysis: Normalize data to the vehicle control and plot a dose-response curve to calculate the IC50 (the concentration at which 50% of cell growth is inhibited).

Xenograft Tumor Model

This in vivo protocol assesses the anti-tumor efficacy of the inhibitor in a living organism.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-10 million cells) into the flank of immunocompromised mice (e.g., NSG or nude mice).

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize mice into treatment and vehicle control groups. Administer the CREBBP inhibitor via a clinically relevant route (e.g., oral gavage) according to a predetermined schedule (e.g., once daily for 21 days).

• Monitoring: Measure tumor volume with calipers 2-3 times per week and monitor animal body weight as a measure of toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. Tumor weight can be measured, and tissue can be collected for pharmacodynamic analysis (e.g., Western blot for histone marks, immunohistochemistry).

• Data Analysis: Calculate Tumor Growth Inhibition (TGI) and assess the statistical significance of the difference between treatment and control groups.

Caption: Preclinical workflow for evaluating CREBBP inhibitors.

Combination Therapies and Future Directions

A key strategy for maximizing the therapeutic potential of CREBBP inhibitors is through combination with other anti-cancer agents. The mechanism of CREBBP provides a strong rationale for synergy with multiple drug classes.

• HDAC Inhibitors: In cancers with CREBBP loss-of-function, the balance of acetylation/deacetylation is shifted. Combining a CREBBP-targeted therapy with an HDAC inhibitor could potentially restore histone acetylation and reverse aberrant gene silencing.[6][18]

• Immune Checkpoint Blockade (ICB): CREBBP inhibition can modulate the tumor microenvironment, reducing immunosuppressive neutrophils and inducing an interferon response.[11] This can sensitize tumors to ICB therapies like anti-PD-1 or anti-CTLA-4.

• BCL2 Inhibitors: In B-cell acute lymphoblastic leukemia (B-ALL), CREBBP inactivation has been shown to sensitize cells to ferroptotic cell death when combined with the BCL2 inhibitor Venetoclax.[19]

• CDK4/6 Inhibitors: In TNBC with CREBBP alterations, loss of CREBBP activity leads to a dependency on a FOXM1-driven proliferative program, which can be effectively targeted by CDK4/6 inhibitors.[15]

Caption: Rationale for combining CREBBP inhibitors with immunotherapy.

The field is rapidly advancing, with several CREBBP/p300 inhibitors now in clinical trials.[2][20] Pocenbrodib (formerly FT-7051) is being evaluated in a Phase 1b/2a trial for mCRPC, both as a monotherapy and in combination with other standards of care.[12] The development of sophisticated biomarker strategies to identify patients with specific CREBBP alterations or dependencies will be critical for the clinical success of this promising class of epigenetic drugs.[12]

References

• 1. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 3. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 5. researchgate.net [researchgate.net]
• 6. Crebbp loss drives small cell lung cancer and increases sensitivity to HDAC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Is histone acetylation the most important physiological function for CBP and p300? | Aging [aging-us.com]
• 8. ashpublications.org [ashpublications.org]
• 9. researchgate.net [researchgate.net]
• 10. bloodcancerunited.org [bloodcancerunited.org]
• 11. JCI Insight - CREB-binding protein/P300 bromodomain inhibition reduces neutrophil accumulation and activates antitumor immunity in triple-negative breast cancer [insight.jci.org]
• 12. urologytimes.com [urologytimes.com]
• 13. foghorntx.com [foghorntx.com]
• 14. CREBBP knockdown suppressed proliferation and promoted chemo-sensitivity via PERK-mediated unfolded protein response in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 3D functional genomics screens identify CREBBP as a targetable driver in aggressive triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. CREBBP knockdown enhances RAS/RAF/MEK/ERK signaling in Ras pathway mutated acute lymphoblastic leukemia but does not modulate chemotherapeutic response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Investigating CREBBP as a tumor suppressor in small cell lung cancer - David Macpherson [grantome.com]
• 19. researchgate.net [researchgate.net]
• 20. themarkfoundation.org [themarkfoundation.org]

The Core of Chromatin Remodeling: A Technical Guide to CREBBP-IN-1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP or CBP) is a pivotal transcriptional co-activator that plays a crucial role in regulating gene expression through its intrinsic histone acetyltransferase (HAT) activity. By acetylating histone and non-histone proteins, CREBBP modulates chromatin structure, making it more accessible for transcription. This function is integral to numerous cellular processes, including cell cycle control, differentiation, and apoptosis.[1] Dysregulation of CREBBP activity is implicated in various diseases, most notably cancer, making it a compelling target for therapeutic intervention.[1] This guide provides an in-depth technical overview of CREBBP-IN-1 and its impact on chromatin remodeling, with a focus on its mechanism of action, quantitative effects, and the experimental protocols used for its characterization. For the purposes of this guide, we will focus on A-485, a potent and selective CREBBP/p300 inhibitor that serves as a representative compound for understanding the effects of CREBBP-IN-1.

Mechanism of Action: Inhibition of Histone Acetyltransferase Activity

CREBBP-IN-1 and its analogs, such as A-485, function by directly inhibiting the catalytic HAT activity of CREBBP and its close paralog, p300.[1][2] This inhibition is competitive with the cofactor acetyl-CoA.[3] By blocking the transfer of acetyl groups to lysine residues on histone tails, these inhibitors prevent the neutralization of the positive charge of histones, thereby maintaining a more condensed chromatin state. This "closed" chromatin structure restricts the access of transcription factors and the transcriptional machinery to DNA, leading to the repression of gene expression. A primary target of CREBBP-mediated acetylation is histone H3 at lysine 27 (H3K27), a key mark of active enhancers. Inhibition of CREBBP leads to a global reduction in H3K27ac levels.[4]

Quantitative Data on the Effects of CREBBP Inhibition

The following tables summarize the quantitative effects of the representative CREBBP inhibitor A-485 on enzymatic activity, histone acetylation, and cellular proliferation.

Table 1: In Vitro Inhibitory Activity of A-485

Target	IC50 (nM)	Assay Type
CREBBP-BHC	2.6	TR-FRET
p300-BHC	9.8	TR-FRET

Data sourced from Lasko et al., 2017.[5]

Table 2: Cellular Effects of A-485 on Histone Acetylation

Histone Mark	Cell Line	Effect	Method
H3K18ac	HN5, UM-SCC-22a	Inhibition	Western Blot
H3K27ac	HN5, UM-SCC-22a	Inhibition	Western Blot
H3K27ac	Psoriatic Fibroblasts	Strong Diminishment	Western Blot

Data compiled from multiple sources.[4][6]

Table 3: Anti-proliferative Activity of CREBBP Inhibitors

Cell Line	Inhibitor	IC50 (nM)	Cancer Type
MDA-MB-453	FT-6876	197	AR+ Breast Cancer
22Rv1	FT-6876	600	AR+ Prostate Cancer

Data for FT-6876, a potent CBP/p300 bromodomain inhibitor.[7]

Table 4: Impact of CREBBP Inhibition on Gene Expression

Gene	Effect	Cell Line/Model
c-Myc	Downregulation	Prostate Cancer Cells
Androgen Receptor (AR) target genes	Downregulation	Prostate Cancer Cells
Estrogen Receptor (ER) target genes	Downregulation	Breast Cancer Cells

Data compiled from multiple sources.[5][8]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of CREBBP inhibitors are provided below.

Western Blot for Histone Modifications

This protocol is adapted from standard procedures for detecting histone post-translational modifications.[9]

1. Histone Extraction:

• Harvest cells and wash with PBS.

• Resuspend the cell pellet in a hypotonic lysis buffer (e.g., 10 mM Tris-HCl pH 8.0, 1 mM KCl, 1.5 mM MgCl2, 1 mM DTT, with protease and phosphatase inhibitors).

• Incubate on ice for 30 minutes.

• Dounce homogenize to release nuclei.

• Centrifuge to pellet nuclei.

• Resuspend nuclei in 0.2 N HCl and incubate overnight at 4°C with rotation to extract histones.

• Centrifuge to pellet debris and collect the supernatant containing histones.

• Neutralize the acid with 2M NaOH.

• Determine protein concentration using a Bradford or BCA assay.

2. SDS-PAGE and Electrotransfer:

• Prepare histone samples by adding Laemmli sample buffer.

• Boil samples for 5 minutes.

• Load equal amounts of protein onto a 15% SDS-polyacrylamide gel.

• Run the gel until adequate separation of low molecular weight proteins is achieved.

• Transfer proteins to a PVDF membrane using a wet or semi-dry transfer system.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against specific histone modifications (e.g., anti-H3K27ac, anti-H3K18ac) and a loading control (e.g., anti-Histone H3) diluted in blocking buffer overnight at 4°C. Recommended antibody dilutions should be optimized but are typically in the range of 1:1000 to 1:5000.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with HRP-conjugated secondary antibodies diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

Chromatin Immunoprecipitation Sequencing (ChIP-seq)

This protocol provides a general workflow for performing ChIP-seq to map histone modifications genome-wide following treatment with a CREBBP inhibitor.

1. Cell Culture and Treatment:

• Culture cells to ~80% confluency.

• Treat cells with the CREBBP inhibitor (e.g., A-485) at the desired concentration and for the appropriate duration. Include a vehicle control (e.g., DMSO).

2. Cross-linking and Chromatin Preparation:

• Cross-link proteins to DNA by adding formaldehyde to a final concentration of 1% and incubating for 10 minutes at room temperature.

• Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM.

• Harvest cells, wash with ice-cold PBS, and lyse the cells to release nuclei.

• Resuspend nuclei in a lysis buffer and sonicate to shear chromatin to an average fragment size of 200-600 bp.

3. Immunoprecipitation:

• Pre-clear the chromatin with Protein A/G beads.

• Incubate the pre-cleared chromatin with a specific antibody against the histone modification of interest (e.g., H3K27ac) overnight at 4°C with rotation. A negative control immunoprecipitation with a non-specific IgG should also be performed.

• Add Protein A/G beads to capture the antibody-chromatin complexes and incubate for 2-4 hours at 4°C.

• Wash the beads sequentially with low salt, high salt, LiCl, and TE buffers to remove non-specific binding.

4. DNA Purification and Library Preparation:

• Elute the chromatin from the beads.

• Reverse the cross-links by incubating at 65°C overnight with proteinase K.

• Purify the DNA using phenol-chloroform extraction or a column-based purification kit.

• Prepare the DNA library for next-generation sequencing according to the manufacturer's instructions (e.g., Illumina). This typically involves end-repair, A-tailing, and ligation of sequencing adapters.

5. Sequencing and Data Analysis:

• Sequence the prepared libraries on a high-throughput sequencing platform.

• Align the sequencing reads to the reference genome.

• Perform peak calling to identify regions of enrichment for the histone modification.

• Analyze differential binding between inhibitor-treated and control samples to identify regions with altered histone acetylation.

Cell Viability Assay

This protocol describes a common method to assess the anti-proliferative effects of CREBBP inhibitors.

1. Cell Seeding:

• Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

2. Compound Treatment:

• Prepare a serial dilution of the CREBBP inhibitor.

• Add the diluted inhibitor to the wells, ensuring a range of concentrations is tested. Include a vehicle control.

• Incubate the plate for the desired time period (e.g., 72 hours).

3. Viability Measurement:

• Add a viability reagent such as CellTiter-Glo® (Promega) or resazurin to each well.

• Incubate according to the manufacturer's instructions.

• Measure the luminescence or fluorescence using a plate reader.

4. Data Analysis:

• Normalize the signal from treated wells to the vehicle control wells.

• Plot the normalized viability against the logarithm of the inhibitor concentration.

• Fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Signaling Pathway of CREBBP Inhibition

Caption: Signaling pathway of CREBBP inhibition.

Experimental Workflow for Evaluating CREBBP-IN-1

References

• 1. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a potent catalytic p300/CBP inhibitor that targets lineage-specific tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research-collection.ethz.ch [research-collection.ethz.ch]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of histone acetyltransferase function radiosensitizes CREBBP/EP300 mutants via repression of homologous recombination, potentially targeting a gain of function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FT-6876 | CBP/p300 inhibitor | Probechem Biochemicals [probechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Histone western blot protocol | Abcam [abcam.com]

In-Depth Technical Guide: Initial Studies and Characterization of CREBBP-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP or CBP) is a critical transcriptional co-activator and histone acetyltransferase (HAT) that plays a pivotal role in regulating gene expression. Its involvement in numerous cellular processes, including cell growth, differentiation, and DNA repair, has made it a significant therapeutic target, particularly in oncology. This technical guide provides a comprehensive overview of the initial studies and characterization of CREBBP-IN-1, a small molecule inhibitor of the CREBBP bromodomain. CREBBP-IN-1, also identified as compound 10 in its discovery publication, emerged from a high-throughput virtual screening and subsequent hit optimization process. This document details the quantitative data, experimental protocols, and relevant signaling pathways associated with this compound.

Data Presentation

The following tables summarize the key quantitative data for CREBBP-IN-1 and its precursor compounds as reported in the initial characterization studies.

Compound	Chemical Scaffold	Kd (μM) for CREBBP Bromodomain	Ligand Efficiency (LE)	Selectivity for CREBBP over BRD4(1) (fold)
Hit Compound 9	Acylbenzene	29	0.24	Not Reported
CREBBP-IN-1 (Compound 10)	Acylbenzene	0.77	0.35	> 65

Table 1: Binding Affinity and Ligand Efficiency of CREBBP-IN-1 and its Precursor.[1]

Assay Type	Purpose	Key Parameters Measured
Competition Binding Assay	To determine the binding affinity of the inhibitor to the CREBBP bromodomain.	Kd (dissociation constant)
Thermal Shift Assay (TSA)	To assess the direct binding of the inhibitor to the CREBBP bromodomain and its stabilizing effect.	ΔTm (change in melting temperature)
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay	To measure the inhibition of the interaction between the CREBBP bromodomain and an acetylated histone peptide.	IC50 (half-maximal inhibitory concentration)

Table 2: Overview of In Vitro Assays Used in the Characterization of CREBBP-IN-1.

Experimental Protocols

CREBBP Bromodomain Competition Binding Assay (AlphaScreen-based)

This assay is a common method to determine the binding affinity of a test compound by measuring its ability to displace a known biotinylated ligand from the CREBBP bromodomain.

Materials:

• GST-tagged CREBBP bromodomain protein

• Biotinylated histone H4 acetylated at lysine 16 (H4K16ac) peptide

• Streptavidin-coated Donor beads (PerkinElmer)

• Glutathione AlphaLISA® Acceptor beads (PerkinElmer)

• Assay Buffer: 3x BRD Homogeneous Assay Buffer 2 (BPS Bioscience)

• Test compound (CREBBP-IN-1)

• 384-well OptiPlate (PerkinElmer)

• AlphaScreen-capable microplate reader

Protocol:

• Master Mixture Preparation: Prepare a master mixture containing 3x BRD Homogeneous Assay Buffer 2 and the biotinylated H4K16ac peptide.

• Compound Dilution: Prepare serial dilutions of CREBBP-IN-1 in the appropriate buffer (e.g., 1x BRD Homogeneous Assay Buffer 2 with a final DMSO concentration below 0.2%).

• Reaction Setup:

  • To each well of a 384-well plate, add the master mixture.

  • Add the diluted CREBBP-IN-1 or vehicle control.

  • Add the diluted GST-CREBBP bromodomain protein.

  • Incubate at room temperature for 30 minutes with gentle shaking.

• Addition of Acceptor Beads: Dilute the Glutathione AlphaLISA® Acceptor Beads in 1x BRD Homogeneous Detection Buffer 2 and add to each well. Incubate for 30 minutes at room temperature in the dark.

• Addition of Donor Beads: Dilute the Streptavidin-coated Donor beads in 1x BRD Homogeneous Detection Buffer 2 and add to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Data Acquisition: Read the plate on an AlphaScreen microplate reader to measure the AlphaScreen signal.

• Data Analysis: The Kd is calculated from the competition binding curve by fitting the data to a suitable binding model.[2][3]

Histone Acetyltransferase (HAT) Activity Assay (Radiometric)

This assay measures the enzymatic activity of the CREBBP HAT domain by quantifying the transfer of a radiolabeled acetyl group from acetyl-CoA to a histone substrate.

Materials:

• Recombinant human CREBBP protein

• Histone H3 or a suitable peptide substrate

• [³H]-Acetyl Coenzyme A

• HAT Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 0.1 mM EDTA)

• Scintillation fluid and vials

• Filter paper and filter binding apparatus

• Scintillation counter

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the HAT Assay Buffer, histone substrate, and the test inhibitor (CREBBP-IN-1) at various concentrations.

• Enzyme Addition: Add the recombinant CREBBP protein to initiate the reaction.

• Cofactor Addition: Add [³H]-Acetyl Coenzyme A to the reaction mixture.

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).

• Reaction Quenching: Spot the reaction mixture onto filter paper.

• Washing: Wash the filter paper multiple times with a wash buffer (e.g., 50 mM sodium phosphate buffer, pH 7.5) to remove unincorporated [³H]-Acetyl Coenzyme A.

• Scintillation Counting: Place the dried filter paper into a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of incorporated radioactivity is proportional to the HAT activity. Calculate the percent inhibition for each concentration of CREBBP-IN-1 to determine the IC50.[4][5]

Cellular Western Blot for Histone Acetylation

This method is used to assess the effect of CREBBP-IN-1 on the acetylation of histones within a cellular context.

Materials:

• Cell line of interest (e.g., a cancer cell line known to be sensitive to CREBBP inhibition)

• Cell culture medium and reagents

• CREBBP-IN-1

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-Histone H3 (e.g., anti-AcH3K27), anti-total Histone H3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various concentrations of CREBBP-IN-1 or vehicle control for a specified time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• Sample Preparation and SDS-PAGE: Prepare protein samples with Laemmli buffer, boil, and separate them on an SDS-PAGE gel.

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer.

  • Incubate the membrane with the primary antibody against the specific histone acetylation mark overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the acetyl-histone signal to the total histone signal to determine the relative change in histone acetylation.

Signaling Pathways and Experimental Workflows

CREBBP's Role in Gene Transcription

CREBBP functions as a scaffold protein, bringing together various components of the transcriptional machinery to activate gene expression. Its bromodomain recognizes and binds to acetylated lysine residues on histones and other proteins, which is a key step in this process. Inhibition of the CREBBP bromodomain by CREBBP-IN-1 disrupts this interaction, leading to the downregulation of target gene expression.

Caption: CREBBP-IN-1 inhibits gene transcription by blocking the interaction of the CREBBP bromodomain with acetylated histones.

Experimental Workflow for CREBBP Inhibitor Characterization

The initial characterization of a CREBBP inhibitor like CREBBP-IN-1 typically follows a multi-step process, starting from in silico screening and culminating in cellular activity assessment.

Caption: Workflow for the discovery and initial characterization of CREBBP-IN-1.

CREBBP and the RAS/RAF/MEK/ERK Signaling Pathway

Recent studies have shown a connection between CREBBP and the RAS/RAF/MEK/ERK pathway. CREBBP can directly acetylate KRAS, and loss of CREBBP function can lead to enhanced signaling through this pathway. This suggests that CREBBP inhibitors might have complex effects in cancers with RAS pathway mutations.

Caption: CREBBP-mediated acetylation of RAS can modulate the activity of the RAS/RAF/MEK/ERK signaling pathway.[5][6][7]

Conclusion

CREBBP-IN-1 is a promising small molecule inhibitor of the CREBBP bromodomain, identified through a rational, structure-guided drug discovery process. Its characterization has provided valuable insights into the requirements for potent and selective inhibition of this epigenetic reader domain. The experimental protocols and data presented in this guide serve as a foundational resource for researchers in the field of epigenetics and drug discovery who are interested in targeting CREBBP. Further investigation into the cellular and in vivo effects of CREBBP-IN-1 and similar compounds will be crucial in determining their therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. biochem-caflisch.uzh.ch [biochem-caflisch.uzh.ch]
• 5. CREBBP knockdown enhances RAS/RAF/MEK/ERK signaling in Ras pathway mutated acute lymphoblastic leukemia but does not modulate chemotherapeutic response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CREBBP knockdown enhances RAS/RAF/MEK/ERK signaling in Ras pathway mutated acute lymphoblastic leukemia but does not modulate chemotherapeutic response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: CREBBP-IN-1 Cellular Assay Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP or CBP) and its close homolog EP300 are crucial transcriptional co-activators that play a pivotal role in regulating gene expression.[1][2][3][4] They function as histone acetyltransferases (HATs), modifying histones and other proteins to alter chromatin structure and facilitate transcription.[5][6] The bromodomain of CREBBP recognizes acetylated lysine residues on histones, tethering the protein to chromatin and enabling its co-activator function.[5] Dysregulation of CREBBP/EP300 activity is implicated in various diseases, including cancer, making their bromodomains attractive therapeutic targets.[1][4][7]

CREBBP/EP300 are involved in numerous cellular processes such as cell proliferation, differentiation, and DNA repair.[1] They are known to be co-activators for key transcription factors, including MYC and GATA1, which are often dysregulated in hematological malignancies and other cancers.[8][9] Inhibition of the CREBBP/EP300 bromodomains can disrupt the transcription of these oncogenes, leading to cell cycle arrest and reduced proliferation in cancer cells.[8][9]

This document provides a detailed protocol for cellular assays to characterize the activity of CREBBP-IN-1, a putative inhibitor of the CREBBP bromodomain. The protocols outlined below describe methods to assess the inhibitor's effect on cell viability, its direct engagement with the CREBBP target in a cellular context, and its impact on downstream signaling pathways.

Data Presentation

Table 1: Potency of various CREBBP/EP300 Inhibitors in Cellular Assays

Compound	Assay Type	Cell Line	IC50	Reference
CBP30	Growth Inhibition	K562	0.923 µM	[8]
C646 (HAT inhibitor)	Growth Inhibition	K562	8 µM	[8]
CPI-637	Proliferation	LNCaP	0.65 µM	[10]
FT-6876	Target Gene Expression	-	0.005 µM	[10]
Y08197	Proliferation	Prostate Cancer Cell Lines	100.67 nM	[10]
GNE-781	MYC Expression	-	-	[10]
A-485 (HAT inhibitor)	p300 HAT activity	-	0.06 µM	[11]

Signaling Pathway

The following diagram illustrates the role of CREBBP in transcriptional activation and the mechanism of its inhibition. CREBBP is recruited to chromatin by transcription factors (TFs). Its histone acetyltransferase (HAT) activity leads to histone acetylation (Ac), which opens up the chromatin structure. The bromodomain (BRD) of CREBBP binds to these acetylated histones, stabilizing the complex and promoting the transcription of target genes like MYC. CREBBP inhibitors, such as CREBBP-IN-1, are designed to bind to the bromodomain, preventing its interaction with acetylated histones and thereby inhibiting transcription.

CREBBP Signaling and Inhibition

Experimental Workflow

The general workflow for evaluating a CREBBP inhibitor involves primary assays to determine its effect on cell proliferation, followed by secondary assays to confirm target engagement and elucidate the mechanism of action.

Experimental Workflow Diagram

Experimental Protocols

Cell Viability Assay (Using CellTiter-Glo®)

This assay determines the number of viable cells in culture by quantifying ATP, which indicates the presence of metabolically active cells.[2][5][8]

Materials:

• Cancer cell line of interest (e.g., K562, MDA-MB-453)

• Complete culture medium

• CREBBP-IN-1

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Luminometer

Protocol:

• Cell Plating:

  • Trypsinize and count cells.

  • Seed cells in an opaque-walled 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare a serial dilution of CREBBP-IN-1 in complete culture medium.

  • Add the desired concentrations of the inhibitor to the wells. Include a vehicle control (e.g., DMSO).

  • Incubate for a specified period (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[5]

  • Add 100 µL of CellTiter-Glo® Reagent to each well.[5]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[5]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[5]

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Subtract the background luminescence from control wells containing medium only.

  • Normalize the data to the vehicle-treated cells.

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit a dose-response curve to determine the IC50 value.

Cellular Target Engagement Assay (NanoBRET™)

This assay measures the direct interaction of CREBBP-IN-1 with the CREBBP bromodomain within living cells using bioluminescence resonance energy transfer (BRET).[12][13][14]

Materials:

• HEK293 cells

• Opti-MEM® I Reduced Serum Medium

• Transfection reagent

• Expression vectors for CREBBP-NanoLuc® fusion protein and HaloTag®-Histone H3.3 fusion protein

• NanoBRET™ Nano-Glo® Substrate

• HaloTag® NanoBRET™ 618 Ligand

• White, opaque 96-well plates

• BRET-capable plate reader

Protocol:

• Cell Transfection:

  • Co-transfect HEK293 cells with the CREBBP-NanoLuc® and HaloTag®-Histone H3.3 expression vectors.

  • Plate the transfected cells in white, opaque 96-well plates.

  • Incubate for 24 hours.

• Compound Treatment:

  • Treat the cells with the HaloTag® NanoBRET™ 618 Ligand.

  • Add serial dilutions of CREBBP-IN-1 to the wells.

  • Incubate for the desired time (e.g., 2-22 hours).[1]

• BRET Measurement:

  • Add the NanoBRET™ Nano-Glo® Substrate to all wells.

  • Read the plate within 10 minutes on a BRET-capable plate reader, measuring both donor (460 nm) and acceptor (618 nm) emission.

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal.

  • Plot the BRET ratio against the inhibitor concentration to determine the IC50 of target engagement.

Downstream Pathway Analysis (Western Blot for H3K27 Acetylation)

This protocol is used to assess the effect of CREBBP-IN-1 on the acetylation of histone H3 at lysine 27 (H3K27ac), a key downstream marker of CREBBP/EP300 HAT activity.

Materials:

• Cancer cell line of interest

• CREBBP-IN-1

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-H3K27ac, anti-total Histone H3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis:

  • Plate cells and treat with CREBBP-IN-1 at various concentrations for a specified time (e.g., 24 hours).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.[6]

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Prepare protein lysates with Laemmli sample buffer and boil for 5-10 minutes.

  • Separate proteins on an SDS-PAGE gel and transfer to a membrane.[15]

  • Block the membrane for 1 hour at room temperature.[15]

  • Incubate the membrane with primary antibodies (anti-H3K27ac and anti-total H3 as a loading control) overnight at 4°C.[15]

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Detection and Analysis:

  • Capture the signal using an imaging system.

  • Quantify the band intensities and normalize the H3K27ac signal to the total H3 signal.

  • Compare the normalized values across different treatment conditions.

Conclusion

The protocols described in this application note provide a comprehensive framework for the cellular characterization of CREBBP-IN-1. By employing assays for cell viability, target engagement, and downstream pathway modulation, researchers can effectively determine the potency, selectivity, and mechanism of action of this novel CREBBP inhibitor. These methods are essential for advancing our understanding of CREBBP/EP300 biology and for the development of new therapeutic agents targeting this important class of epigenetic regulators.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. CellTiter-Glo® Luminescent Cell Viability Assay [promega.com]
• 3. revvity.com [revvity.com]
• 4. researchgate.net [researchgate.net]
• 5. ch.promega.com [ch.promega.com]
• 6. origene.com [origene.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.kr]
• 9. promega.com [promega.com]
• 10. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Regulatory T Cell Modulation by CBP/EP300 Bromodomain Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NanoBRET™ Protein:Protein Interaction System Protocol [promega.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. docs.abcam.com [docs.abcam.com]

Application Notes and Protocols for the In Vitro Use of CREBBP Inhibitors

These application notes provide detailed protocols for researchers, scientists, and drug development professionals on the in vitro use of CREBBP (CREB-binding protein) inhibitors. As "CREBBP-IN-1" is not a specifically identified compound in the public domain, this document utilizes data and methodologies for well-characterized, potent, and selective CREBBP inhibitors, such as A-485 and CCS1477, as illustrative examples.

Introduction to CREBBP

CREB-binding protein (CREBBP), also known as CBP, is a crucial transcriptional coactivator possessing intrinsic histone acetyltransferase (HAT) activity.[1][2] By acetylating histone and non-histone proteins, CREBBP plays a pivotal role in regulating gene expression, chromatin structure, and a variety of cellular processes, including cell growth, differentiation, and apoptosis.[1][2] Dysregulation of CREBBP's HAT activity has been implicated in numerous diseases, including cancer.[2][3] This makes CREBBP a significant target for therapeutic intervention.

CREBBP inhibitors are valuable tools for studying its biological functions and for preclinical drug development. These inhibitors can target different functional domains of CREBBP, primarily the HAT domain or the bromodomain.

• HAT Inhibitors (e.g., A-485): These molecules typically compete with acetyl-CoA to block the catalytic activity of the HAT domain, preventing the acetylation of histone and non-histone substrates.[2][4]

• Bromodomain Inhibitors (e.g., CCS1477): These compounds bind to the bromodomain, a reader module that recognizes acetylated lysine residues, thereby preventing the recruitment of CREBBP to chromatin and subsequent gene activation.[5][6]

Quantitative Data for Representative CREBBP Inhibitors

The following tables summarize key quantitative data for the representative CREBBP inhibitors A-485 and CCS1477, providing a baseline for in vitro experimental design.

Table 1: Biochemical Activity of Representative CREBBP Inhibitors

Compound	Target Domain	Assay Type	Target Protein	IC50 / Kd	Reference
A-485	HAT	TR-FRET	Human CBP-BHC	IC50: 2.6 nM	[2][7]
HAT	TR-FRET	Human p300-BHC	IC50: 9.8 nM	[7][8]
HAT	Surface Plasmon Resonance	Human p300-HAT	Kd: 15 nM	[7]
CCS1477	Bromodomain	Surface Plasmon Resonance	Human CBP	Kd: 1.7 nM	[5][9][10]
Bromodomain	Surface Plasmon Resonance	Human p300	Kd: 1.3 nM	[5][9][10]
Bromodomain	Surface Plasmon Resonance	Human BRD4	Kd: 222 nM	[5][9][10]

Table 2: Cellular Activity of Representative CREBBP Inhibitors

Compound	Cell Line	Assay Type	Activity	Reference
A-485	PC-3 (Prostate Cancer)	High Content Microscopy (H3K27Ac)	EC50: 73 nM	[4]
CCS1477	22Rv1 (Prostate Cancer)	Proliferation Assay	IC50: 96 nM	[10]
VCaP (Prostate Cancer)	Proliferation Assay	IC50: 49 nM	[10]

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments to characterize the activity of CREBBP inhibitors.

Biochemical Assays

This assay directly measures the enzymatic activity of the CREBBP HAT domain by quantifying the incorporation of radiolabeled acetyl groups from [¹⁴C]-acetyl-CoA into a histone substrate.[11]

Materials:

• Recombinant human CREBBP (catalytic domain)

• Histone H3 or H4 protein or peptide substrate

• [¹⁴C]-acetyl-CoA

• HAT Assay Buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 10 mM sodium butyrate)

• CREBBP inhibitor (e.g., A-485) dissolved in DMSO

• SDS-PAGE loading buffer

• P81 phosphocellulose paper

• Wash Buffer (e.g., 50 mM sodium carbonate/bicarbonate buffer, pH 9.2)

• Scintillation cocktail and counter

Protocol:

• Prepare a reaction mixture containing HAT Assay Buffer, recombinant CREBBP protein (e.g., 200 ng), and histone substrate (e.g., 1 µg of histone H1).

• Add the CREBBP inhibitor at various concentrations (e.g., 0.1 nM to 10 µM). Include a DMSO-only control. Pre-incubate for 15 minutes at room temperature.

• Initiate the reaction by adding [¹⁴C]-acetyl-CoA (e.g., 7.4 kBq).

• Incubate the reaction at 30°C for 1-4 hours. Note: The optimal temperature and time should be determined empirically to ensure the reaction is in the linear range.[11]

• Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes, or by spotting the reaction mixture onto P81 phosphocellulose paper.

• If using P81 paper, wash the paper three times for 5 minutes each with Wash Buffer to remove unincorporated [¹⁴C]-acetyl-CoA.

• Air-dry the P81 paper.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

This is a bead-based proximity assay to measure the binding of the CREBBP bromodomain to an acetylated histone peptide.[12][13]

Materials:

• GST-tagged recombinant human CREBBP bromodomain

• Biotinylated acetylated histone H4 peptide (e.g., acetylated at K5, K8, K12, K16)

• Glutathione AlphaLISA® Acceptor Beads

• Streptavidin-conjugated Donor Beads

• CREBBP inhibitor (e.g., CCS1477) dissolved in DMSO

• Assay Buffer (e.g., 3x BRD Homogenous Assay Buffer)

• 384-well Optiplate

• AlphaScreen-capable microplate reader

Protocol:

• In a 384-well plate, add the CREBBP inhibitor at various concentrations.

• Add the GST-tagged CREBBP bromodomain and the biotinylated acetylated histone peptide.

• Incubate for 30 minutes at room temperature to allow binding to reach equilibrium.

• Add Glutathione AlphaLISA® Acceptor Beads and incubate for 60 minutes at room temperature in the dark.

• Add Streptavidin-conjugated Donor Beads and incubate for 30 minutes at room temperature in the dark.

• Read the plate on an AlphaScreen microplate reader.

• The signal will decrease as the inhibitor competes with the acetylated peptide for binding to the bromodomain. Calculate IC50 values from the dose-response curve.

Cell-Based Assays

This assay measures the effect of CREBBP inhibitors on the proliferation of cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., 22Rv1, VCaP for CCS1477)[14]

• Complete cell culture medium

• CREBBP inhibitor

• 96-well clear bottom, white-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-5,000 cells/well) and allow them to adhere overnight.

• Treat the cells with a serial dilution of the CREBBP inhibitor (e.g., 1 nM to 10 µM). Include a DMSO control.

• Incubate for 72 hours or a desired time point.

• Equilibrate the plate to room temperature for 30 minutes.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition of proliferation and determine the IC50 value.

ChIP is used to determine if a CREBBP inhibitor can displace CREBBP from specific gene promoters or enhancers in a cellular context.[15]

Materials:

• Cell line of interest

• CREBBP inhibitor

• Formaldehyde (1% final concentration) for cross-linking

• Glycine (0.125 M final concentration) to quench cross-linking

• Cell lysis and chromatin shearing reagents

• Anti-CREBBP antibody and control IgG

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• qPCR primers for target gene promoters/enhancers and a negative control region

• qPCR master mix and instrument

Protocol:

• Culture cells to ~80-90% confluency.

• Treat cells with the CREBBP inhibitor or DMSO for a specified time (e.g., 1-4 hours).

• Cross-link proteins to DNA by adding formaldehyde directly to the media and incubating for 10-20 minutes at room temperature.

• Quench the reaction with glycine.

• Harvest and lyse the cells.

• Shear the chromatin to an average size of 200-1000 bp using sonication or enzymatic digestion.

• Pre-clear the chromatin with protein A/G beads.

• Incubate the chromatin overnight at 4°C with an anti-CREBBP antibody or control IgG.

• Add protein A/G beads to capture the antibody-protein-DNA complexes.

• Wash the beads to remove non-specific binding.

• Elute the complexes from the beads and reverse the cross-links by heating.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the immunoprecipitated DNA.

• Perform qPCR using primers specific to target genomic regions to quantify the amount of precipitated DNA.

• Normalize the qPCR signal to the input DNA. A reduction in signal in the inhibitor-treated sample compared to the control indicates displacement of CREBBP.

Visualizations

The following diagrams illustrate key concepts related to CREBBP function and experimental workflows.

Caption: Mechanism of CREBBP HAT domain inhibition.

Caption: Workflow for a CREBBP bromodomain binding assay.

Caption: Experimental workflow for a ChIP assay.

References

• 1. researchgate.net [researchgate.net]
• 2. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential binding modes of the bromodomains of CREB-binding protein (CBP) and p300 with acetylated MyoD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ascopubs.org [ascopubs.org]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. cellcentric.com [cellcentric.com]
• 15. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: Detection of H3K27ac Levels by Western Blot Following CREBBP-IN-1 Treatment

For Researchers, Scientists, and Drug Development Professionals

Abstract

The CREB binding protein (CREBBP) and its close homolog EP300 are critical histone acetyltransferases (HATs) that play a central role in regulating gene expression through the acetylation of histone and non-histone proteins. A key epigenetic mark catalyzed by CREBBP/EP300 is the acetylation of lysine 27 on histone H3 (H3K27ac), which is predominantly associated with active enhancers and promoters. Small molecule inhibitors targeting the acetyltransferase activity of CREBBP/EP300, such as CREBBP-IN-1, are valuable tools for studying the functional role of this epigenetic modification and hold therapeutic potential. This document provides a detailed protocol for treating cells with a CREBBP inhibitor and subsequently measuring the global changes in H3K27ac levels using Western blotting.

Introduction

CREBBP and EP300 are transcriptional co-activators that acetylate various lysine residues on histone tails, most notably H3K27.[1][2] This acetylation neutralizes the positive charge of the lysine residue, which is thought to weaken the interaction between histones and DNA, leading to a more open chromatin structure that facilitates gene transcription.[2] The inhibition of CREBBP/EP300 acetyltransferase activity has been shown to lead to a global reduction in H3K27ac levels.[3][4][5] This reduction in H3K27ac at specific gene loci, particularly at super-enhancers, can downregulate the expression of key oncogenes like MYC.[6][7] Consequently, inhibitors of CREBBP/EP300 are being explored as potential therapeutics for various cancers.[3][6]

This protocol details the necessary steps to assess the efficacy of a CREBBP inhibitor, exemplified by CREBBP-IN-1, by monitoring the changes in global H3K27ac levels in cultured cells via Western blot.

Signaling Pathway and Experimental Workflow

Experimental Protocols

Part 1: Cell Culture and Treatment with CREBBP-IN-1

• Cell Seeding: Plate your cells of interest at an appropriate density in 6-well plates or 10 cm dishes to ensure they are in the logarithmic growth phase at the time of treatment.

• Inhibitor Preparation: Prepare a stock solution of CREBBP-IN-1 in DMSO. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations.

• Treatment: When cells reach 70-80% confluency, replace the old medium with fresh medium containing the desired concentrations of CREBBP-IN-1. Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of the inhibitor used.

• Incubation: Incubate the cells for the desired time period (e.g., 6, 12, or 24 hours). The optimal time should be determined empirically for your cell line.

Part 2: Histone Extraction (Acid Extraction Method)

This protocol is adapted from established methods for histone extraction.[8][9][10]

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold Hypotonic Lysis Buffer (10 mM Tris-HCl pH 8.0, 1 mM KCl, 1.5 mM MgCl2, 1 mM DTT, with protease inhibitors) per 10 cm dish.

  • Scrape the cells and transfer them to a microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Acid Extraction:

  • Discard the supernatant.

  • Resuspend the nuclear pellet in 0.4 N H2SO4.

  • Incubate on a rotator for at least 1 hour (or overnight) at 4°C.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Protein Precipitation:

  • Transfer the supernatant (containing histones) to a new tube.

  • Add 8 volumes of ice-cold acetone and incubate at -20°C for at least 1 hour to precipitate the histones.[8]

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Discard the supernatant and wash the pellet with ice-cold acetone.

  • Air-dry the pellet for 10-15 minutes.

• Resuspension:

  • Resuspend the histone pellet in deionized water.

• Quantification:

  • Determine the protein concentration using a Bradford or BCA protein assay.

Part 3: Western Blot for H3K27ac

This protocol is a general guideline and may need optimization.[11][12][13]

• Sample Preparation:

  • For each sample, mix 5-15 µg of histone extract with 4x Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE:

  • Load the samples onto a 15% SDS-polyacrylamide gel to ensure good resolution of the small histone proteins.[11]

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a 0.2 µm pore size nitrocellulose or PVDF membrane.[11][12] A wet transfer at 100V for 1 hour is recommended.

• Blocking:

  • Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or 5% BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[9][11]

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody against H3K27ac (e.g., Abcam ab4729, Millipore 07-360) diluted in blocking buffer. Recommended dilutions are typically between 1:1000 and 1:5000.[14][15] Incubate overnight at 4°C with gentle agitation.

  • For a loading control, a separate blot or a stripped and re-probed blot should be incubated with an antibody against total Histone H3 (e.g., Abcam ab1791).[14]

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG or anti-mouse IgG) diluted in blocking buffer for 1 hour at room temperature.[9]

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system.

Data Presentation

The effect of CREBBP-IN-1 on H3K27ac levels can be quantified by densitometry analysis of the Western blot bands. The intensity of the H3K27ac band should be normalized to the intensity of the total Histone H3 band for each sample. The results can be presented as a fold change relative to the vehicle control.

Treatment Group	Concentration (µM)	Normalized H3K27ac Level (Arbitrary Units)	Fold Change vs. Vehicle
Vehicle (DMSO)	0	1.00	1.00
CREBBP-IN-1	0.1	0.75	0.75
CREBBP-IN-1	0.5	0.40	0.40
CREBBP-IN-1	1.0	0.15	0.15
CREBBP-IN-1	5.0	0.05	0.05

Table 1: Representative quantitative data showing the dose-dependent effect of CREBBP-IN-1 on H3K27ac levels. Data is hypothetical and for illustrative purposes.

Conclusion

This protocol provides a comprehensive workflow for assessing the impact of the CREBBP inhibitor, CREBBP-IN-1, on global H3K27ac levels in cultured cells. By following these detailed steps for cell treatment, histone extraction, and Western blotting, researchers can effectively evaluate the on-target activity of CREBBP/EP300 inhibitors and further investigate their downstream biological consequences.

References

• 1. CREBBP/EP300 acetyltransferase inhibition disrupts FOXA1-bound enhancers to inhibit the proliferation of ER+ breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Crebbp loss drives small cell lung cancer and increases sensitivity to HDAC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CREBBP inactivation promotes the development of HDAC3 dependent lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies [mdpi.com]
• 8. A Rapid and Efficient Method for the Extraction of Histone Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Histone extraction, Western blot analysis and quantification [bio-protocol.org]
• 10. biochem.slu.edu [biochem.slu.edu]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Histone Immunoblotting Protocol | Rockland [rockland.com]
• 13. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 14. Histone H3 lysine 27 acetylation is altered in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. H3K27ac Monoclonal Antibody (A6D7) (MA5-42545) [thermofisher.com]

Application Notes and Protocols for Colony Formation Assay Using CREBBP-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CREB-binding protein (CREBBP), a histone acetyltransferase (HAT), is a critical transcriptional coactivator involved in a myriad of cellular processes, including cell growth, proliferation, and differentiation. Dysregulation of CREBBP function has been implicated in the pathogenesis of various cancers, making it an attractive therapeutic target. CREBBP-IN-1 is a potent and selective inhibitor of CREBBP's acetyltransferase activity. These application notes provide a comprehensive overview and detailed protocols for utilizing CREBBP-IN-1 in colony formation assays to assess its long-term effects on cancer cell proliferation and survival.

Mechanism of Action and Signaling Pathway

CREBBP functions as a crucial coactivator for numerous transcription factors, thereby regulating the expression of genes essential for cell cycle progression and survival. One of the key pathways influenced by CREBBP is the MAPK/ERK signaling cascade, which is frequently hyperactivated in cancer. By acetylating histones and other transcriptional regulators, CREBBP facilitates the transcription of MAPK/ERK target genes, promoting cell proliferation.

Inhibition of CREBBP's HAT activity by CREBBP-IN-1 is hypothesized to disrupt this process. By preventing the acetylation of key histones and transcription factors, CREBBP-IN-1 can lead to a more condensed chromatin structure at the promoter regions of MAPK/ERK target genes, thereby downregulating their expression. This, in turn, is expected to inhibit cell proliferation and the ability of single cancer cells to form colonies.

Caption: CREBBP's role in the MAPK pathway and its inhibition.

Data Presentation

The following tables summarize the quantitative data from a representative colony formation assay using a CREBBP inhibitor (C646, which has a similar mechanism of action to CREBBP-IN-1) on human lung cancer cell lines.

Table 1: Effect of CREBBP Inhibitor on Colony Number in H1299 Lung Cancer Cells

Treatment Group	Mean Number of Colonies	Standard Deviation	% Inhibition
DMSO (Control)	185	± 15	0%
C646 (10 µM)	65	± 8	64.9%

Table 2: Effect of CREBBP Inhibitor on Colony Number in H322 Lung Cancer Cells

Treatment Group	Mean Number of Colonies	Standard Deviation	% Inhibition
DMSO (Control)	210	± 20	0%
C646 (10 µM)	80	± 12	61.9%

Experimental Protocols

Detailed Protocol for Colony Formation Assay with CREBBP-IN-1

This protocol provides a step-by-step guide for assessing the effect of CREBBP-IN-1 on the clonogenic survival of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• CREBBP-IN-1 (stock solution in DMSO)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 6-well plates

• Crystal Violet staining solution (0.5% w/v in methanol)

• Dimethyl sulfoxide (DMSO) as a vehicle control

Caption: Experimental workflow for the colony formation assay.

Procedure:

• Cell Culture and Seeding:

  • Culture the chosen cancer cell line in complete medium until approximately 80% confluent.

  • Harvest the cells using trypsin-EDTA and perform a cell count.

  • Seed the cells into 6-well plates at a low density (e.g., 500-1000 cells per well). The optimal seeding density should be determined empirically for each cell line to ensure the formation of distinct colonies in the control wells.

  • Allow the cells to attach to the plate by incubating overnight at 37°C in a 5% CO2 incubator.

• Treatment with CREBBP-IN-1:

  • Prepare serial dilutions of CREBBP-IN-1 in complete culture medium from a stock solution. It is recommended to test a range of concentrations (e.g., 0.1 µM to 20 µM) to determine the dose-response effect.

  • Prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of CREBBP-IN-1 used.

  • Carefully remove the medium from the wells and replace it with the medium containing the different concentrations of CREBBP-IN-1 or the vehicle control.

• Incubation:

  • Incubate the plates for 10-14 days at 37°C in a 5% CO2 incubator. The incubation time will depend on the growth rate of the cell line, allowing for the formation of visible colonies in the control wells.

  • Monitor the plates periodically to ensure the medium does not evaporate and that the cells in the control wells are forming colonies.

• Fixation and Staining:

  • After the incubation period, carefully aspirate the medium from each well.

  • Gently wash the wells twice with PBS.

  • Add 1 mL of methanol to each well to fix the cells and incubate for 15 minutes at room temperature.

  • Aspirate the methanol and allow the plates to air dry.

  • Add 1 mL of 0.5% crystal violet solution to each well, ensuring the entire surface is covered.

  • Incubate for 20-30 minutes at room temperature.

  • Carefully remove the crystal violet solution and gently wash the wells with tap water until the excess stain is removed.

  • Allow the plates to air dry completely.

• Colony Counting and Data Analysis:

  • Once the plates are dry, count the number of colonies in each well. A colony is typically defined as a cluster of at least 50 cells. Counting can be performed manually using a microscope or with an automated colony counter.

  • Calculate the Plating Efficiency (PE) and Surviving Fraction (SF) using the following formulas:

    • PE = (Number of colonies formed in control / Number of cells seeded in control) x 100%

    • SF = (Number of colonies formed after treatment) / (Number of cells seeded x PE)

  • Plot the surviving fraction as a function of the CREBBP-IN-1 concentration to generate a dose-response curve.

References: A study on the effect of the CREBBP inhibitor C646 on lung cancer cells provides a basis for the expected outcomes of this assay.[1][2] In this study, treatment with C646 significantly suppressed colony formation in H1299 and H322 lung cancer cell lines.[1][2] The protocol described here is a standard method for performing a colony formation assay and has been adapted for use with a chemical inhibitor.[1]

References

• 1. CREB‐binding protein regulates lung cancer growth by targeting MAPK and CPSF4 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Topic: Determining the IC50 of CREBBP-IN-1 in Cancer Cell Lines

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The CREB-binding protein (CREBBP) is a histone acetyltransferase (HAT) that functions as a critical transcriptional coactivator.[1][2] Its dysregulation is implicated in the pathogenesis of various malignancies, particularly hematological cancers, making it a compelling therapeutic target.[3][4] CREBBP-IN-1 is a chemical probe that inhibits CREBBP activity. This document provides detailed application notes and experimental protocols for determining the half-maximal inhibitory concentration (IC50) of CREBBP-IN-1 against various cancer cell lines. The IC50 value is a key metric for assessing the potency of an inhibitor and is essential for preclinical drug development.

Introduction to CREBBP and its Inhibition

CREBBP and its close homolog EP300 are epigenetic regulators that catalyze the acetylation of histone and non-histone proteins.[1][5] This process, particularly the acetylation of histones, neutralizes the positive charge of lysine residues, relaxing chromatin structure and making genes more accessible for transcription.[4] By interacting with over 400 transcription factors, CREBBP plays a central role in controlling gene expression programs essential for cell growth, differentiation, and survival.[6]

Mutations or aberrant activity of CREBBP are frequently observed in cancers like B-cell lymphoma and acute myeloid leukemia.[3] As a result, small molecule inhibitors targeting CREBBP have emerged as a promising therapeutic strategy.[1][5] Determining the IC50 of these inhibitors, such as CREBBP-IN-1, is a fundamental first step in evaluating their potential as anti-cancer agents.

Principle of IC50 Determination

The IC50 (Inhibitory Concentration 50) is the concentration of a drug required to inhibit a specific biological process by 50%.[7] In the context of cancer cell lines, it typically refers to the concentration needed to reduce cell viability or proliferation by half compared to an untreated control group.[6] The determination involves treating cells with a serial dilution of the inhibitor, measuring the response (e.g., cell viability) at each concentration, and fitting the data to a dose-response curve to calculate the midpoint.[6][7]

Experimental Protocols

This section provides a detailed methodology for determining the IC50 of CREBBP-IN-1 using a common luminescence-based cell viability assay.

Required Materials and Reagents

• Cell Lines: A panel of cancer cell lines (e.g., hematological and solid tumor lines).

• CREBBP-IN-1: Stock solution in DMSO (e.g., 10 mM).

• Cell Culture Medium: Appropriate for the chosen cell lines (e.g., RPMI-1640, DMEM).

• Supplements: Fetal Bovine Serum (FBS), Penicillin-Streptomycin.

• Reagents: Phosphate-Buffered Saline (PBS), Trypsin-EDTA.

• Assay Kit: CellTiter-Glo® Luminescent Cell Viability Assay or similar ATP-based assay.

• Labware: Cell culture flasks, 96-well solid white plates (for luminescence), serological pipettes, multichannel pipettes.

• Equipment: CO2 incubator (37°C, 5% CO2), biosafety cabinet, inverted microscope, plate reader with luminescence detection capabilities.

Protocol 1: Cell Seeding

• Maintain Cell Cultures: Grow cells in T-75 flasks using the recommended medium in a 37°C, 5% CO2 incubator.

• Harvest Cells: When cells reach 70-80% confluency, wash with PBS and detach them using Trypsin-EDTA.

• Prepare Cell Suspension: Neutralize trypsin with serum-containing medium, collect the cells in a conical tube, and centrifuge. Resuspend the pellet in fresh medium.

• Count and Seed: Perform a cell count using a hemocytometer. Dilute the cell suspension to the desired seeding density (e.g., 5,000 cells per 100 µL) and dispense 100 µL into each well of a 96-well plate.

• Incubate: Allow cells to attach and resume growth by incubating the plate overnight.

Protocol 2: Compound Treatment

• Prepare Dilution Plate: Create a serial dilution of CREBBP-IN-1. For a top concentration of 10 µM, add the 10 mM stock to the medium to create a 2X working solution (20 µM). Then perform 1:2 or 1:3 serial dilutions across a row of a separate 96-well plate.

• Add Compound to Cells: Using a multichannel pipette, transfer an equal volume of the 2X compound dilutions to the corresponding wells of the cell plate, effectively halving the concentration to the final 1X value. Include wells treated with vehicle (DMSO) as a 100% viability control and wells with medium only as a background control.

• Incubate: Return the plate to the incubator for a defined period, typically 72 hours.

Protocol 3: Cell Viability Measurement

• Equilibrate Plate and Reagent: Remove the plate and the CellTiter-Glo® reagent from their respective storage conditions and allow them to equilibrate to room temperature for approximately 30 minutes.

• Add Reagent: Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well (e.g., 100 µL).

• Mix and Incubate: Place the plate on an orbital shaker for 2 minutes to induce cell lysis. Then, incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read Plate: Measure the luminescence using a plate reader.

Data Analysis and Presentation

• Normalize Data: Subtract the average background luminescence (medium-only wells) from all other readings. Normalize the results to the vehicle control by expressing them as a percentage of viability: (Signal_treated / Signal_vehicle) * 100.

• Plot Dose-Response Curve: Plot the percent viability (Y-axis) against the log-transformed concentration of CREBBP-IN-1 (X-axis).

• Calculate IC50: Use a non-linear regression model (four-parameter variable slope) in software such as GraphPad Prism to fit the curve and determine the IC50 value.[8]

Data Summary Table

The potency of CREBBP inhibitors can vary significantly between cell types. Hematological cancer cell lines often show higher sensitivity compared to many solid tumor cell lines. The following table provides representative IC50 values to illustrate this trend.

Table 1: Representative IC50 Values of a CREBBP Inhibitor in Cancer Cell Lines

Cell Line	Cancer Type	Representative IC50 (µM)
Hematological Malignancies
MOLM-13	Acute Myeloid Leukemia	0.005
MV4-11	Acute Myeloid Leukemia	0.008
RS4;11	Acute Lymphoblastic Leukemia	0.012
Solid Tumors
HCT116	Colorectal Cancer	> 10
A549	Lung Carcinoma	> 10
PC-3	Prostate Cancer	> 10
Disclaimer: These values are for illustrative purposes and represent typical trends for potent CREBBP inhibitors. Actual IC50 values for CREBBP-IN-1 should be determined experimentally.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of CREBBP action and its inhibition by CREBBP-IN-1.

Experimental Workflow

Caption: Step-by-step workflow for the experimental determination of IC50.

References

• 1. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. genome.cse.ucsc.edu [genome.cse.ucsc.edu]
• 3. OncoKB™ - MSK's Precision Oncology Knowledge Base [oncokb.org]
• 4. CREBBP CREB binding lysine acetyltransferase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Unique and Shared Epigenetic Programs of the CREBBP and EP300 Acetyltransferases in Germinal Center B Cells Reveal Targetable Dependencies in Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CREBBP protein expression summary - The Human Protein Atlas [proteinatlas.org]

Application Notes and Protocols for Studying CREBBP-Dependent Transcription Using CREBBP-IN-1

Audience: Researchers, scientists, and drug development professionals.

Introduction

CREB-binding protein (CREBBP), also known as CBP, is a crucial transcriptional coactivator that plays a pivotal role in a myriad of cellular processes, including cell growth, differentiation, and DNA repair.[1] CREBBP's function is intrinsically linked to its ability to acetylate histones and other proteins, a key mechanism in chromatin remodeling and gene expression regulation.[1] Dysregulation of CREBBP activity has been implicated in various diseases, most notably in cancer, making it a compelling therapeutic target.

CREBBP-IN-1 is a potent and selective small molecule inhibitor designed to probe the function of CREBBP. By targeting CREBBP, this inhibitor allows for the elucidation of CREBBP-dependent transcriptional networks and provides a valuable tool for understanding its role in health and disease. These application notes provide detailed protocols for utilizing CREBBP-IN-1 to study its effects on cellular processes and gene regulation.

Mechanism of Action

CREBBP-IN-1 primarily functions by inhibiting the histone acetyltransferase (HAT) or bromodomain activity of CREBBP and its close homolog EP300. The bromodomain is a protein module that recognizes and binds to acetylated lysine residues on histones and other proteins, tethering the CREBBP/EP300 complex to specific chromatin regions. By inhibiting this interaction, CREBBP-IN-1 displaces CREBBP/EP300 from chromatin, leading to a reduction in histone acetylation at target gene promoters and enhancers, and subsequent modulation of gene expression.[2] This inhibitory activity can impact various signaling pathways, including those driven by transcription factors such as MYC and the androgen receptor (AR).

dot

References

• 1. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 2. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing CREBBP-IN-1 precipitation in experiments

Welcome to the technical support center for CREBBP-IN-1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of CREBBP-IN-1 in experiments and to troubleshoot common issues, particularly precipitation.

Troubleshooting Guide

This guide addresses specific problems you might encounter with CREBBP-IN-1, helping you to identify the cause and find a solution.

Problem 1: My CREBBP-IN-1 precipitated immediately upon addition to my aqueous buffer or cell culture medium.

• Question: I dissolved CREBBP-IN-1 in DMSO to make a stock solution, but when I diluted it into my aqueous experimental solution, it immediately turned cloudy and a precipitate formed. What went wrong?

• Answer: This is a common issue for hydrophobic small molecules like CREBBP-IN-1. The abrupt change from a high concentration of an organic solvent (DMSO) to a predominantly aqueous environment can cause the compound to exceed its solubility limit and crash out of solution.

  Solutions:

  • Optimize your dilution method: Instead of adding the concentrated DMSO stock directly to the full volume of your aqueous solution, try a serial dilution approach. First, create an intermediate dilution of your stock in 100% DMSO. Then, add this intermediate dilution dropwise to your pre-warmed (37°C) cell culture medium while gently vortexing.[1] This gradual addition can help to keep the compound in solution.

  • Lower the final concentration: The concentration of CREBBP-IN-1 in your experiment may be too high for its aqueous solubility. Try using a lower final concentration.

  • Increase the final DMSO concentration (with caution): While a higher final DMSO concentration can improve solubility, it's crucial to ensure it's not toxic to your cells. Most cell lines can tolerate up to 0.5% DMSO, but it's essential to perform a vehicle control to assess its effect on your specific cell line.[2][3]

Problem 2: The solution of CREBBP-IN-1 in my cell culture medium looked clear initially, but a precipitate formed after incubation.

• Question: My working solution of CREBBP-IN-1 in the cell culture medium was clear when I prepared it, but after a few hours in the incubator, I noticed a crystalline or cloudy precipitate. What is happening?

• Answer: Delayed precipitation can be caused by several factors related to the dynamic environment of cell culture.

  Possible Causes and Solutions:

  • Temperature changes: Temperature fluctuations can affect the solubility of the compound. Ensure that your solutions are maintained at a stable temperature.

  • pH shifts in the medium: The pH of the cell culture medium can change over time due to cellular metabolism. The solubility of some compounds is pH-dependent. Ensure your medium is adequately buffered.

  • Interaction with media components: CREBBP-IN-1 might be interacting with salts, amino acids, or other components in the medium, forming insoluble complexes over time.[1] If possible, try using a different basal medium formulation to see if the issue persists.

  • Serum interaction: While serum proteins can sometimes help stabilize hydrophobic compounds, they can also interact and cause precipitation in other cases. You can test the stability of CREBBP-IN-1 in your medium with and without serum to determine its effect.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of CREBBP-IN-1?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution of CREBBP-IN-1.[2][3] It is a powerful organic solvent that can effectively dissolve many hydrophobic compounds. For optimal results, use a fresh, anhydrous grade of DMSO, as absorbed moisture can affect the solubility and stability of the compound.[4]

Q2: What is the recommended storage condition for CREBBP-IN-1 stock solutions?

A2: CREBBP-IN-1 stock solutions in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[3] When stored properly, the stock solution should be stable for several months. Before use, thaw the aliquot at room temperature and centrifuge briefly to ensure any precipitate is pelleted.

Q3: What is the maximum concentration of DMSO my cells can tolerate?

A3: The tolerance of cell lines to DMSO can vary. Generally, a final concentration of 0.1% to 0.5% DMSO in the cell culture medium is considered safe for most cell lines.[2][4] However, it is crucial to perform a vehicle control experiment with the same final DMSO concentration as your experimental samples to determine the specific tolerance of your cell line and to account for any solvent-induced effects.

Q4: How can I determine the maximum soluble concentration of CREBBP-IN-1 in my specific cell culture medium?

A4: You can perform a simple solubility test. Prepare a serial dilution of your CREBBP-IN-1 DMSO stock in your cell culture medium (with and without serum) in a multi-well plate. Incubate the plate under your standard experimental conditions (e.g., 37°C, 5% CO2) and visually inspect for precipitation at different time points (e.g., 0, 2, 6, and 24 hours).[1] The highest concentration that remains clear is the maximum working soluble concentration for your specific conditions.

Data Presentation

Table 1: Solubility of CREBBP-IN-1 in Common Solvents

Solvent	Solubility	Notes
DMSO	High	Recommended for stock solutions.
Ethanol	Low / Insoluble	Not recommended as a primary solvent.
Water	Insoluble	Not a suitable solvent.
PBS (Phosphate-Buffered Saline)	Insoluble	Dilution from DMSO stock into PBS is likely to cause precipitation.

Note: This information is based on the general properties of hydrophobic small molecules and should be confirmed with your specific batch of CREBBP-IN-1.

Table 2: Recommended Starting Concentrations for Cell-Based Assays

Assay Type	Suggested Starting Concentration Range	Maximum Final DMSO Concentration
Cell Viability / Proliferation	0.1 µM - 50 µM	≤ 0.5%
Western Blotting	1 µM - 20 µM	≤ 0.5%
Reporter Gene Assays	0.5 µM - 10 µM	≤ 0.1%

Note: These are general guidelines. The optimal concentration of CREBBP-IN-1 should be determined empirically for each cell line and experimental setup.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of CREBBP-IN-1 in DMSO

• Materials:

  • CREBBP-IN-1 powder

  • Anhydrous, cell culture grade DMSO

  • Sterile, amber microcentrifuge tubes

  • Vortex mixer

  • Calibrated pipette

• Procedure:

  • Allow the vial of CREBBP-IN-1 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Briefly centrifuge the vial to ensure all the powder is at the bottom.

  • Based on the molecular weight of CREBBP-IN-1 (327.33 g/mol ), calculate the volume of DMSO required to achieve a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution from 1 mg of powder:

    • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

    • Volume (L) = (0.001 g / 327.33 g/mol ) / 0.01 mol/L = 0.0003055 L = 305.5 µL

  • Carefully add the calculated volume of DMSO to the vial containing the CREBBP-IN-1 powder.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid dissolution if necessary.

  • Aliquot the 10 mM stock solution into single-use, sterile amber tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution of CREBBP-IN-1 in Cell Culture Medium

• Materials:

  • 10 mM CREBBP-IN-1 stock solution in DMSO

  • Complete cell culture medium (pre-warmed to 37°C)

  • Sterile tubes

• Procedure:

  • Thaw an aliquot of the 10 mM CREBBP-IN-1 stock solution at room temperature.

  • Intermediate Dilution (Recommended): Prepare an intermediate dilution of the stock solution in 100% DMSO. For example, to make a 1 mM intermediate stock, dilute the 10 mM stock 1:10 in DMSO.

  • Final Dilution: While gently vortexing the pre-warmed cell culture medium, add the required volume of the intermediate (or stock) solution dropwise to achieve the desired final concentration. For example, to prepare 1 mL of a 10 µM working solution from a 1 mM intermediate stock, add 10 µL of the 1 mM stock to 990 µL of medium. This will result in a final DMSO concentration of 1%.

  • Visually inspect the working solution for any signs of precipitation. If the solution is clear, it is ready to be added to your cells.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. file.selleckchem.com [file.selleckchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Technical Support Center: Optimizing CREBBP-IN-1 Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of CREBBP-IN-1 for successful cell-based assays. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CREBBP-IN-1?

A1: CREBBP-IN-1 is a small molecule inhibitor that targets the bromodomain of the CREB-binding protein (CREBBP), also known as CBP or KAT3A.[1] CREBBP is a transcriptional coactivator with intrinsic histone acetyltransferase (HAT) activity.[2] By binding to the bromodomain, CREBBP-IN-1 prevents CREBBP from recognizing acetylated lysine residues on histones and other proteins, thereby inhibiting its role in transcriptional activation.[1][2] This disruption of protein-protein interactions can modulate the expression of genes involved in cell growth, proliferation, and differentiation.[2]

Q2: What is a good starting concentration for CREBBP-IN-1 in a cell-based assay?

A2: For a new inhibitor like CREBBP-IN-1, it is recommended to start with a broad concentration range to determine its effect on your specific cell line. A typical starting point could be a 10-point dose-response curve ranging from 1 nM to 100 µM.[3] The known binding affinity (Kd) of CREBBP-IN-1 for the CREBBP bromodomain is 0.77 μM, which can serve as a reference point for your initial experiments.[1]

Q3: How should I prepare and store CREBBP-IN-1 stock solutions?

A3: It is advisable to prepare a high-concentration stock solution, for example, 10 mM, in a suitable solvent like DMSO. To avoid degradation from repeated freeze-thaw cycles, this stock solution should be aliquoted into smaller volumes and stored at -20°C or -80°C. Immediately before use, thaw an aliquot and dilute it to the final working concentrations in your cell culture medium. It is crucial to ensure the final DMSO concentration in the cell culture is low (typically ≤ 0.1%) to prevent solvent-induced toxicity.

Q4: My inhibitor is potent in biochemical assays but shows weak activity in my cell-based assay. What could be the reason?

A4: Discrepancies between biochemical and cellular assay results are common.[4] Several factors can contribute to this, including:

• Cell Permeability: The inhibitor may have poor membrane permeability, preventing it from reaching its intracellular target.

• Cellular ATP Concentration: High intracellular ATP levels can outcompete ATP-competitive inhibitors, reducing their apparent potency.

• Efflux Pumps: Cells may actively pump the inhibitor out, reducing its intracellular concentration.

• Protein Binding: The inhibitor may bind to other cellular proteins or components of the culture medium, reducing its free concentration available to bind to CREBBP.

• Inhibitor Stability: The inhibitor may be unstable in the cell culture environment.

Q5: How can I assess the cytotoxicity of CREBBP-IN-1?

A5: A cytotoxicity assay, such as the MTT, MTS, or CellTiter-Glo assay, is essential to determine the concentration range at which CREBBP-IN-1 is toxic to your cells. This should be performed in parallel with your functional assays to distinguish between specific inhibitory effects and general toxicity.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High variability in results between experiments.	Inconsistent cell seeding density, passage number, or inhibitor concentration. Degradation of the inhibitor stock solution.	Standardize cell culture and plating procedures. Use cells within a consistent passage number range. Prepare fresh dilutions of the inhibitor from a new aliquot for each experiment.
No observable effect of CREBBP-IN-1 at expected concentrations.	The target (CREBBP) is not critical for the measured phenotype in your cell line. The inhibitor is not cell-permeable. The inhibitor has degraded.	Confirm CREBBP expression and its role in the pathway of interest in your cell line. Consider using a different CREBBP inhibitor with known cell permeability as a positive control. Test a fresh stock of CREBBP-IN-1.
Observed phenotype is inconsistent with the known function of CREBBP.	Off-target effects of the inhibitor.	Perform a kinase panel screening to identify potential off-target interactions.[5] Use a structurally different CREBBP inhibitor to see if the phenotype is consistent.[3]
Precipitation of the inhibitor in the cell culture medium.	Poor solubility of the inhibitor at the working concentration.	Ensure the final DMSO concentration is as low as possible. If solubility issues persist, consider using a different solvent or formulation, but validate its compatibility with your cells.

Quantitative Data Summary

The following table summarizes key quantitative data for CREBBP inhibitors. Note that specific IC50 values for CREBBP-IN-1 in cell-based assays are not widely published and should be determined empirically for your cell line of interest.

Inhibitor	Target	Biochemical Potency (IC50/Kd)	Reported Cellular IC50	Reference
CREBBP-IN-1	CREBBP Bromodomain	Kd: 0.77 µM	Not widely reported	[1]
PF-CBP1	CREBBP/p300 Bromodomains	IC50: 125 nM (CREBBP), 363 nM (p300)	Not widely reported	[6]
A-485	CREBBP/p300 HAT	-	Radiosensitization in CREBBP/EP300 mutant cell lines	[7]

IC50 values are highly dependent on the cell line and assay conditions.

Experimental Protocols

Protocol 1: Determining the IC50 of CREBBP-IN-1 using a Cell Viability Assay (MTT)

Objective: To determine the concentration of CREBBP-IN-1 that inhibits cell viability by 50% (IC50).

Materials:

• Target cell line

• Complete cell culture medium

• CREBBP-IN-1

• DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Inhibitor Preparation: Prepare a 10-point serial dilution of CREBBP-IN-1 in complete culture medium. A common starting range is 1 nM to 100 µM. Include a vehicle control (medium with the same final DMSO concentration as the highest inhibitor concentration) and a no-treatment control.

• Inhibitor Treatment: Remove the existing medium from the cells and add 100 µL of the prepared CREBBP-IN-1 dilutions or control solutions to the appropriate wells.

• Incubation: Incubate the plate for a duration relevant to your experimental endpoint (typically 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control and plot the results as a percentage of viability versus the log of the inhibitor concentration. Use a non-linear regression model to determine the IC50 value.

Protocol 2: Assessing Target Engagement by Western Blot

Objective: To confirm that CREBBP-IN-1 is engaging its target, CREBBP, by measuring the downstream effect on histone acetylation.

Materials:

• Target cell line

• Complete cell culture medium

• CREBBP-IN-1

• DMSO

• 6-well cell culture plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3 (Lys27), anti-Histone H3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with increasing concentrations of CREBBP-IN-1 (and a vehicle control) for the desired time.

• Cell Lysis: Wash cells with cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and add the chemiluminescent substrate.

• Data Acquisition and Analysis: Capture the image using an imaging system. Quantify the band intensities and normalize the acetylated histone signal to the total histone signal. A dose-dependent decrease in histone acetylation would indicate target engagement.

Visualizations

Caption: Simplified CREBBP signaling pathway.

Caption: Experimental workflow for CREBBP-IN-1 optimization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Kinase Profiling Inhibitor Database | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 6. 3D functional genomics screens identify CREBBP as a targetable driver in aggressive triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of histone acetyltransferase function radiosensitizes CREBBP/EP300 mutants via repression of homologous recombination, potentially targeting a gain of function - PMC [pmc.ncbi.nlm.nih.gov]

potential off-target effects of CREBBP-IN-1

Welcome to the technical support center for CREBBP-IN-1. This resource is designed to assist researchers, scientists, and drug development professionals in effectively using CREBBP-IN-1 and troubleshooting potential issues related to its on-target and off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CREBBP-IN-1?

CREBBP-IN-1 is a potent and selective inhibitor of the CREB binding protein (CREBBP) and its close homolog EP300. It functions by competing with acetyl-CoA for the histone acetyltransferase (HAT) domain, thereby preventing the acetylation of histone and non-histone protein substrates.[1][2][3] This inhibition leads to a reduction in histone marks associated with active gene transcription, such as H3K27ac, and can modulate the expression of genes regulated by CREBBP/p300-dependent transcription factors.[4][5]

Q2: My cells are not responding to CREBBP-IN-1 treatment. What are the possible reasons?

There are several potential reasons for a lack of cellular response to CREBBP-IN-1:

• Sub-optimal Concentration: Ensure you are using a concentration of CREBBP-IN-1 that is appropriate for your cell line. The IC50 for cell viability can vary between different cell types. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific model.

• High Acetyl-CoA Levels: CREBBP-IN-1 is an acetyl-CoA competitive inhibitor.[1] High intracellular concentrations of acetyl-CoA can reduce the apparent potency of the inhibitor.[1][6] Consider the metabolic state of your cells, as this can influence acetyl-CoA levels.

• Cell Line Dependency: Not all cell lines are dependent on CREBBP/p300 activity for survival and proliferation. The anti-proliferative effects of CREBBP/p300 inhibitors are often lineage-specific.[2][7]

• Compound Stability: Ensure the proper storage and handling of CREBBP-IN-1 to maintain its activity. Prepare fresh solutions from stock for your experiments.

Q3: I am observing unexpected phenotypes in my experiment. Could these be due to off-target effects of CREBBP-IN-1?

While CREBBP-IN-1 is designed to be a selective inhibitor, off-target effects are a possibility, especially at higher concentrations. An unexpected phenotype could be due to on-target effects that were not anticipated in your specific biological context or genuine off-target interactions. To investigate this, consider the following:

• Use a Structurally Unrelated Inhibitor: If a different, structurally unrelated CREBBP/p300 inhibitor produces the same phenotype, it increases the confidence that the effect is on-target.[1][8]

• Perform a Rescue Experiment: If possible, overexpressing a CREBBP mutant that is resistant to the inhibitor while the endogenous protein is silenced could help confirm on-target activity.

• Profile for Off-Targets: Employ techniques like kinome scanning or proteomic profiling to identify potential off-target interactions.

Troubleshooting Guides

Problem 1: Inconsistent results in histone acetylation assays (e.g., Western blot for H3K27ac).

• Possible Cause: Variation in treatment time and inhibitor concentration.

• Troubleshooting Steps:

  • Optimize Treatment Duration: The reduction in H3K27ac is time-dependent. Perform a time-course experiment (e.g., 3, 6, 12, 24 hours) to determine the optimal treatment duration for observing maximal inhibition of histone acetylation.

  • Titrate Inhibitor Concentration: Use a range of CREBBP-IN-1 concentrations around the expected EC50 to ensure you are in the dynamic range of the assay.

  • Ensure Proper Antibody Validation: Use a well-validated antibody for H3K27ac and ensure consistent Western blot transfer and detection conditions.

  • Loading Control: Use a total histone H3 antibody as a loading control to normalize the H3K27ac signal.

Problem 2: Significant cytotoxicity observed at concentrations expected to be selective.

• Possible Cause: The cell line is highly sensitive to CREBBP/p300 inhibition, or there are off-target cytotoxic effects.

• Troubleshooting Steps:

  • Confirm On-Target Cytotoxicity: Compare the cytotoxic effects of CREBBP-IN-1 with other known CREBBP/p300 inhibitors. Similar dose-response curves for cytotoxicity would suggest an on-target effect.

  • Assess Apoptosis and Cell Cycle Arrest: Use assays like Annexin V/PI staining and cell cycle analysis to determine if the observed cytotoxicity is due to apoptosis or cell cycle arrest, which are known downstream effects of CREBBP/p300 inhibition.

  • Cellular Thermal Shift Assay (CETSA): Perform a CETSA experiment to confirm target engagement of CREBBP-IN-1 at the concentrations causing cytotoxicity.[9][10][11]

Data Presentation

Table 1: Comparative Inhibitory Activity of CREBBP-IN-1 and Other CREBBP/p300 Inhibitors

Inhibitor	Target	Biochemical IC50 (nM)	Cellular H3K27ac EC50 (nM)	Notes
CREBBP-IN-1 (Hypothetical)	CREBBP/p300	5	25	High potency and cellular activity.
A-485	CREBBP/p300	44.8[1][6]	103[12]	Potency is highly dependent on acetyl-CoA concentration.[1][6]
GNE-049	CREBBP	1.1[13][14]	12 (BRET assay)[13]	Highly selective over BRD4(1) (>3800-fold).[13][15]
CCS1477 (Inobrodib)	CREBBP/p300	-	-	Orally bioavailable inhibitor with anti-tumor activity.[16][17][18]
FT-6876	CREBBP/p300	-	-	Potent and selective inhibitor active in AR-positive breast cancer models.[5][19][20]

Table 2: Hypothetical Off-Target Profile of CREBBP-IN-1 from a Kinome Scan

Kinase Family	Target	% Inhibition at 1 µM
On-Target	CREBBP	98%
On-Target	EP300	95%
Off-Target	BRD4(1)	<10%
Off-Target	Kinase X	<5%
Off-Target	Kinase Y	<2%

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is adapted from standard CETSA procedures to verify the binding of CREBBP-IN-1 to CREBBP in intact cells.[9][10][11]

• Cell Treatment: Culture cells to 70-80% confluency. Treat with either vehicle (e.g., DMSO) or CREBBP-IN-1 at the desired concentration for 1-2 hours.

• Harvesting: Harvest cells by scraping and resuspend in a suitable buffer (e.g., PBS with protease inhibitors).

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Lysis: Lyse the cells by three cycles of freeze-thaw (e.g., liquid nitrogen and a 25°C water bath).

• Centrifugation: Separate the soluble fraction from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Analysis: Collect the supernatant and analyze the amount of soluble CREBBP by Western blot.

• Data Interpretation: A shift in the melting curve to a higher temperature in the presence of CREBBP-IN-1 indicates target engagement.

Protocol 2: Proteomics-Based Off-Target Identification

This protocol provides a general workflow for identifying potential off-targets of CREBBP-IN-1 using mass spectrometry-based proteomics.[21]

• Cell Treatment: Treat cells with CREBBP-IN-1 at a concentration known to induce the desired phenotype and a higher concentration to exacerbate potential off-target effects. Include a vehicle control.

• Cell Lysis and Protein Digestion: Lyse the cells and digest the proteins into peptides using an appropriate enzyme (e.g., trypsin).

• TMT Labeling (Optional but Recommended): Label the peptides from each condition with tandem mass tags (TMT) for multiplexed quantitative analysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Analyze the peptide mixtures by LC-MS/MS.

• Data Analysis: Identify and quantify the proteins in each sample. Look for proteins whose abundance is significantly altered by CREBBP-IN-1 treatment. These are potential off-targets. Further validation is required to confirm direct binding.

Visualizations

Caption: CREBBP signaling pathway and point of inhibition by CREBBP-IN-1.

Caption: Workflow for proteomic identification of off-target proteins.

Caption: Decision tree for troubleshooting unexpected experimental outcomes.

References

• 1. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective inhibition of CBP/p300 HAT by A-485 results in suppression of lipogenesis and hepatic gluconeogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 4. bioengineer.org [bioengineer.org]
• 5. FT-6876, a Potent and Selective Inhibitor of CBP/p300, is Active in Preclinical Models of Androgen Receptor-Positive Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of a Potent and Selective Covalent p300/CBP Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. selleckchem.com [selleckchem.com]
• 15. GNE-049 | CBP inhibitor | TargetMol [targetmol.com]
• 16. P863: AN OPEN-LABEL PHASE I/IIA STUDY TO EVALUATE THE SAFETY AND EFFICACY OF CCS1477 AS MONOTHERAPY AND IN COMBINATION WITH POMALIDOMIDE/DEXAMETHASONE IN RELAPSED/REFRACTORY MULTIPLE MYELOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Therapeutic targeting of EP300/CBP by bromodomain inhibition in hematologic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Targeting AR-Positive Breast Cancer with FT-6876: A Novel CBP/p300 Bromodomain Inhibitor [synapse.patsnap.com]
• 20. researchgate.net [researchgate.net]
• 21. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CREBBP In Vitro Stability and Degradation

Disclaimer: Information for a specific inhibitor designated "CREBBP-IN-1" was not publicly available at the time of this writing. This guide provides information on the in vitro stability and degradation of the CREBBP protein, which is essential for researchers studying the effects of any CREBBP inhibitor. The principles and protocols described here can be adapted to assess the stability of small molecule inhibitors targeting CREBBP.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing CREBBP protein stability in vitro?

The stability of the CREBBP (CREB-binding protein) in vitro is influenced by several factors, including the cellular context, signaling pathways, and the presence of post-translational modifications. Key factors include:

• Cellular Signaling: Activation of signaling pathways, such as the Ras signaling pathway, can lead to the degradation of CREBBP.[1]

• Proteasomal Degradation: CREBBP is targeted for degradation by the 26S proteasome.[1] This process can be induced by specific signaling events.

• Post-Translational Modifications: Acetylation of CREBBP itself and other proteins can influence its stability and interactions. For instance, mutations affecting CREBBP's acetyltransferase activity can impact the stability of other proteins like PCNA by preventing their ubiquitination and subsequent degradation.[2]

• Interaction with Other Proteins: CREBBP's interaction with various transcription factors and co-activators can affect its stability.[3][4] For example, the Mdm2 protein can induce CREBBP/p300 degradation in the presence of active H-Ras or N-Ras.[1]

Q2: How can I assess the in vitro stability of my CREBBP inhibitor?

To assess the stability of a CREBBP inhibitor, you can perform a series of in vitro assays. A common starting point is to determine the compound's half-life in different biological matrices.

Summary of In Vitro Stability Assays for Small Molecule Inhibitors

Assay Type	Matrix	Key Parameters Measured	Purpose
Metabolic Stability	Liver Microsomes (Human, Rat, Mouse)	Half-life (t½), Intrinsic Clearance (CLint)	To assess susceptibility to metabolism by cytochrome P450 enzymes.
Plasma Stability	Plasma (Human, Rat, Mouse)	Half-life (t½)	To evaluate stability in the presence of plasma proteins and enzymes.
Buffer Stability	Phosphate Buffered Saline (PBS)	Half-life (t½)	To determine chemical stability in an aqueous environment.
Cell-Based Stability	Cell Lysate or Intact Cells	Half-life (t½)	To assess stability in a more complex intracellular environment.

Troubleshooting Guide

Problem 1: My CREBBP inhibitor shows rapid degradation in my cell-based assay.

• Possible Cause 1: Proteasomal Degradation of the Target. The degradation of the target protein, CREBBP, might be affecting the apparent stability of your inhibitor, especially if your readout is based on target engagement.

  • Troubleshooting Step: Include a proteasome inhibitor (e.g., MG132) as a control to see if this prevents the loss of your inhibitor's effect.[1]

• Possible Cause 2: Metabolic Instability. The inhibitor itself may be rapidly metabolized by the cells.

  • Troubleshooting Step: Perform a microsomal stability assay to assess the intrinsic metabolic stability of your compound. If it's low, medicinal chemistry efforts may be needed to improve it.

• Possible Cause 3: Chemical Instability. The inhibitor may be unstable in the aqueous environment of the cell culture medium.

  • Troubleshooting Step: Assess the inhibitor's stability in the cell culture medium without cells to rule out chemical degradation.

Problem 2: I am seeing inconsistent results in my CREBBP stability assays.

• Possible Cause 1: Inconsistent Experimental Conditions. Minor variations in temperature, pH, or incubation times can significantly impact stability results.

  • Troubleshooting Step: Ensure all experimental parameters are tightly controlled and documented for each experiment. Use freshly prepared reagents.

• Possible Cause 2: Freeze-Thaw Instability. The inhibitor may be degrading during storage or handling.

  • Troubleshooting Step: Aliquot your inhibitor stock solution to minimize freeze-thaw cycles. Assess the stability of the compound after undergoing several freeze-thaw cycles.

Experimental Protocols

Protocol 1: In Vitro Half-Life Determination in Human Liver Microsomes

Objective: To determine the metabolic stability of a CREBBP inhibitor by measuring its rate of disappearance when incubated with human liver microsomes.

Materials:

• Test inhibitor stock solution (e.g., 10 mM in DMSO)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile with an internal standard for quenching and sample preparation

• LC-MS/MS system for analysis

Methodology:

• Preparation of Incubation Mixture:

  • Prepare a master mix containing phosphate buffer and human liver microsomes (final concentration typically 0.5 mg/mL).

  • Pre-warm the master mix at 37°C for 5-10 minutes.

• Initiation of Reaction:

  • Add the test inhibitor to the pre-warmed master mix to a final concentration (e.g., 1 µM).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to cold acetonitrile containing an internal standard.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS to determine the concentration of the remaining test inhibitor at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining inhibitor against time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

Protocol 2: Western Blotting to Assess CREBBP Protein Levels

Objective: To qualitatively or semi-quantitatively measure the amount of CREBBP protein in cell lysates following treatment.

Materials:

• Cell culture reagents

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against CREBBP

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Methodology:

• Cell Lysis:

  • Treat cells as required, then wash with cold PBS.

  • Lyse the cells in RIPA buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-CREBBP antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Visualizations

Caption: Workflow for in vitro stability assessment of a CREBBP inhibitor.

Caption: Simplified signaling pathway leading to CREBBP degradation.

References

• 1. portlandpress.com [portlandpress.com]
• 2. CREBBP and p300 lysine acetyl transferases in the DNA damage response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CREB-binding protein - Wikipedia [en.wikipedia.org]

troubleshooting inconsistent results with CREBBP-IN-1

Welcome to the technical support center for CREBBP-IN-1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of CREBBP-IN-1 and to troubleshoot common issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CREBBP-IN-1?

A1: CREBBP-IN-1 is an inhibitor of the CREB binding protein (CREBBP), a histone acetyltransferase (HAT). CREBBP plays a crucial role in regulating gene expression by acetylating histones and other proteins, which leads to a more open chromatin structure that facilitates transcription.[1][2] By inhibiting the bromodomain of CREBBP, CREBBP-IN-1 prevents it from recognizing acetylated lysine residues, thereby interfering with its ability to co-activate transcription of target genes. This can lead to the downregulation of genes involved in cell proliferation and survival.[3]

Q2: What is the recommended starting concentration for cell-based assays?

A2: The affinity of CREBBP-IN-1 for the CREBBP bromodomain has been determined to be 0.77 μM (Kd). A good starting point for cell-based assays is to test a range of concentrations around this value, for example, from 0.1 μM to 10 μM. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and store CREBBP-IN-1?

A3: CREBBP-IN-1 is typically supplied as a solid. For experimental use, it should be dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.[4][5] It is recommended to prepare high-concentration stock solutions (e.g., 10 mM in 100% DMSO) and store them in aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For cell-based assays, the final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cellular effects.[5][6]

Q4: What are the expected cellular effects of CREBBP-IN-1 treatment?

A4: Inhibition of CREBBP can lead to various cellular outcomes, depending on the cell type and context. Commonly observed effects include:

• Reduced cell proliferation and viability: By downregulating the expression of genes essential for cell growth, CREBBP-IN-1 can inhibit the proliferation of cancer cells.[7][8]

• Cell cycle arrest: Inhibition of CREBBP has been shown to cause cell cycle arrest, often at the G0/G1 phase.[8]

• Changes in gene expression: Treatment with a CREBBP inhibitor is expected to alter the expression of CREBBP target genes.[9]

Troubleshooting Inconsistent Results

Inconsistent results are a common challenge in experimental biology. The following table outlines potential causes for variability when using CREBBP-IN-1 and suggests solutions.

Problem	Possible Cause	Recommended Solution
High IC50 value or lack of expected effect	1. Inhibitor Degradation: Improper storage or multiple freeze-thaw cycles of the stock solution.	1. Aliquot the CREBBP-IN-1 stock solution upon receipt and store at -20°C or -80°C. Use a fresh aliquot for each experiment.
2. Cell Line Insensitivity: The chosen cell line may not be dependent on CREBBP signaling for survival or proliferation.	2. Select a cell line known to be sensitive to CREBBP inhibition as a positive control.
3. Suboptimal Assay Conditions: Incorrect inhibitor concentration, incubation time, or cell density.	3. Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and assay. Ensure consistent cell seeding density.
Inconsistent results between experiments	1. Cell Line Heterogeneity: Genetic drift or changes in cell characteristics over multiple passages.	1. Use cells from a low and consistent passage number. Regularly perform cell line authentication.
2. Variability in Experimental Conditions: Minor differences in incubation times, reagent concentrations, or cell handling.	2. Standardize all experimental protocols and ensure meticulous execution.
3. DMSO Concentration Effects: High concentrations of DMSO can have independent effects on cells.[5]	3. Maintain a final DMSO concentration of ≤ 0.5% in all wells, including vehicle controls.
Unexpected cellular phenotype	1. Off-Target Effects: The inhibitor may be affecting other cellular targets besides CREBBP.	1. Compare the observed phenotype with that of other structurally different CREBBP inhibitors. Perform experiments to confirm on-target activity (see Experimental Protocols section).
2. Cellular Context: The observed phenotype may be specific to the cellular context and genetic background of your cell line.	2. Investigate the specific signaling pathways active in your cell line that might be influenced by CREBBP inhibition.

Experimental Protocols

Protocol 1: Cell Viability/Proliferation Assay (CCK-8 or MTT)

This protocol provides a general framework for assessing the effect of CREBBP-IN-1 on cell viability and proliferation.

Materials:

• CREBBP-IN-1

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• Cell Counting Kit-8 (CCK-8) or MTT reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[10]

• Inhibitor Treatment: Prepare serial dilutions of CREBBP-IN-1 in complete culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of CREBBP-IN-1 or vehicle control (DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment:

  • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.[7][8]

  • For MTT: Add 10 µL of MTT reagent to each well and incubate for 4 hours. Then, add 100 µL of solubilization solution to dissolve the formazan crystals.[10]

• Data Acquisition: Measure the absorbance at the appropriate wavelength (450 nm for CCK-8, 570 nm for MTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results to determine the IC50 value of CREBBP-IN-1.

Protocol 2: Western Blot for Histone Acetylation

This protocol is to confirm the on-target activity of CREBBP-IN-1 by assessing the acetylation status of histone H3 at lysine 27 (H3K27ac), a known target of CREBBP.[11]

Materials:

• CREBBP-IN-1 treated and untreated cell lysates

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-H3K27ac, anti-total Histone H3 (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Lyse cells treated with CREBBP-IN-1 and vehicle control to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against H3K27ac and total H3 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the H3K27ac signal to the total H3 signal to determine the relative change in histone acetylation.

Visualizations

Signaling Pathway of CREBBP Action

Caption: CREBBP signaling pathway and the point of inhibition by CREBBP-IN-1.

Experimental Workflow for Troubleshooting Inconsistent Results

Caption: A logical workflow for troubleshooting inconsistent experimental outcomes.

Logical Relationship for Confirming On-Target Activity

Caption: Logical flow for validating the on-target effects of CREBBP-IN-1.

References

• 1. biochem-caflisch.uzh.ch [biochem-caflisch.uzh.ch]
• 2. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 3. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 4. DMSO Solubility Assessment for Fragment-Based Screening | MDPI [mdpi.com]
• 5. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synergistic effect of dimethyl sulfoxide on glucagon-like peptide 1 (GLP-1)-stimulated insulin secretion and gene transcription in INS-1 cells: characterization and implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CREBBP knockdown suppressed proliferation and promoted chemo-sensitivity via PERK-mediated unfolded protein response in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Downregulating CREBBP inhibits proliferation and cell cycle progression and induces daunorubicin resistance in leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of CREB Binding and Function with a Dual-Targeting Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CBP/CREB Regulates the Proliferation and Apoptosis of Cardiomyocytes by Interacting With SERCA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: A Guide to Minimizing Cytotoxicity of CREBBP-IN-1 in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate the cytotoxic effects of CREBBP-IN-1 in cell culture experiments. By following these recommendations, users can enhance the reliability and reproducibility of their results.

Frequently Asked Questions (FAQs)

Q1: What is CREBBP-IN-1 and what is its mechanism of action?

CREBBP-IN-1 is a small molecule inhibitor that targets the bromodomain of the CREB-binding protein (CREBBP).[1] CREBBP is a crucial transcriptional coactivator that plays a significant role in various cellular processes, including cell growth, differentiation, and apoptosis, through its histone acetyltransferase (HAT) activity.[2][3] By binding to the bromodomain, CREBBP-IN-1 prevents CREBBP from interacting with acetylated histones, thereby inhibiting its function in gene transcription.[4]

Q2: What are the common causes of cytotoxicity observed with CREBBP-IN-1 and other small molecule inhibitors?

High levels of cytotoxicity in cell culture when using small molecule inhibitors like CREBBP-IN-1 can stem from several factors:

• High Concentrations: Using concentrations significantly above the effective inhibitory concentration (IC50) can lead to non-specific effects and cell death.[5]

• Off-Target Effects: The inhibitor may bind to other cellular targets besides CREBBP, leading to unintended and toxic consequences.[6][7]

• Prolonged Exposure: Continuous exposure of cells to the inhibitor can disrupt normal cellular processes and lead to cumulative toxicity.[5]

• Solvent Toxicity: The solvent used to dissolve the inhibitor, most commonly DMSO, can be toxic to cells at higher concentrations (typically >0.5%).[5]

• Compound Instability: Degradation of the compound in cell culture media can lead to the formation of toxic byproducts.

• Metabolite Toxicity: The metabolic breakdown of the inhibitor by cells can sometimes produce toxic metabolites.[5]

Q3: How can I determine the optimal, non-toxic concentration of CREBBP-IN-1 for my experiments?

The ideal concentration of CREBBP-IN-1 should be empirically determined for each cell line and experimental setup. A dose-response experiment is crucial to identify a concentration that effectively inhibits CREBBP without causing excessive cytotoxicity. This involves treating cells with a range of inhibitor concentrations and assessing cell viability after a defined period.

Troubleshooting Guides

Issue 1: Excessive Cell Death Observed After Treatment with CREBBP-IN-1

Potential Cause	Suggested Solution
Inhibitor concentration is too high.	Perform a dose-response curve to determine the optimal concentration. Start with a wide range of concentrations, including those below the reported Kd value of 0.77 μM for CREBBP-IN-1.[1]
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired biological effect.
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.[5]
Compound instability or degradation.	Prepare fresh stock solutions of CREBBP-IN-1. Avoid repeated freeze-thaw cycles by storing in small aliquots at -80°C.
Cell line sensitivity.	Some cell lines may be inherently more sensitive to CREBBP inhibition. Consider using a lower concentration range or a different cell line if possible.

Issue 2: Lack of Expected Biological Effect of CREBBP-IN-1

Potential Cause	Suggested Solution
Inhibitor concentration is too low.	Increase the concentration of the inhibitor based on the results of your dose-response experiments.
Incorrect timing of inhibitor addition.	Optimize the timing of inhibitor treatment relative to your experimental stimulus. For inhibition of transcriptional programs, pre-incubation with the inhibitor is often necessary.
Inhibitor is not cell-permeable.	While many small molecules are cell-permeable, this should be verified. If permeability is an issue, consider alternative inhibitors with better cellular uptake.
Degraded or inactive inhibitor.	Prepare a fresh stock solution. Test the inhibitor in a biochemical assay if possible to confirm its activity.
Cell line is resistant to CREBBP inhibition.	Some cell lines may have compensatory mechanisms that overcome the effects of CREBBP inhibition. Consider measuring downstream markers of CREBBP activity (e.g., H3K27ac levels) to confirm target engagement.

Quantitative Data Summary

Table 1: Experimental Data Template for CREBBP-IN-1 Cytotoxicity

Cell Line	CREBBP-IN-1 Concentration (µM)	Treatment Duration (hours)	Cell Viability (%)	Observations (e.g., morphological changes)
e.g., HCT116	e.g., 0.1	e.g., 48
e.g., 0.5
e.g., 1.0
e.g., 5.0
e.g., 10.0

For context, the following table summarizes reported IC50 and Kd values for other CREBBP inhibitors.

Table 2: Reported IC50 and Kd Values for Various CREBBP Inhibitors

Inhibitor	Assay Type	Value	Cell Line/System	Reference
CREBBP-IN-1	Binding Affinity (Kd)	0.77 µM	Biochemical Assay	[1]
(-)-OXFBD05	Binding Affinity (Kd)	102 ± 10 nM	Isothermal Titration Calorimetry	[8][9]
(-)-OXFBD05	Binding Affinity (Kd)	200 nM	BROMOscan	[8]
Alisertib	Cell Viability (IC50)	< 100 nM	CREBBP-deficient B-cell malignancy lines	[2]
VX680	Cell Viability (IC50)	< 100 nM	CREBBP-deficient B-cell malignancy lines	[2]

Experimental Protocols

Protocol 1: Determining the Optimal, Non-Toxic Concentration of CREBBP-IN-1

This protocol describes a method to determine the cytotoxic effects of CREBBP-IN-1 on a chosen cell line using a colorimetric assay like MTT or a luminescence-based assay like CellTiter-Glo.

Materials:

• Adherent or suspension cells of interest

• Complete cell culture medium

• CREBBP-IN-1 stock solution (e.g., 10 mM in DMSO)

• 96-well clear or opaque-walled microplates

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (colorimetric or luminometer)

Procedure:

• Cell Seeding: a. Trypsinize and count the cells (for adherent lines). b. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.

• Compound Preparation and Treatment: a. Prepare a serial dilution of CREBBP-IN-1 in complete culture medium. A suggested starting range is 0.1 µM to 50 µM. b. Include a "vehicle control" (medium with the same final concentration of DMSO as the highest inhibitor concentration) and a "no treatment" control. c. Remove the overnight culture medium from the cells and add 100 µL of the prepared inhibitor dilutions to the respective wells.

• Incubation: a. Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours) in a standard cell culture incubator (37°C, 5% CO2).

• Cell Viability Assessment (using CellTiter-Glo as an example): a. Equilibrate the plate and the CellTiter-Glo reagent to room temperature. b. Add 100 µL of CellTiter-Glo reagent to each well. c. Mix the contents by placing the plate on an orbital shaker for 2 minutes. d. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal. e. Measure the luminescence using a plate reader.

• Data Analysis: a. Calculate the percentage of cell viability for each concentration relative to the vehicle control. b. Plot the percentage of cell viability against the log of the inhibitor concentration to generate a dose-response curve and determine the CC50 (concentration that causes 50% cytotoxicity).

Protocol 2: Assessing Apoptosis Induction by Annexin V Staining

This protocol outlines the use of flow cytometry to detect apoptosis in cells treated with CREBBP-IN-1.

Materials:

• Cells treated with CREBBP-IN-1 at various concentrations and a vehicle control.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer).

• Flow cytometer.

Procedure:

• Cell Treatment and Harvesting: a. Treat cells in a 6-well plate with the desired concentrations of CREBBP-IN-1 for the chosen duration. b. Harvest the cells (including any floating cells) by trypsinization and centrifugation.

• Staining: a. Wash the cell pellet twice with cold PBS. b. Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. c. Transfer 100 µL of the cell suspension to a flow cytometry tube. d. Add 5 µL of Annexin V-FITC and 5 µL of PI. e. Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. f. Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: a. Analyze the samples on a flow cytometer within one hour of staining. b. Use unstained, Annexin V-FITC only, and PI only controls to set up compensation and gates. c. Acquire data and analyze the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Visualizations

Caption: Simplified CREBBP signaling pathway and the inhibitory action of CREBBP-IN-1.

Caption: Experimental workflow for minimizing cytotoxicity of CREBBP-IN-1.

Caption: Troubleshooting decision tree for experiments with CREBBP-IN-1.

References

• 1. Downregulating CREBBP inhibits proliferation and cell cycle progression and induces daunorubicin resistance in leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medlineplus.gov [medlineplus.gov]
• 4. biochem-caflisch.uzh.ch [biochem-caflisch.uzh.ch]
• 5. Discovery of CREBBP Bromodomain Inhibitors by High-Throughput Docking and Hit Optimization Guided by Molecular Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Downregulating CREBBP inhibits proliferation and cell cycle progression and induces daunorubicin resistance in leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Controlling Intramolecular Interactions in the Design of Selective, High-Affinity Ligands for the CREBBP Bromodomain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

appropriate controls for CREBBP-IN-1 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing CREBBP-IN-1 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CREBBP-IN-1 and what is its mechanism of action?

A1: CREBBP-IN-1 is a small molecule inhibitor that targets the bromodomain of the CREB binding protein (CREBBP), also known as CBP.[1][2] The CREBBP bromodomain is responsible for recognizing and binding to acetylated lysine residues on proteins, including histones.[2][3] By binding to the bromodomain, CREBBP-IN-1 prevents CREBBP from interacting with its acetylated protein partners, thereby inhibiting its role as a transcriptional co-activator for various genes.[2] This can lead to the downregulation of specific genes involved in cellular processes like cell growth and differentiation.[4]

Q2: What is the primary application of CREBBP-IN-1 in research?

A2: CREBBP-IN-1 is primarily used as a chemical probe to investigate the biological functions of the CREBBP bromodomain. Researchers use it to study the downstream effects of inhibiting CREBBP's interaction with acetylated proteins. Common applications include elucidating the role of CREBBP in gene regulation, cell proliferation, and the development of diseases such as cancer.[4][5]

Q3: What are the key parameters of CREBBP-IN-1?

A3: The following table summarizes the key chemical and biological parameters of CREBBP-IN-1.

Parameter	Value	Reference
Target	CREBBP Bromodomain	[1][2]
Binding Affinity (Kd)	0.77 µM	[1][6]
Molecular Formula	C18H17NO5	[1]
Molecular Weight	327.33 g/mol	[1]

Q4: What are appropriate positive and negative controls for experiments with CREBBP-IN-1?

A4: Proper controls are crucial for interpreting results from experiments with CREBBP-IN-1.

• Positive Controls:

  • A structurally different CREBBP bromodomain inhibitor: Using a well-characterized inhibitor with a different chemical scaffold (e.g., SGC-CBP30) can help confirm that the observed phenotype is due to on-target inhibition of the CREBBP bromodomain.[7]

  • A sensitive cell line: If available, a cell line known to be sensitive to CREBBP inhibition can be used to validate the activity of your CREBBP-IN-1 stock.

• Negative Controls:

  • Vehicle Control (e.g., DMSO): This is the most fundamental control to account for any effects of the solvent used to dissolve CREBBP-IN-1.[8]

  • Inactive Structural Analog: An ideal negative control is a molecule structurally similar to CREBBP-IN-1 that does not bind to the CREBBP bromodomain. While a specific inactive analog for CREBBP-IN-1 is not commercially available, some studies have utilized enantiomers that show no target affinity as negative controls for other CREBBP inhibitors.[7]

  • Gene Knockdown/Knockout: Using siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate CREBBP expression can help determine if the pharmacological inhibition by CREBBP-IN-1 phenocopies the genetic perturbation.

Troubleshooting Guide

Problem 1: No or weak effect of CREBBP-IN-1 on my cells.

Possible Cause	Troubleshooting Step
Inactive Compound	Ensure proper storage of the compound as recommended by the supplier. Test the compound on a known sensitive cell line as a positive control.
Suboptimal Concentration	Perform a dose-response experiment to determine the optimal concentration for your cell line and assay. Start with a broad range of concentrations around the reported Kd (0.77 µM).
Insufficient Treatment Time	Conduct a time-course experiment to identify the optimal duration of treatment. Effects on gene expression can be rapid, while effects on cell proliferation may take longer.
Low Target Expression	Confirm the expression of CREBBP in your cell line using Western blot or qPCR.
Cell Line Insensitivity	The cellular process you are studying may not be dependent on the CREBBP bromodomain in your specific cell model.

Problem 2: High cell toxicity or off-target effects.

Possible Cause	Troubleshooting Step
Excessive Concentration	Use the lowest effective concentration determined from your dose-response experiments. High concentrations are more likely to cause off-target effects.
Off-target Activity	Use a structurally unrelated CREBBP bromodomain inhibitor to see if it reproduces the same phenotype.[9] Also, consider using a negative control compound if available.[7] A rescue experiment, where you overexpress a resistant form of CREBBP (if available), can also help confirm on-target effects.
Solvent Toxicity	Ensure the final concentration of the vehicle (e.g., DMSO) is not toxic to your cells. Run a vehicle-only control at the same concentration used for the highest dose of CREBBP-IN-1.

Problem 3: Inconsistent results between experiments.

Possible Cause	Troubleshooting Step
Compound Instability	Aliquot the compound upon receipt to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.
Variations in Cell Culture	Maintain consistent cell passage numbers, confluency, and media conditions for all experiments.
Experimental Variability	Ensure consistent incubation times, reagent concentrations, and handling procedures across all experiments.

Experimental Protocols

Protocol 1: Western Blot for Target Engagement (Histone Acetylation)

This protocol is to determine if CREBBP-IN-1 is engaging its target by measuring changes in the acetylation of histone H3 at lysine 27 (H3K27ac), a known mark regulated by CREBBP/p300.[10]

• Cell Treatment: Seed cells and allow them to adhere overnight. Treat cells with a dose-range of CREBBP-IN-1 (e.g., 0.1, 1, 10 µM) and a vehicle control for a predetermined time (e.g., 3-6 hours).

• Histone Extraction: Harvest cells and perform histone extraction using a commercial kit or a standard acid extraction protocol.

• Protein Quantification: Determine the protein concentration of the histone extracts using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of histone extracts onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against H3K27ac overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

• Normalization: Re-probe the membrane with an antibody against total Histone H3 as a loading control.

• Analysis: Quantify the band intensities and normalize the H3K27ac signal to the total H3 signal. A dose-dependent decrease in H3K27ac indicates target engagement.

Protocol 2: Chromatin Immunoprecipitation (ChIP)-qPCR

This protocol assesses the effect of CREBBP-IN-1 on the occupancy of CREBBP at specific gene promoters.

• Cell Treatment and Cross-linking: Treat cells with CREBBP-IN-1 or vehicle. Cross-link proteins to DNA by adding formaldehyde directly to the media to a final concentration of 1% and incubating for 10 minutes at room temperature. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin to fragments of 200-1000 bp using sonication.

• Immunoprecipitation:

  • Pre-clear the chromatin with protein A/G beads.

  • Incubate the chromatin overnight at 4°C with an anti-CREBBP antibody or a negative control IgG antibody.

  • Add protein A/G beads to pull down the antibody-protein-DNA complexes.

• Washes and Elution: Wash the beads to remove non-specific binding. Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links by heating at 65°C. Purify the DNA using phenol-chloroform extraction or a commercial kit.

• qPCR Analysis: Perform qPCR using primers specific for a known CREBBP target gene promoter and a negative control genomic region.

• Data Analysis: Calculate the enrichment of the target gene promoter in the CREBBP immunoprecipitated sample relative to the IgG control and normalize to the input DNA. A decrease in CREBBP occupancy at the target promoter upon treatment with CREBBP-IN-1 would be the expected outcome.

Visualizations

Caption: CREBBP signaling pathway and the point of inhibition by CREBBP-IN-1.

Caption: A general experimental workflow for using CREBBP-IN-1.

Caption: A decision tree for troubleshooting common issues in CREBBP-IN-1 experiments.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. biochem-caflisch.uzh.ch [biochem-caflisch.uzh.ch]
• 3. Discovery of New Bromodomain Scaffolds by Biosensor Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 5. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bromodomain | MCE 生命科学试剂服务商 [medchemexpress.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

addressing variability in CREBBP-IN-1 experimental outcomes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential variability in experimental outcomes when using CREBBP-IN-1, a selective inhibitor of the CREBBP bromodomain.

Frequently Asked Questions (FAQs)

General Information

• What is CREBBP-IN-1 and what is its mechanism of action? CREBBP-IN-1 is a chemical probe that exhibits a strong affinity for the CREBBP bromodomain, with a dissociation constant (Kd) of 0.77 μM.[1] CREBBP (CREB-binding protein) is a transcriptional coactivator that plays a crucial role in regulating gene expression through its histone acetyltransferase (HAT) activity and by acting as a scaffold for various transcription factors.[2][3][4] The bromodomain of CREBBP is responsible for recognizing and binding to acetylated lysine residues on histones and other proteins, a key step in chromatin remodeling and transcriptional activation.[5] By binding to the bromodomain, CREBBP-IN-1 prevents CREBBP from interacting with acetylated histones, thereby inhibiting its function in gene transcription.[2][6]

• What are the primary applications of CREBBP-IN-1 in research? CREBBP-IN-1 is primarily used in cancer research to study the effects of inhibiting the CREBBP bromodomain.[2][6] Given that mutations and dysregulation of CREBBP are implicated in various hematological malignancies and solid tumors, this inhibitor is a valuable tool for investigating the role of CREBBP in cancer cell proliferation, survival, and differentiation.[2][6] It is often used to induce apoptosis and inhibit tumor growth in preclinical studies.[2]

Experimental Design

• What is a suitable starting concentration for CREBBP-IN-1 in cell-based assays? The optimal concentration of CREBBP-IN-1 is cell-line specific. It is recommended to perform a dose-response experiment to determine the IC50 value for your specific cell line. A common starting range for similar bromodomain inhibitors is between 100 nM and 5 µM.

• How can I verify that CREBBP-IN-1 is active in my cells? Before proceeding with extensive experiments, it is crucial to confirm that the inhibitor is engaging its target and eliciting a biological response. This can be achieved by:

  • Western Blotting: Assess the levels of histone acetylation marks known to be regulated by CREBBP, such as H3K18ac and H3K27ac.[7] A decrease in these marks upon treatment with CREBBP-IN-1 would indicate target engagement.

  • RT-qPCR: Measure the mRNA levels of known CREBBP target genes, such as MYC. A significant reduction in the expression of these genes can confirm the inhibitor's activity.

  • Target Engagement Assays: Techniques like the NanoBRET™ Target Engagement Assay can provide a quantitative measure of the inhibitor binding to the CREBBP bromodomain within living cells.[2][8][9]

• Should I use a negative control compound? Yes, using a structurally similar but inactive control compound is highly recommended to distinguish on-target effects from off-target or non-specific effects of CREBBP-IN-1.

Troubleshooting

• I am not observing the expected phenotype after treating my cells with CREBBP-IN-1. What could be the reason? Several factors could contribute to a lack of an observable phenotype:

  • Insufficient Inhibitor Concentration or Incubation Time: The concentration of CREBBP-IN-1 may be too low, or the treatment duration may be too short to elicit a response. Perform a dose-response and time-course experiment to optimize these parameters.

  • Inhibitor Instability or Poor Solubility: Ensure that the inhibitor stock is prepared and stored correctly to prevent degradation. Confirm the solubility of CREBBP-IN-1 in your cell culture medium.

  • Cell Line-Specific Resistance: Some cell lines may have intrinsic resistance mechanisms or redundant pathways that compensate for the inhibition of CREBBP.

  • Experimental Artifacts: In assays like ChIP, over-fixation with formaldehyde can mask the displacement of CREBBP from chromatin.[10]

• My experimental results with CREBBP-IN-1 are highly variable. What are the potential sources of this variability? Variability in experimental outcomes can arise from several sources:

  • Inconsistent Cell Culture Conditions: Variations in cell density, passage number, and media composition can all impact the cellular response to the inhibitor.

  • Inhibitor Preparation and Handling: Inconsistent preparation of inhibitor stock solutions and working dilutions can lead to variability.

  • Complex Biological Mechanisms: CREBBP is involved in multiple signaling pathways, and its inhibition can have pleiotropic effects that may vary depending on the cellular context.[11]

  • Off-Target Effects: Although designed to be selective, at higher concentrations, CREBBP-IN-1 may interact with other proteins, leading to off-target effects.[3][12]

Quantitative Data

Table 1: IC50 Values of CREBBP/EP300 Inhibitors in Various Cancer Cell Lines

Cell Line	Cancer Type	Inhibitor	IC50 (µM)	Reference
Jurkat	Acute Lymphoblastic Leukemia	Daunorubicin (with CREBBP downregulation)	0.11	[13]
Jurkat	Acute Lymphoblastic Leukemia	Daunorubicin (with CREBBP overexpression)	0.07	[13]
Reh	Acute Lymphoblastic Leukemia	Daunorubicin (with CREBBP downregulation)	1.59	[13]
Reh	Acute Lymphoblastic Leukemia	Daunorubicin (with CREBBP overexpression)	0.12	[13]
NCI-H841	Small Cell Lung Cancer	Volasertib	~10	[14]
NCI-H1048	Small Cell Lung Cancer	Volasertib	~1	[14]
K231	B-cell Malignancy	Alisertib	~25 nM	[15]
SUDHL8	B-cell Malignancy	Alisertib	~25 nM	[15]
SUDHL4	B-cell Malignancy	Alisertib	>100 nM	[15]
HT	B-cell Malignancy	Alisertib	>100 nM	[15]

Experimental Protocols

1. Cell Viability Assay (Resazurin-Based)

This protocol is adapted from a general procedure for assessing the effect of inhibitors on cell proliferation.[5]

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and incubate overnight.

• Drug Treatment: Prepare serial dilutions of CREBBP-IN-1 in complete cell culture medium. Remove the existing medium from the wells and add the drug dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator.

• Resazurin Staining: Add 20 µL of resazurin solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Data Acquisition: Measure fluorescence at an excitation of 560 nm and an emission of 590 nm using a microplate reader.

• Analysis: Subtract the background fluorescence and calculate the percentage of cell viability relative to the vehicle-treated control. Plot a dose-response curve to determine the IC50 value.

2. Western Blotting for Histone Acetylation

This protocol provides a general framework for detecting changes in histone acetylation upon inhibitor treatment.[16][17][18]

• Cell Treatment: Culture cells to 70-80% confluency and treat with various concentrations of CREBBP-IN-1 and a vehicle control for the desired duration.

• Histone Extraction:

  • Wash cells with ice-cold PBS and collect the cell pellet.

  • Resuspend the pellet in a lysis buffer and incubate on ice.

  • Isolate nuclei by centrifugation.

  • Resuspend the nuclear pellet in 0.2 N HCl and incubate overnight at 4°C to extract histones.

  • Centrifuge to pellet debris and collect the supernatant containing histones.

• Protein Quantification: Determine the protein concentration of the histone extracts using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Prepare samples with Laemmli sample buffer and boil.

  • Load equal amounts of protein onto a 15% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane (0.2 µm pore size is recommended for small histone proteins).

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with primary antibodies against acetylated histones (e.g., anti-acetyl-H3K18, anti-acetyl-H3K27) and a total histone antibody (e.g., anti-Histone H3) as a loading control overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again.

• Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system.

3. Chromatin Immunoprecipitation (ChIP)

This is a generalized ChIP protocol; optimization for specific cell types and antibodies is necessary.[19][20][21][22]

• Cross-linking: Treat cells with 1% formaldehyde for 10-15 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis: Wash and pellet the cells. Resuspend in cell lysis buffer and incubate on ice to release nuclei.

• Chromatin Shearing: Resuspend the nuclear pellet in nuclei lysis buffer and sonicate to shear chromatin to fragments of 200-600 bp.

• Immunoprecipitation:

  • Dilute the chromatin with ChIP dilution buffer.

  • Pre-clear the chromatin with protein A/G agarose/magnetic beads.

  • Incubate the pre-cleared chromatin with an anti-CREBBP antibody or control IgG overnight at 4°C.

  • Add protein A/G beads to capture the antibody-protein-DNA complexes.

• Washes: Wash the beads sequentially with low salt, high salt, LiCl, and TE buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the formaldehyde cross-links by incubating at 65°C with NaCl.

• DNA Purification: Treat with RNase A and Proteinase K, then purify the DNA using a spin column or phenol-chloroform extraction.

• Analysis: Analyze the purified DNA by qPCR or next-generation sequencing (ChIP-seq).

Visualizations

Caption: Experimental workflow for using CREBBP-IN-1.

Caption: Troubleshooting decision tree for CREBBP-IN-1 experiments.

Caption: Simplified NF-κB signaling pathway showing CREBBP's role.

Caption: CREBBP's interaction with the RAS/RAF/MEK/ERK pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. reactionbiology.com [reactionbiology.com]
• 3. The Dual Role of RUNX1 in Inflammation-Driven Age-Related Diseases: From Molecular Mechanisms to Clinical Translation [mdpi.com]
• 4. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 5. benchchem.com [benchchem.com]
• 6. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 7. CREBBP knockdown enhances RAS/RAF/MEK/ERK signaling in Ras pathway mutated acute lymphoblastic leukemia but does not modulate chemotherapeutic response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [promega.com]
• 9. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 10. benchchem.com [benchchem.com]
• 11. CREBBP | Cancer Genetics Web [cancer-genetics.org]
• 12. icr.ac.uk [icr.ac.uk]
• 13. Downregulating CREBBP inhibits proliferation and cell cycle progression and induces daunorubicin resistance in leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Histone Immunoblotting Protocol | Rockland [rockland.com]
• 19. static1.squarespace.com [static1.squarespace.com]
• 20. bohdan-khomtchouk.github.io [bohdan-khomtchouk.github.io]
• 21. rockland.com [rockland.com]
• 22. Chromatin Immunoprecipitation (ChIP) Protocol for Low-abundance Embryonic Samples - PMC [pmc.ncbi.nlm.nih.gov]

ensuring complete dissolution of CREBBP-IN-1 for assays

Welcome to the technical support center for CREBBP-IN-1. This guide provides troubleshooting advice and answers to frequently asked questions to ensure the complete dissolution of CREBBP-IN-1 for your research assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CREBBP-IN-1?

A1: The recommended solvent for creating a stock solution of CREBBP-IN-1 is Dimethyl Sulfoxide (DMSO).

Q2: What is the maximum concentration for a CREBBP-IN-1 stock solution in DMSO?

Q3: My CREBBP-IN-1 is not fully dissolving in DMSO. What should I do?

A3: If you observe incomplete dissolution, you can try gentle warming of the solution (e.g., in a 37°C water bath) and vortexing or sonication to aid dissolution. Ensure your DMSO is of high purity and anhydrous, as water content can affect the solubility of many organic compounds.

Q4: Can I use other solvents to dissolve CREBBP-IN-1?

A4: While DMSO is the primary recommendation, some similar compounds may have solubility in other organic solvents like ethanol. However, for cell-based assays, it is crucial to consider the solvent's toxicity. It is advisable to perform a vehicle control experiment to assess the effect of the solvent on your cells.

Q5: How should I store the CREBBP-IN-1 stock solution?

A5: CREBBP-IN-1 stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability. Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

Q6: I see precipitation in my stock solution after storing it in the freezer. What should I do?

A6: If you observe precipitation after freezing, it is likely that the compound has come out of solution. Before use, bring the aliquot to room temperature and vortex thoroughly to ensure it is fully redissolved. If precipitation persists, gentle warming and sonication may be necessary.

Q7: What is the stability of CREBBP-IN-1 in aqueous assay media?

A7: The stability of small molecule inhibitors in aqueous solutions can be limited. It is best practice to prepare fresh dilutions of CREBBP-IN-1 in your assay medium from the DMSO stock solution immediately before each experiment. Avoid storing the compound in aqueous solutions for extended periods.

Troubleshooting Guide: Dissolution Issues

Even with the correct solvent, you may occasionally encounter issues with dissolving CREBBP-IN-1. This guide provides a step-by-step approach to troubleshoot and resolve these problems.

Experimental Workflow for Preparing CREBBP-IN-1 Solutions

Caption: A step-by-step workflow for the proper dissolution and storage of CREBBP-IN-1.

Troubleshooting Steps for Incomplete Dissolution

Problem	Possible Cause	Recommended Solution
Precipitate or film observed after adding DMSO.	1. Insufficient solvent volume. 2. Low-quality or hydrated DMSO. 3. Compound has low solubility at the desired concentration.	1. Ensure the correct volume of DMSO is added to achieve the target concentration. 2. Use fresh, anhydrous, high-purity DMSO. 3. Try preparing a more dilute stock solution.
Solution is cloudy or contains visible particles.	1. Incomplete mixing. 2. Particulate matter from the compound vial.	1. Vortex the solution for a longer duration. 2. Use gentle warming (37°C) and/or sonication to aid dissolution. 3. If particles persist, consider centrifuging the stock solution and using the supernatant, or filtering through a 0.22 µm syringe filter compatible with DMSO.
Compound precipitates out of solution upon dilution in aqueous buffer.	1. The final concentration of the compound in the aqueous buffer exceeds its solubility limit. 2. The final percentage of DMSO is too low to maintain solubility.	1. Increase the final percentage of DMSO in the assay, ensuring it is compatible with your experimental system (typically ≤0.5%).[1] 2. Prepare intermediate dilutions in a solvent compatible with both DMSO and your aqueous buffer. 3. Ensure rapid and thorough mixing when adding the DMSO stock to the aqueous buffer.

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution of CREBBP-IN-1 in DMSO

Materials:

• CREBBP-IN-1 (powder)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Water bath (optional)

Procedure:

• Calculate the required mass of CREBBP-IN-1 to prepare your desired volume of a 10 mM stock solution. (Molecular Weight of CREBBP-IN-1 should be obtained from the supplier's Certificate of Analysis).

• Carefully weigh the calculated amount of CREBBP-IN-1 powder and transfer it to a sterile microcentrifuge tube.

• Add the calculated volume of high-purity DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained.

• If the compound does not fully dissolve, incubate the tube in a 37°C water bath for 5-10 minutes, followed by vortexing. Alternatively, sonicate the tube for a few minutes.

• Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

CREBBP Signaling Pathway

CREBBP (CREB-binding protein) is a transcriptional co-activator that plays a crucial role in regulating gene expression.[2] It functions as a histone acetyltransferase (HAT), modifying histones to create a more open chromatin structure, thereby facilitating transcription.[2] CREBBP is involved in numerous cellular processes, including cell growth, differentiation, and apoptosis.[2]

Caption: Simplified overview of a CREBBP-mediated signaling pathway and the point of inhibition by CREBBP-IN-1.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]

Reference Data & Comparative Studies

Validating the Inhibitory Activity of CREBBP-IN-1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CREBBP-IN-1 with other known inhibitors of the CREB-binding protein (CREBBP), a key transcriptional coactivator and histone acetyltransferase implicated in various diseases, including cancer. This document summarizes key inhibitory activities, presents detailed experimental protocols for validation, and visualizes the underlying biological pathways and experimental workflows.

Comparative Inhibitory Activity of CREBBP Inhibitors

The inhibitory potency of small molecules against CREBBP is a critical parameter for their validation and further development. The following table summarizes the reported inhibitory activities of CREBBP-IN-1 and other well-characterized CREBBP inhibitors. It is important to note that direct comparison of IC50 values can be influenced by assay conditions, particularly the concentration of the co-substrate acetyl-CoA.

Inhibitor	Target Domain	Assay Type	Potency (IC50/Kd)	Reference
CREBBP-IN-1	Bromodomain	Competition Binding Assay	Kd = 0.77 μM	[1]
A-485	HAT Domain	Biochemical Assay	IC50 = 44.8 nM (at 50 nM Acetyl-CoA)	[2]
iP300w	HAT Domain	Biochemical Assay	IC50 = 15.8 nM (at 50 nM Acetyl-CoA)	[2]
CPI-1612	HAT Domain	Biochemical Assay	IC50 = 10.7 nM (at 50 nM Acetyl-CoA)	[2]
DC_CP20	Bromodomain	TR-FRET	IC50 = 744.3 nM	[3]
GNE-781	Not Specified	In vitro assay	IC50 = 0.94 nM	[4]
FT-6876	Bromodomain	Not Specified	IC50 = 5 nM	[4]
CPI-637	Bromodomain	Not Specified	IC50 = 30 nM	[4]
Y08197	Bromodomain	Not Specified	IC50 = 100.67 nM	[4]

Note: The IC50 value for CREBBP-IN-1 was not available in the reviewed literature. The provided dissociation constant (Kd) is a measure of binding affinity.

Experimental Protocols

Accurate and reproducible experimental methods are essential for validating the inhibitory activity of compounds like CREBBP-IN-1. Below are detailed protocols for commonly used biochemical and cellular assays.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This biochemical assay measures the binding of the CREBBP bromodomain to an acetylated histone peptide. Inhibition of this interaction by a compound results in a decrease in the TR-FRET signal.

Materials:

• CREBBP protein (recombinant, appropriate domain)

• Biotinylated acetylated histone peptide (e.g., H4K16ac)

• Terbium (Tb)-conjugated streptavidin (donor fluorophore)

• Fluorescein or other suitable dye-labeled anti-tag antibody (e.g., anti-GST) specific for the CREBBP protein construct (acceptor fluorophore)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20, 1 mM DTT)

• 384-well low-volume white plates

• TR-FRET microplate reader

Procedure:

• Prepare a solution of the test compound (e.g., CREBBP-IN-1) at various concentrations in assay buffer containing a constant, low percentage of DMSO (e.g., <1%).

• In a 384-well plate, add the test compound solution.

• Add the CREBBP protein to the wells.

• Add the biotinylated acetylated histone peptide to the wells.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow for binding to reach equilibrium.

• Add a pre-mixed solution of Tb-conjugated streptavidin and the acceptor-labeled antibody to the wells.

• Incubate the plate for another defined period (e.g., 60-120 minutes) at room temperature, protected from light.

• Measure the TR-FRET signal on a compatible plate reader, with excitation at ~340 nm and emission at two wavelengths (e.g., ~665 nm for the acceptor and ~620 nm for the donor).

• Calculate the TR-FRET ratio (acceptor emission / donor emission) and plot the results against the inhibitor concentration to determine the IC50 value.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

This bead-based biochemical assay also measures the proximity of two molecules. Inhibition of the CREBBP-histone interaction prevents the generation of a chemiluminescent signal.

Materials:

• GST-tagged CREBBP protein (or other tagged version)

• Biotinylated acetylated histone peptide

• Streptavidin-coated Donor beads

• Glutathione-coated Acceptor beads (for GST-tagged protein)

• Assay buffer (e.g., 25 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% BSA)

• 384-well OptiPlate™

• AlphaScreen-capable microplate reader

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 384-well plate, add the test compound solution.

• Add a mixture of the GST-tagged CREBBP protein and the biotinylated acetylated histone peptide to the wells.

• Incubate at room temperature for 30-60 minutes.

• Add a suspension of Glutathione-coated Acceptor beads to the wells.

• Incubate in the dark at room temperature for 60 minutes.

• Add a suspension of Streptavidin-coated Donor beads to the wells.

• Incubate in the dark at room temperature for 30-60 minutes.

• Read the plate on an AlphaScreen reader.

• Plot the signal intensity against the inhibitor concentration to calculate the IC50 value.

Cellular Western Blot for Histone Acetylation

This cellular assay assesses the ability of an inhibitor to modulate the histone acetyltransferase activity of CREBBP within a cellular context. A common readout is the level of acetylation on specific histone residues, such as H3K27.

Materials:

• Cell line of interest (e.g., a cancer cell line known to be sensitive to CREBBP inhibition)

• Cell culture medium and reagents

• Test compound (CREBBP-IN-1)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-acetyl-Histone H3 (e.g., anti-H3K27ac), anti-total Histone H3 (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment and reagents

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against acetylated histone H3 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total histone H3 to ensure equal loading.

• Quantify the band intensities to determine the dose-dependent effect of the inhibitor on histone acetylation.

Visualizations

CREBBP Signaling Pathway and Inhibition

dot

Caption: CREBBP signaling pathway and mechanism of inhibition.

Experimental Workflow for Inhibitor Validation

dot

Caption: General workflow for validating CREBBP inhibitors.

References

• 1. biochem-caflisch.uzh.ch [biochem-caflisch.uzh.ch]
• 2. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel CBP bromodomain inhibitors through TR-FRET-based high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to CREBBP/p300 Bromodomain Inhibitors: CREBBP-IN-1 versus SGC-CBP30

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two chemical probes targeting the bromodomains of the transcriptional coactivators CREB-binding protein (CREBBP or CBP) and its paralog p300: CREBBP-IN-1 and SGC-CBP30. This document aims to assist researchers in selecting the appropriate tool compound for their studies by presenting a side-by-side analysis of their performance in functional assays, supported by available experimental data and detailed methodologies.

Introduction to CREBBP/p300 Bromodomain Inhibition

CREBBP and p300 are histone acetyltransferases (HATs) that play a crucial role in regulating gene expression by acetylating histones and other proteins, thereby modulating chromatin structure and transcription factor activity.[1] The bromodomain of CREBBP/p300 recognizes acetylated lysine residues, a key interaction for their recruitment to chromatin and subsequent transcriptional activation. Dysregulation of CREBBP/p300 activity is implicated in various diseases, including cancer and inflammatory disorders, making their bromodomains attractive therapeutic targets.[1] Small molecule inhibitors that competitively bind to the bromodomain can displace CREBBP/p300 from chromatin, leading to modulation of gene expression.

Overview of CREBBP-IN-1 and SGC-CBP30

SGC-CBP30 is a potent and selective chemical probe for the bromodomains of CREBBP and p300.[2][3] It has been extensively characterized and utilized in a variety of cellular assays to probe the biological functions of these epigenetic regulators.

CREBBP-IN-1 is another reported inhibitor of the CREBBP bromodomain. However, based on publicly available data, it exhibits significantly lower potency compared to SGC-CBP30, and information regarding its cellular activity is limited.

Quantitative Data Comparison

The following tables summarize the available quantitative data for CREBBP-IN-1 and SGC-CBP30, highlighting the key differences in their biochemical potency and selectivity.

Table 1: Biochemical Potency against CREBBP/p300 Bromodomains

Compound	Target	Assay Type	Kd (nM)	IC50 (nM)	Reference
SGC-CBP30	CREBBP	Isothermal Titration Calorimetry (ITC)	21	-	[4]
p300	Isothermal Titration Calorimetry (ITC)	32	-	[3]
CREBBP	AlphaScreen	-	69	[5]
CREBBP-IN-1	CREBBP	Not Specified	770	-	[6]

Table 2: Selectivity Profile of SGC-CBP30

Off-Target	Assay Type	Kd (nM)	Selectivity (fold vs CREBBP)	Reference
BRD4(1)	Not Specified	850	~40	[3]
BRD4(2)	Not Specified	>5250	>250	[3]

Functional Assays: A Comparative Analysis

Due to the limited published data on the functional effects of CREBBP-IN-1, this section primarily details the well-documented activities of SGC-CBP30 and provides a theoretical comparison based on the potency differences between the two compounds.

Gene Expression Modulation

SGC-CBP30 has been shown to selectively modulate the expression of genes regulated by CREBBP/p300. For instance, transcriptional profiling in human T-cells treated with SGC-CBP30 revealed a more restricted effect on gene expression compared to the pan-BET bromodomain inhibitor JQ1.[2] Given its lower potency, CREBBP-IN-1 would likely require significantly higher concentrations to achieve similar effects on gene expression, which could lead to off-target activities.

Anti-Inflammatory Effects

A key functional consequence of CREBBP/p300 inhibition is the suppression of inflammatory responses. SGC-CBP30 has been demonstrated to strongly reduce the secretion of the pro-inflammatory cytokine IL-17A in Th17 cells, suggesting its potential in autoimmune and inflammatory diseases.[2] It is plausible that CREBBP-IN-1 could exert similar anti-inflammatory effects, but at much higher concentrations, which may not be achievable or desirable in a cellular context.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the functional characterization of CREBBP/p300 bromodomain inhibitors.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular environment. The principle relies on the ligand-induced thermal stabilization of the target protein.

Protocol:

• Cell Culture and Treatment: Culture cells to 80-90% confluency. Treat cells with the desired concentration of the inhibitor (e.g., SGC-CBP30 or CREBBP-IN-1) or vehicle (DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

• Cell Harvesting and Heating: Harvest cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors). Aliquot the cell suspension into PCR tubes.

• Thermal Challenge: Heat the cell suspensions across a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by a cooling step.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Centrifugation: Pellet the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Protein Analysis: Collect the supernatant containing the soluble protein fraction. Analyze the amount of soluble CREBBP protein by Western blotting or other protein quantification methods. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.[7][8]

Chromatin Immunoprecipitation (ChIP)

ChIP is used to investigate the association of CREBBP with specific genomic regions. Inhibition of the bromodomain is expected to reduce the occupancy of CREBBP at its target gene promoters and enhancers.

Protocol:

• Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to obtain DNA fragments of 200-500 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific for CREBBP overnight at 4°C.

• Immune Complex Capture: Add protein A/G magnetic beads to capture the antibody-protein-DNA complexes.

• Washes: Wash the beads extensively to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the cross-links by heating at 65°C.

• DNA Purification: Purify the DNA using a standard DNA purification kit.

• Analysis: Analyze the enriched DNA by qPCR or high-throughput sequencing (ChIP-seq) to identify the genomic regions occupied by CREBBP.[5]

Gene Expression Analysis (RT-qPCR)

This method is used to quantify the changes in the expression of specific target genes upon inhibitor treatment.

Protocol:

• Cell Treatment: Treat cells with the inhibitor or vehicle for a desired time period.

• RNA Extraction: Isolate total RNA from the cells using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA template using reverse transcriptase.

• Quantitative PCR (qPCR): Perform qPCR using gene-specific primers for the target genes and a reference gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: Calculate the relative gene expression changes using the ΔΔCt method.

Signaling Pathways and Experimental Workflows

CREBBP/p300 Signaling Pathway

The following diagram illustrates the role of CREBBP/p300 in transcriptional activation and the mechanism of action of its bromodomain inhibitors.

Caption: CREBBP/p300 pathway and inhibitor action.

Experimental Workflow for Inhibitor Comparison

This diagram outlines a logical workflow for comparing the functional effects of CREBBP-IN-1 and SGC-CBP30.

Caption: Workflow for comparing CREBBP inhibitors.

Conclusion

SGC-CBP30 stands out as a potent and selective chemical probe for investigating the biological roles of CREBBP/p300 bromodomains. Its well-defined activity in various functional assays makes it a reliable tool for researchers. In contrast, CREBBP-IN-1 is a significantly less potent inhibitor with limited characterization in cellular contexts.

For researchers aiming to robustly probe CREBBP/p300 function in cells, SGC-CBP30 is the recommended choice due to its high potency, selectivity, and extensive validation. The use of CREBBP-IN-1 would require careful consideration of the high concentrations needed to elicit a biological response, which may be confounded by off-target effects. This guide provides the necessary framework and protocols for researchers to design and execute experiments to further characterize these and other CREBBP/p300 inhibitors.

References

• 1. Cross-linking ChIP-seq protocol | Abcam [abcam.com]
• 2. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. encodeproject.org [encodeproject.org]
• 6. genecards.org [genecards.org]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Head-to-Head Comparison of CREBBP Bromodomain Inhibitors: CREBBP-IN-1 and I-CBP112

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of two chemical probes, CREBBP-IN-1 and I-CBP112, used for the inhibition of the CREB-binding protein (CREBBP). This document summarizes their performance based on available experimental data, details the methodologies of key experiments, and visualizes relevant biological pathways and experimental workflows.

Introduction to CREBBP Inhibition

CREB-binding protein (CREBBP) and its close homolog EP300 are crucial transcriptional coactivators that play a pivotal role in regulating gene expression through their intrinsic histone acetyltransferase (HAT) activity and their function as scaffolds for the assembly of transcriptional machinery. The bromodomain of CREBBP recognizes and binds to acetylated lysine residues on histones and other proteins, a key mechanism for tethering the acetyltransferase to chromatin and activating transcription. Dysregulation of CREBBP activity is implicated in various diseases, including cancer, making its bromodomain an attractive therapeutic target. This guide focuses on comparing two small molecule inhibitors of the CREBBP bromodomain: CREBBP-IN-1 and I-CBP112.

Overview of CREBBP-IN-1 and I-CBP112

I-CBP112 is a potent and selective acetyl-lysine competitive inhibitor that targets the bromodomains of both CREBBP and p300.[1] It has been characterized to impair the self-renewal of leukemic cells in vitro and in vivo without causing significant cytotoxicity.[1]

CREBBP-IN-1 (also known as Compound 10) was identified through a fragment-based high-throughput docking approach and has shown good affinity for the CREBBP bromodomain.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for CREBBP-IN-1 and I-CBP112, allowing for a direct comparison of their biochemical potency, cellular activity, and selectivity.

Table 1: Biochemical Potency

Inhibitor	Target	Assay	Kd (nM)	IC50 (nM)	Reference
CREBBP-IN-1	CREBBP	Competition Binding Assay	770	-	[2]
I-CBP112	CREBBP	Isothermal Titration Calorimetry (ITC)	151 ± 6	-	[1]
p300	Isothermal Titration Calorimetry (ITC)	167 ± 8	-	[1]
CREBBP	Biolayer Interferometry (BLI)	142	-	[1]
CREBBP	AlphaScreen	-	170	[3]

Table 2: Cellular Activity

Inhibitor	Cell Line	Assay	Cellular IC50 (nM)	Effect	Reference
CREBBP-IN-1	-	-	Data not available	-	-
I-CBP112	HEK293T	NanoBRET	600 ± 50	Displacement of CBP bromodomain from chromatin	[3][4]
Kasumi-1, SEM, MOLM13 (Leukemia)	Colony Formation	Dose-dependent impairment of clonogenic growth	[1]
MLL-AF9+ AML cells	In vivo leukemia model	-	Significantly reduced leukemia-initiating potential	[1][5]

Table 3: Selectivity Profile

Inhibitor	Off-Target	Assay	Selectivity (fold vs. CREBBP)	Kd (μM)	Reference
CREBBP-IN-1	BRD4(1)	Competition Binding Assay	>65	>50	[2]
I-CBP112	BRD4(1)	Isothermal Titration Calorimetry (ITC)	~37	5.6	[1]
BRD4(2)	Isothermal Titration Calorimetry (ITC)	~132	20	[1]
41 other bromodomains	Thermal Shift Assay	High	-	[1]

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams were generated using Graphviz.

Caption: Simplified CREBBP signaling pathway and point of inhibition.

Caption: Workflow for a TR-FRET based CREBBP inhibition assay.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Isothermal Titration Calorimetry (ITC)

ITC is utilized to directly measure the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction between an inhibitor and its target protein.

• Protein and Ligand Preparation: The CREBBP bromodomain is purified and dialyzed against the ITC buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl). The inhibitor (e.g., I-CBP112) is dissolved in the same buffer.

• ITC Experiment: The protein solution (e.g., 10-20 µM) is placed in the sample cell of the calorimeter. The inhibitor solution (e.g., 100-200 µM) is loaded into the injection syringe.

• Titration: A series of small injections of the inhibitor are made into the protein solution. The heat change upon each injection is measured.

• Data Analysis: The resulting data are fitted to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters of the interaction.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

AlphaScreen is a bead-based assay used to study biomolecular interactions in a high-throughput format.

• Reagents: GST-tagged CREBBP bromodomain, biotinylated acetylated histone peptide, streptavidin-coated donor beads, and anti-GST acceptor beads.

• Assay Procedure:

  • The GST-tagged CREBBP bromodomain is incubated with the test compound (inhibitor).

  • The biotinylated acetylated histone peptide is added to the mixture.

  • Anti-GST acceptor beads are added, which bind to the GST-tagged CREBBP.

  • Streptavidin-coated donor beads are added, which bind to the biotinylated peptide.

• Detection: If the CREBBP bromodomain binds to the acetylated peptide, the donor and acceptor beads are brought into close proximity. Upon excitation at 680 nm, the donor bead releases singlet oxygen, which diffuses to the acceptor bead, leading to light emission at 520-620 nm. An inhibitor will disrupt this interaction, resulting in a decrease in the AlphaScreen signal.

Cellular Thermal Shift Assay (CETSA)

CETSA is a method to assess target engagement of a drug in a cellular environment by measuring the thermal stabilization of the target protein upon ligand binding.[6]

• Cell Treatment: Intact cells are treated with the inhibitor or a vehicle control for a defined period.

• Heating: The cell suspensions are heated to a range of temperatures for a short duration (e.g., 3 minutes).

• Lysis: Cells are lysed by freeze-thaw cycles or with a lysis buffer.

• Separation of Soluble and Precipitated Proteins: The cell lysates are centrifuged at high speed to pellet the precipitated proteins.

• Analysis: The amount of soluble CREBBP in the supernatant at each temperature is quantified, typically by Western blotting or other protein detection methods. Ligand binding stabilizes the protein, resulting in more soluble protein at higher temperatures compared to the vehicle control.

Western Blot for Histone Acetylation

This technique is used to detect changes in the acetylation levels of histones in response to inhibitor treatment.

• Cell Treatment and Histone Extraction: Cells are treated with the inhibitor for a specified time. Histones are then extracted from the cell nuclei, often using an acid extraction method.

• Protein Quantification: The concentration of the extracted histones is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of histone extracts are separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for a particular acetylated histone mark (e.g., anti-acetyl-H3K27).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The signal is detected using a chemiluminescent substrate, and the band intensities are quantified to determine the relative levels of histone acetylation.

Conclusion

This guide provides a comparative overview of CREBBP-IN-1 and I-CBP112, two inhibitors of the CREBBP bromodomain. Based on the available data, I-CBP112 is a well-characterized inhibitor with demonstrated biochemical and cellular potency, high selectivity, and in vivo activity in leukemia models.[1][5] In contrast, while CREBBP-IN-1 shows promising biochemical affinity for the CREBBP bromodomain, there is a lack of publicly available data on its cellular activity and broader selectivity profile. For researchers selecting a chemical probe for CREBBP inhibition, I-CBP112 currently offers a more comprehensive dataset to support its use in a variety of experimental settings. Further studies are required to fully elucidate the potential of CREBBP-IN-1 as a selective CREBBP inhibitor.

References

• 1. Generation of a selective small molecule inhibitor of the CBP/p300 bromodomain for leukemia therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academiccharmm.org [academiccharmm.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of CREBBP/p300 Chemical Probes: A-485 vs. CREBBP-IN-1

A Guide for Researchers in Epigenetics and Drug Discovery

The paralogous transcriptional co-activators, CREB-binding protein (CREBBP or CBP) and p300, are master regulators of gene expression. Their function is critical in a multitude of cellular processes, including proliferation, differentiation, and DNA repair.[1][2] Dysregulation of their activity is implicated in numerous diseases, particularly cancer, making them attractive therapeutic targets.[3][4]

These proteins are complex, multi-domain scaffolds that both "write" and "read" epigenetic marks. The histone acetyltransferase (HAT) domain is the "writer," catalyzing the transfer of an acetyl group from acetyl-CoA to lysine residues on histones and other proteins.[4][5] This acetylation typically neutralizes the positive charge of lysine, opening up chromatin and facilitating transcription. The bromodomain acts as a "reader," recognizing and binding to these acetyl-lysine marks, thereby tethering the protein complex to active chromatin regions.[6]

To investigate the distinct roles of these domains, researchers rely on specific chemical probes. This guide provides a head-to-head comparison of two such probes: A-485 , a potent inhibitor of the catalytic HAT domain, and CREBBP-IN-1 , an inhibitor of the bromodomain. It is critical to note that these compounds are not interchangeable; they target different functional domains and thus probe distinct biological functions of CREBBP/p300.

Mechanism of Action: Targeting the "Writer" vs. the "Reader"

The choice between A-485 and CREBBP-IN-1 depends entirely on the biological question being addressed. A-485 is used to block the enzymatic "writer" function of CREBBP/p300, leading to a global or targeted reduction in histone and protein acetylation. CREBBP-IN-1 is used to block the "reader" function, preventing CREBBP/p300 from recognizing and binding to acetylated histones, which can displace the protein from specific chromatin loci.

Figure 1. Differential Inhibition of CREBBP/p300 Function.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for A-485 and CREBBP-IN-1, highlighting their distinct biochemical and cellular properties.

Table 1: Biochemical Properties

Compound	Target Domain	Potency (IC₅₀ / K_d)	Assay Type	Selectivity & Notes
A-485	Catalytic HAT	p300 IC₅₀: 9.8 nM[7]CBP IC₅₀: 2.6 nM[7]	TR-FRET	Acetyl-CoA competitive.[8] Highly selective over other HATs and >150 non-epigenetic targets.[9]
CREBBP-IN-1	Bromodomain	CREBBP K_d: 770 nM[10]	High-Throughput Docking / MD	Specifically designed to bind the bromodomain pocket; does not inhibit HAT activity.

Table 2: Cellular Activity

Compound	Cellular Target	Key Cellular Effect	Example Cell Line	Effective Conc.	Assay Used
A-485	HAT Activity	Potent reduction of H3K27ac and H3K18ac.[8]	PC-3 (Prostate)	H3K27ac EC₅₀ = 73 nM[11]	High-Content Imaging / Western Blot / ChIP-seq
CREBBP-IN-1	Bromodomain Binding	Displaces CREBBP from chromatin at target gene loci.	K562 (Leukemia)	5 µM (for related BRD inhibitors)[12]	ChIP-qPCR / NanoBRET

Table 3: In Vivo Applications

Compound	Model System	Dosing (Example)	Observed Effect
A-485	LuCaP-77 CR Xenograft (Prostate Cancer)	100 mg/kg, i.p., twice daily	54% tumor growth inhibition after 21 days.[8]
A-485	MLL-rearranged AML Xenograft	25 mg/kg, i.p., daily	Significantly decreased leukemia engraftment and extended survival.[13]
CREBBP-IN-1	Data not publicly available	-	-

Experimental Protocols & Workflows

Detailed and robust experimental protocols are essential for accurately characterizing the activity of epigenetic probes. Below are methodologies for key assays cited in this guide.

Protocol 1: TR-FRET Assay for HAT Activity

This biochemical assay is used to measure the enzymatic activity of the HAT domain and determine the potency of catalytic inhibitors like A-485. It relies on the time-resolved fluorescence resonance energy transfer between a Europium-labeled anti-histone antibody and an APC-labeled acetyl-lysine tracer that binds the acetylated peptide product.

References

• 1. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CREBBP CREB binding lysine acetyltransferase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
• 4. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of a potent catalytic p300/CBP inhibitor that targets lineage-specific tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. CREBBP/EP300 bromodomains are critical to sustain the GATA1/MYC regulatory axis in proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the On-Target Effects of CREBBP Bromodomain Inhibitors on H3K27ac

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of CREBBP-IN-1 and other key CREBBP bromodomain inhibitors, focusing on their on-target effects on Histone H3 Lysine 27 acetylation (H3K27ac). The information presented is supported by experimental data to aid in the selection of appropriate chemical probes for research and therapeutic development.

Introduction to CREBBP and Its Inhibition

The CREB-binding protein (CREBBP), and its close homolog EP300, are crucial transcriptional coactivators that play a pivotal role in regulating gene expression.[1][2] These proteins possess two key functional domains: a histone acetyltransferase (HAT) domain and a bromodomain.[2][3] The HAT domain is responsible for catalyzing the transfer of an acetyl group to lysine residues on histones and other proteins, a modification known as acetylation.[1] Specifically, the acetylation of H3K27 is a hallmark of active enhancers and promoters.[4][5]

The bromodomain acts as a "reader" of these acetylation marks, anchoring the CREBBP/EP300 complex to acetylated chromatin, which facilitates further acetylation and transcriptional activation.[6] Given their central role in gene regulation, the dysregulation of CREBBP and EP300 has been implicated in various diseases, including cancer.[1][2]

Two primary classes of small molecule inhibitors have been developed to target CREBBP/EP300:

• HAT inhibitors: These molecules directly block the catalytic activity of the HAT domain.

• Bromodomain inhibitors: These compounds competitively bind to the bromodomain, preventing it from recognizing and binding to acetylated histones.[6]

This guide focuses on the comparative analysis of CREBBP bromodomain inhibitors , with a central focus on CREBBP-IN-1 and its on-target effects on H3K27ac levels.

Mechanism of Action of CREBBP Bromodomain Inhibitors

CREBBP bromodomain inhibitors function by disrupting the interaction between the CREBBP protein and acetylated histones. By competitively binding to the acetyl-lysine binding pocket of the bromodomain, these inhibitors prevent the recruitment and stabilization of the CREBBP/EP300 complex at chromatin. This displacement leads to a reduction in the local concentration of the HAT enzyme, resulting in a decrease in H3K27ac levels at specific genomic loci, such as enhancers and super-enhancers.[6][7] This, in turn, leads to the downregulation of target gene expression.[8]

Mechanism of CREBBP Bromodomain Inhibition.

Comparative Analysis of CREBBP Bromodomain Inhibitors

Inhibitor	Target	Binding Affinity (Kd) / Potency (IC50)	Effect on H3K27ac
CREBBP-IN-1	CREBBP Bromodomain	Kd: 0.77 µM[9]	Data not available, but expected to reduce H3K27ac at target loci.
SGC-CBP30	CREBBP/EP300 Bromodomains	IC50: 21-69 nM (CBP), 38 nM (p300)[10]	Moderately decreases total H3K27ac levels.[4] Reduces H3K27ac at specific gene promoters and enhancers.[3][11]
I-CBP112	CREBBP/EP300 Bromodomains	-	Moderately decreases total H3K27ac levels.[4] In some contexts, it has been shown to enhance H3K18 acetylation.[12][13]
GNE-781	CREBBP/EP300 Bromodomains	IC50: 0.94 nM (CBP TR-FRET), 6.2 nM (CBP BRET)[14]	Specifically and globally decreases H3K27ac.[15]

On-Target Effects of CREBBP Bromodomain Inhibitors on H3K27ac:

• SGC-CBP30 and I-CBP112: Studies have shown that both of these inhibitors can moderately decrease overall H3K27ac levels in cells.[4] The effects are often more pronounced at specific genomic locations, such as enhancers and super-enhancers, leading to the downregulation of associated genes.[6][7][11] For instance, treatment with SGC-CBP30 has been observed to reduce H3K27ac at the super-enhancer of the IRF4 gene.[11]

• GNE-781: This potent and selective inhibitor has been shown to specifically decrease H3K27ac without affecting other histone lysine acetylation marks.[15] This leads to a global reduction, but not complete ablation, of H3K27ac peaks across the genome.[15]

• CREBBP-IN-1: While direct experimental evidence on H3K27ac levels is pending, based on its mechanism of action as a bromodomain inhibitor, CREBBP-IN-1 is expected to displace the CREBBP/EP300 complex from chromatin and consequently reduce H3K27ac at target gene regulatory elements.

Experimental Protocols

Accurate assessment of H3K27ac levels is critical for evaluating the on-target effects of CREBBP bromodomain inhibitors. The two most common methods for this are Western Blotting for global changes and Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) for locus-specific and genome-wide analysis.

Workflow for Assessing H3K27ac Levels.

Western Blot Protocol for Global H3K27ac Analysis

This protocol is for assessing total levels of H3K27ac in a cell population.

• Cell Lysis and Histone Extraction:

  • Treat cells with the CREBBP bromodomain inhibitor or vehicle control for the desired time.

  • Harvest cells and wash with ice-cold PBS.

  • Perform acid extraction of histones. Resuspend the nuclear pellet in 0.2 N HCl and incubate overnight at 4°C.[9]

  • Centrifuge to pellet debris and collect the supernatant containing histones.

• Protein Quantification:

  • Determine the protein concentration of the histone extracts using a suitable protein assay (e.g., Bradford or BCA).

• SDS-PAGE:

  • Prepare samples by diluting them in Laemmli sample buffer.

  • Load equal amounts of protein (typically 10-20 µg) onto a high-percentage (e.g., 15%) SDS-polyacrylamide gel to resolve the low molecular weight histones.[16]

  • Include a pre-stained protein ladder to monitor migration.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane (0.2 µm pore size is recommended for small proteins like histones).[17]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate the membrane with a primary antibody specific for H3K27ac overnight at 4°C with gentle agitation. A primary antibody for total Histone H3 should be used on a parallel blot as a loading control.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize the H3K27ac signal to the total Histone H3 signal.

ChIP-seq Protocol for Genome-Wide H3K27ac Analysis

This protocol allows for the identification of genomic regions with changes in H3K27ac levels.

• Cell Fixation and Chromatin Preparation:

  • Treat cells with the inhibitor or vehicle control.

  • Cross-link proteins to DNA by adding formaldehyde directly to the culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature.

  • Quench the cross-linking reaction by adding glycine.

  • Harvest cells, wash with ice-cold PBS, and lyse the cells to isolate nuclei.

  • Lyse the nuclei and shear the chromatin to fragments of 200-500 bp using sonication or enzymatic digestion.[18]

• Immunoprecipitation:

  • Pre-clear the chromatin lysate with protein A/G magnetic beads.

  • Incubate the pre-cleared chromatin overnight at 4°C with an antibody specific for H3K27ac.

  • Add protein A/G magnetic beads to capture the antibody-chromatin complexes.

  • Wash the beads extensively to remove non-specifically bound chromatin.[18]

• Elution and Reverse Cross-linking:

  • Elute the immunoprecipitated chromatin from the beads.

  • Reverse the formaldehyde cross-links by incubating at 65°C overnight in the presence of high salt.[19]

  • Treat with RNase A and Proteinase K to remove RNA and protein.[19]

• DNA Purification:

  • Purify the DNA using phenol-chloroform extraction or a commercial DNA purification kit.

• Library Preparation and Sequencing:

  • Prepare a DNA sequencing library from the purified ChIP DNA and an input control sample (chromatin saved before immunoprecipitation).

  • Perform next-generation sequencing.

• Data Analysis:

  • Align the sequencing reads to the reference genome.

  • Perform peak calling to identify regions of H3K27ac enrichment.

  • Perform differential binding analysis to identify regions with significant changes in H3K27ac levels between inhibitor-treated and control samples.

Conclusion

CREBBP-IN-1 is a valuable tool for probing the function of the CREBBP bromodomain. While direct cellular data on its impact on H3K27ac is emerging, its biochemical profile suggests it will act similarly to other well-characterized CREBBP bromodomain inhibitors like SGC-CBP30 and GNE-781. These inhibitors have been shown to effectively reduce H3K27ac at specific genomic loci, thereby modulating gene expression. The choice of inhibitor for a particular study will depend on the required potency, selectivity, and the specific biological question being addressed. The experimental protocols provided in this guide offer a robust framework for assessing the on-target effects of these inhibitors on H3K27ac, a critical step in their validation and application in research and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. SGC-CBP30 | Structural Genomics Consortium [thesgc.org]
• 3. researchgate.net [researchgate.net]
• 4. Bromodomain inhibition of the coactivators CBP/EP300 facilitate cellular reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CBP/p300 and HDAC activities regulate H3K27 acetylation dynamics and zygotic genome activation in mouse preimplantation embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. CREBBP/EP300 bromodomains are critical to sustain the GATA1/MYC regulatory axis in proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CREBBP/EP300 Bromodomain Inhibition Affects the Proliferation of AR-Positive Breast Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. stemcell.com [stemcell.com]
• 11. Bromodomain inhibition of the transcriptional coactivators CBP/EP300 as a therapeutic strategy to target the IRF4 network in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GNE-781, A Highly Advanced Potent and Selective Bromodomain Inhibitor of Cyclic Adenosine Monophosphate Response Element Binding Protein, Binding Protein (CBP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Histone Immunoblotting Protocol | Rockland [rockland.com]
• 18. β-actin mediated H3K27ac changes demonstrate the link between compartment switching and enhancer-dependent transcriptional regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Chromatin Immunoprecipitation (ChIP) Protocol for Low-abundance Embryonic Samples - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of CREBBP Bromodomain Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The CREB binding protein (CREBBP) and its close homolog EP300 are critical transcriptional coactivators involved in a myriad of cellular processes, including cell growth, differentiation, and DNA repair. Their bromodomains, which recognize and bind to acetylated lysine residues on histones and other proteins, have emerged as attractive therapeutic targets in oncology and inflammatory diseases. The development of potent and selective CREBBP bromodomain inhibitors is a key focus of epigenetic drug discovery. This guide provides an objective comparison of prominent CREBBP inhibitors, focusing on their cross-reactivity profiles and the experimental data that defines their performance.

Comparative Analysis of CREBBP Inhibitor Selectivity

Achieving high selectivity for the CREBBP bromodomain, particularly over the bromodomains of the BET (Bromodomain and Extra-Terminal domain) family (e.g., BRD4), has been a significant challenge in the development of these inhibitors. The following tables summarize the binding affinities and selectivity profiles of several key CREBBP inhibitors.

Table 1: Binding Affinity (Kd/IC50 in nM) of CREBBP Inhibitors

Inhibitor	CREBBP	EP300	BRD4(1)	BRD4(2)
SGC-CBP30	21	32	850[1]	>5000
I-CBP112	151[2]	167[2]	5600[3]	20000[3]
CCS1477	1.7[4]	1.3[4]	222[4]	-
(-)-OXFBD05	200[5]	240[5]	>10000[5]	-

Table 2: Selectivity Profile of CREBBP Inhibitors (Fold-Selectivity over BRD4(1))

Inhibitor	Selectivity (CREBBP vs. BRD4(1))
SGC-CBP30	~40-fold[6]
I-CBP112	~37-fold
CCS1477	~130-fold[7]
(-)-OXFBD05	>100-fold[5][8]

Signaling Pathways and Experimental Workflow Visualization

To understand the context in which these inhibitors function and how their activity is measured, the following diagrams illustrate a key signaling pathway involving CREBBP and a typical experimental workflow for inhibitor characterization.

References

• 1. Probe SGC-CBP30 | Chemical Probes Portal [chemicalprobes.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Probe I-CBP112 | Chemical Probes Portal [chemicalprobes.org]
• 4. ascopubs.org [ascopubs.org]
• 5. Controlling Intramolecular Interactions in the Design of Selective, High-Affinity Ligands for the CREBBP Bromodomain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cellcentric.com [cellcentric.com]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Efficacy of CREBBP/p300 Inhibitors: A-485, iP300w, and CPI-1612

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three prominent drug-like inhibitors of the closely related histone acetyltransferases (HATs), CREB-binding protein (CREBBP) and p300 (EP300). These proteins are critical regulators of gene expression and have emerged as significant targets in oncology and other therapeutic areas.[1][2][3][4] The inhibitors A-485, iP300w, and CPI-1612, each representing a unique molecular scaffold, are evaluated based on their biochemical potency and cellular activity.[1][2][3][4]

Introduction to CREBBP/p300

CREBBP and p300 are highly similar transcriptional coactivators that play a pivotal role in chromatin remodeling and gene regulation through their intrinsic histone acetyltransferase (HAT) activity.[5][6] By acetylating histone proteins, they facilitate a more open chromatin structure, making genes accessible for transcription.[5][6] Their involvement in various cellular processes, including cell growth, differentiation, and DNA repair, has implicated their dysregulation in numerous diseases, particularly cancer.[6][7]

Biochemical Potency of CREBBP/p300 Inhibitors

A comparative analysis of A-485, iP300w, and CPI-1612 reveals significant differences in their biochemical potency, which is notably influenced by the concentration of the cofactor acetyl-CoA.[8][9] This is a critical consideration for experimental design and interpretation, as acetyl-CoA concentrations can vary between biochemical assays and the cellular environment.

The inhibitory activities of these compounds were assessed using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.[8] The results, summarized in the table below, indicate that under conditions of low acetyl-CoA (50 nM), approximating the apparent Michaelis constant (Km app), CPI-1612 is the most potent inhibitor, followed by iP300w and then A-485.[8][9] However, at a higher, more physiologically relevant acetyl-CoA concentration (5 µM), the potency of all inhibitors is reduced, with A-485 showing the most significant decrease.[4][8][9]

Inhibitor	IC50 (50 nM Acetyl-CoA)	IC50 (5 µM Acetyl-CoA)	Fold Change in IC50
A-485	44.8 nM[2][8][9]	1.3 µM[2][4][8]	~29x[2][8]
iP300w	15.8 nM[2][8][9]	110 nM	~7x[2][8]
CPI-1612	10.7 nM[2][8][9]	21 nM	~2x[2][8]

Table 1: Comparison of the biochemical potency of CREBBP/p300 inhibitors at low and high acetyl-CoA concentrations. Data sourced from a comparative analysis study.[8]

These findings highlight that the relative potency of these inhibitors is maintained across different acetyl-CoA concentrations, with the order of potency being CPI-1612 > iP300w > A-485.[9]

Cellular Activity and On-Target Effects

The differential biochemical potencies of A-485, iP300w, and CPI-1612 translate to their effects in cellular models. Studies have shown that the inhibition of histone acetylation and subsequent effects on cell growth directly correlate with the biochemical potencies of these compounds, supporting an on-target mechanism of action.[1][2] For instance, higher concentrations of A-485 are required to observe reductions in histone acetylation in cellular studies, consistent with its lower biochemical potency at physiological acetyl-CoA levels.[4][8]

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is a common method for determining the biochemical potency of HAT inhibitors.[8]

Principle: The assay measures the acetylation of a biotinylated histone H3 peptide by the catalytic domain of EP300. The acetylated product is detected by a primary antibody, which is then recognized by a terbium-labeled secondary antibody (donor). The biotinylated peptide is captured by streptavidin-d2 (acceptor). When the donor and acceptor are in close proximity (i.e., when the peptide is acetylated), FRET occurs upon excitation, leading to a detectable signal. Inhibitors will disrupt this process, leading to a decrease in the FRET signal.

Methodology:

• Reaction Setup: The inhibitors (e.g., A-485, iP300w, CPI-1612) are incubated with the EP300 catalytic domain, a biotinylated histone H3 peptide, and acetyl-CoA in an assay buffer.

• Incubation: The reaction is allowed to proceed for a set period to allow for enzymatic acetylation.

• Detection: A solution containing a primary antibody against the acetylated histone mark and a terbium-labeled secondary antibody is added, followed by the addition of streptavidin-d2.

• Signal Measurement: The TR-FRET signal is read on a plate reader at appropriate excitation and emission wavelengths.

• Data Analysis: The half-maximal inhibitory concentration (IC50) values are calculated by plotting the inhibitor concentration against the assay signal.

Visualizing Key Processes

To further aid in the understanding of the context and evaluation of these inhibitors, the following diagrams illustrate the CREBBP/p300 signaling pathway and the experimental workflow of the TR-FRET assay.

Caption: Simplified CREBBP/p300 signaling pathway.

Caption: Workflow of the TR-FRET assay for inhibitor screening.

References

• 1. Comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. CREBBP gene: MedlinePlus Genetics [medlineplus.gov]
• 6. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 7. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide: CREBBP-IN-1 Versus Pan-Bromodomain Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective CREBBP bromodomain inhibitor, CREBBP-IN-1, against widely studied pan-bromodomain inhibitors, focusing on their performance based on available experimental data.

Introduction: Targeting Bromodomains in Disease

Bromodomains are epigenetic "reader" modules that recognize acetylated lysine residues on histones and other proteins, playing a crucial role in the regulation of gene transcription. Their dysregulation is implicated in various diseases, including cancer. Small molecule inhibitors targeting bromodomains have emerged as a promising therapeutic strategy.

CREBBP-IN-1 , also known as CBP-IN-1, is a potent and selective inhibitor of the bromodomain of CREB-binding protein (CREBBP or CBP) and its close homolog EP300. In contrast, pan-bromodomain inhibitors , such as the well-characterized JQ1 and I-BET762, target the bromodomains of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, BRD4, and BRDT). This guide will delineate the key differences in their mechanism, selectivity, and cellular effects.

Mechanism of Action

Both CREBBP-IN-1 and pan-bromodomain inhibitors function by competitively binding to the acetyl-lysine binding pocket of their respective target bromodomains. This prevents the interaction of these proteins with acetylated histones, thereby disrupting their role in transcriptional activation.

The downstream consequences of this inhibition differ based on the specific targets. Pan-BET inhibitors primarily lead to the downregulation of key oncogenes regulated by BET proteins, most notably c-Myc.[1][2][3] Selective inhibition of the CREBBP bromodomain has also been shown to result in the downregulation of c-Myc, suggesting a role for CREBBP in the regulation of this critical oncogene.

Below is a diagram illustrating the distinct signaling pathways affected by these two classes of inhibitors.

Figure 1. Signaling pathways targeted by CREBBP and pan-BET inhibitors.

Quantitative Performance Data

The following tables summarize the inhibitory potency and selectivity of CREBBP-IN-1 and representative pan-bromodomain inhibitors. Data is compiled from various biochemical and cellular assays.

Table 1: Biochemical Potency (IC50, nM)

Compound	Target	IC50 (nM)	Assay Type
CREBBP-IN-1	CREBBP	1.5	TR-FRET
BRD4(1)	3100	TR-FRET
GNE-781	CREBBP	0.94	TR-FRET
EP300	1.2	TR-FRET
BRD4(1)	5100	TR-FRET
CPI-637	CREBBP	30	TR-FRET
EP300	51	TR-FRET
BRD4(1)	11000	TR-FRET
(+)-JQ1	BRD4(1)	77	AlphaScreen
BRD4(2)	33	AlphaScreen
BRD2(1)	17.7	TR-FRET
CREBBP	>10000	AlphaScreen
I-BET762	BET family	32.5 - 42.5	Biochemical Assay

Note: IC50 values can vary depending on the specific assay conditions and experimental setup.

Table 2: Cellular Activity

Compound	Cell Line	Effect	EC50 / IC50 (µM)
GNE-781	MV4-11 (AML)	c-Myc Expression Inhibition	0.0066
CPI-637	AMO-1 (Myeloma)	c-Myc Expression Inhibition	0.60
(+)-JQ1	MM.1S (Myeloma)	Proliferation Inhibition	~0.5
MCC-3, MCC-5	Proliferation Inhibition	~0.8
I-BET762	MDA-MB-231 (Breast)	Proliferation Inhibition	0.46
Prostate Cancer Cells	MYC Expression Inhibition	Potent

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay measures the binding of a bromodomain to an acetylated histone peptide. Inhibition of this interaction by a compound results in a decrease in the FRET signal.

Figure 2. Workflow for a typical TR-FRET bromodomain inhibitor assay.

Protocol Outline:

• Reagent Preparation:

  • Assay Buffer: e.g., 20 mM HEPES, pH 7.4, 150 mM NaCl, 0.1% BSA, 0.01% Triton X-100.

  • Prepare dilutions of Terbium (Tb)-labeled donor-conjugated bromodomain protein (e.g., GST-CREBBP) and dye-labeled acceptor-conjugated acetylated histone peptide.

• Compound Plating:

  • Serially dilute the test inhibitor in DMSO and then in assay buffer.

  • Add the diluted inhibitor to a 384-well plate.

• Assay Procedure:

  • Add the acetylated peptide-acceptor conjugate to the wells.

  • Add the bromodomain-donor conjugate to initiate the binding reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 30-120 minutes) to allow the binding to reach equilibrium.

• Data Acquisition:

  • Read the plate using a TR-FRET-capable microplate reader, with an excitation wavelength of ~340 nm and emission wavelengths of ~620 nm (for Terbium) and ~665 nm (for the acceptor dye).

• Data Analysis:

  • Calculate the ratio of the acceptor signal to the donor signal.

  • Plot the TR-FRET ratio against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

This bead-based assay measures the interaction between a tagged bromodomain and a biotinylated acetylated peptide. Inhibition of this interaction leads to a decrease in the AlphaScreen signal.

Figure 3. Workflow for a typical AlphaScreen bromodomain inhibitor assay.

Protocol Outline:

• Reagent Preparation:

  • Assay Buffer: e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4.

  • Dilute GST-tagged bromodomain protein, biotinylated acetylated histone peptide, Streptavidin-coated Donor beads, and anti-GST Acceptor beads in assay buffer.

• Compound Plating:

  • Serially dilute the test inhibitor in DMSO and add to a 384-well plate.

• Assay Procedure:

  • Add the GST-tagged bromodomain and biotinylated acetylated histone peptide to the wells containing the inhibitor.

  • Incubate at room temperature for 30 minutes.

  • Add the anti-GST Acceptor beads and incubate for 60 minutes.

  • Add the Streptavidin-coated Donor beads in subdued light and incubate for 30-60 minutes in the dark.

• Data Acquisition:

  • Read the plate on an AlphaScreen-capable microplate reader.

• Data Analysis:

  • Normalize the data to controls (no inhibitor for 100% signal and a known potent inhibitor for 0% signal).

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Concluding Remarks

The choice between a selective CREBBP inhibitor like CREBBP-IN-1 and a pan-bromodomain inhibitor depends on the specific research question and therapeutic goal.

• CREBBP-IN-1 and other selective CREBBP inhibitors offer a more targeted approach to dissect the specific roles of CREBBP/EP300 in cellular processes and disease. Their high selectivity over BET bromodomains minimizes potential off-target effects associated with pan-BET inhibition, which could be advantageous in certain therapeutic contexts.

• Pan-bromodomain inhibitors like JQ1 and I-BET762 have been extensively studied and have demonstrated broad anti-cancer activity in various preclinical models, largely attributed to their potent inhibition of the c-Myc oncogene.[1][4] However, their lack of selectivity within the BET family and potential for off-target effects are important considerations.

Further research, including direct comparative studies in relevant disease models, is necessary to fully elucidate the therapeutic potential and optimal applications of these distinct classes of bromodomain inhibitors.

References

• 1. BET bromodomain inhibition as a therapeutic strategy to target c-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Chemoprevention of preclinical breast and lung cancer with the bromodomain inhibitor I-BET 762 - PMC [pmc.ncbi.nlm.nih.gov]

Confirming CREBBP Target Engagement in Cells: A Comparative Guide to CREBBP-IN-1 and Alternative Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies to confirm cellular target engagement of CREBBP inhibitors, with a focus on CREBBP-IN-1 and other widely used chemical probes. Experimental data is presented to aid in the selection of appropriate tools and techniques for investigating CREBBP's role in health and disease.

Introduction to CREBBP and its Inhibition

CREB-binding protein (CREBBP), also known as CBP or KAT3A, is a transcriptional coactivator with intrinsic histone acetyltransferase (HAT) activity.[1] By acetylating histones and other proteins, CREBBP plays a crucial role in regulating gene expression, cell growth, and differentiation.[1][2] Its dysregulation is implicated in various diseases, including cancer, making it a compelling therapeutic target.[3][4]

CREBBP-IN-1 is a chemical probe that binds to the bromodomain of CREBBP with a reported affinity (Kd) of 0.77 µM.[5] The bromodomain is a protein module that recognizes and binds to acetylated lysine residues, a key mechanism for localizing CREBBP's acetyltransferase activity to specific genomic regions.[4] Inhibiting this interaction can disrupt CREBBP-dependent gene transcription.

This guide compares CREBBP-IN-1 with other notable CREBBP inhibitors, providing a framework for assessing their target engagement in a cellular context.

Comparative Analysis of CREBBP Inhibitors

The following tables summarize the biochemical and cellular potency of CREBBP-IN-1 and a selection of alternative inhibitors. These compounds vary in their mode of action, targeting either the bromodomain (BRD) or the histone acetyltransferase (HAT) domain.

Table 1: Biochemical Potency of CREBBP Inhibitors
Compound	Target Domain	Assay Type	Potency (IC50/Kd)
CREBBP-IN-1	Bromodomain	Dissociation Constant (Kd)	0.77 µM[5]
SGC-CBP30	Bromodomain	Dissociation Constant (Kd)	21 nM[6]
GNE-781	Bromodomain	TR-FRET	IC50 = 0.94 nM[1]
A-485	HAT	Biochemical HAT assay	IC50 = 2.6 nM[2]
iP300w	HAT	TR-FRET	IC50 = 15.8 nM[7][8]
CPI-1612	HAT	TR-FRET	IC50 = 10.7 nM[7][8]

Table 2: Cellular Target Engagement and Potency of CREBBP Inhibitors
Compound	Assay Type	Cell Line	Potency (EC50/IC50)
SGC-CBP30	NanoBRET	HEK293	EC50 = 0.28 µM[9]
I-CBP112	NanoBRET	HEK293	EC50 = 0.24 µM[9]
GNE-781	BRET	Not Specified	IC50 = 6.2 nM[1]
A-485	Cell Growth Inhibition	K562	IC50 = 1.18 µM[10]
CPI-637	MYC Expression Inhibition	Not Specified	EC50 = 600 nM[11]

Methodologies for Confirming Target Engagement

Several robust methods can be employed to confirm that a CREBBP inhibitor is engaging its target within a cellular environment. The primary techniques include direct binding assays like NanoBRET and Cellular Thermal Shift Assay (CETSA), and indirect functional assays such as Western blotting for downstream histone modifications.

Signaling Pathway of CREBBP-Mediated Transcription

Caption: CREBBP-mediated transcriptional activation and points of inhibition.

NanoBRET™ Target Engagement Assay

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a proximity-based method that measures the binding of a compound to a target protein in live cells.[12] A NanoLuc® luciferase-tagged CREBBP is co-expressed with a fluorescently labeled tracer that binds to the CREBBP bromodomain. Compound binding to the bromodomain displaces the tracer, leading to a decrease in BRET signal.

Caption: Workflow for the NanoBRET™ target engagement assay.

• Cell Culture and Transfection:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Co-transfect cells with a plasmid encoding CREBBP fused to NanoLuc® luciferase and a plasmid for a fluorescently-tagged histone H3.3 (as a tracer binding partner) using a suitable transfection reagent.

  • Incubate for 24 hours to allow for protein expression.

• Assay Preparation:

  • Harvest and resuspend the transfected cells in Opti-MEM.

  • Add the NanoBRET™ 618 Ligand (tracer) to the cell suspension.

  • Dispense the cell-tracer mix into a 384-well white assay plate.

• Compound Treatment:

  • Prepare serial dilutions of CREBBP-IN-1 or other test compounds.

  • Add the compounds to the assay plate and incubate for the desired time (e.g., 22 hours) at 37°C in a CO2 incubator.[12]

• Signal Detection:

  • Add the NanoBRET™ substrate to the wells.

  • Measure the BRET signal using a plate reader equipped with appropriate filters for donor (NanoLuc®) and acceptor (tracer) emission.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a method for assessing target engagement based on the principle of ligand-induced thermal stabilization of the target protein. Binding of a compound to CREBBP can increase its stability, leading to a higher melting temperature.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

• Cell Treatment:

  • Culture cells to 80-90% confluency.

  • Treat cells with CREBBP-IN-1 or vehicle control for a specified time (e.g., 1-2 hours) at 37°C.

• Thermal Challenge:

  • Harvest and wash the cells, then resuspend in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at a range of temperatures (e.g., 40-70°C) for 3-5 minutes in a thermocycler, followed by a cooling step.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or with a lysis buffer.

  • Separate the soluble and aggregated protein fractions by centrifugation.

• Protein Detection:

  • Collect the supernatant (soluble fraction).

  • Quantify the amount of soluble CREBBP in each sample using Western blotting with a specific anti-CREBBP antibody.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble CREBBP against the temperature to generate a melting curve.

  • A shift in the melting curve to higher temperatures in the presence of the inhibitor indicates target engagement.

Western Blot for Downstream Histone Acetylation

A functional readout of CREBBP target engagement can be obtained by measuring the acetylation of its known histone substrates, such as Histone H3 at lysine 27 (H3K27ac).[8] Inhibition of CREBBP's HAT activity or disruption of its chromatin localization should lead to a decrease in H3K27ac levels.

References

• 1. CREB-binding protein - Wikipedia [en.wikipedia.org]
• 2. scbt.com [scbt.com]
• 3. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Controlling Intramolecular Interactions in the Design of Selective, High-Affinity Ligands for the CREBBP Bromodomain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. stemcell.com [stemcell.com]
• 7. CREBBP inactivation promotes the development of HDAC3 dependent lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. CREBBP inactivation sensitizes B cell acute lymphoblastic leukemia to ferroptotic cell death upon BCL2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of CREBBP-IN-1

Disclaimer: A specific Safety Data Sheet (SDS) for CREBBP-IN-1 was not found in the public domain. The following guidance is based on general best practices for the disposal of small molecule inhibitors used in a laboratory setting. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department and the compound supplier for specific disposal instructions. This document provides essential, immediate safety and logistical information to serve as a procedural guide.

The proper disposal of chemical compounds such as CREBBP-IN-1, a small molecule inhibitor of the CREB-binding protein, is paramount to ensure laboratory safety, protect the environment, and maintain regulatory compliance. Adherence to established protocols for chemical waste management minimizes risks to personnel and the surrounding community.

Quantitative Data for Similar Laboratory Chemicals

The following table summarizes general characteristics and handling information for small molecule inhibitors used in research. This data is provided for context and should not be considered specific to CREBBP-IN-1.

Parameter	General Information	Source
Physical State	Typically a solid powder.	General chemical knowledge
Storage Temperature	Varies; often stored at -20°C or -80°C for long-term stability.	[1]
Solubility	Commonly soluble in organic solvents like DMSO.	[2]
Hazard Classification	Assume hazardous until a formal hazard determination is made. May be an irritant or have unknown toxicological properties.	[3]
Personal Protective Equipment (PPE)	Standard laboratory PPE: safety glasses, lab coat, and chemical-resistant gloves are mandatory. A respirator may be needed for handling powders.	[3]

Step-by-Step Disposal Protocol for CREBBP-IN-1

This protocol outlines the essential steps for the safe disposal of CREBBP-IN-1 and associated contaminated materials.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is crucial to assume that CREBBP-IN-1 is a hazardous substance in the absence of specific data. All handling of the compound and its waste must be conducted within a certified chemical fume hood to prevent inhalation of any powders or aerosols.[3]

Mandatory PPE includes:

• Safety glasses with side shields or goggles

• Chemical-resistant lab coat

• Nitrile or other chemically compatible gloves

• For powdered forms, a dust mask or respirator is recommended to prevent inhalation.[3]

Step 2: Waste Segregation and Collection

Properly segregate all waste streams containing CREBBP-IN-1.[4] This is critical to prevent accidental chemical reactions and to ensure proper disposal.

• Solid Waste: Collect unused or expired solid CREBBP-IN-1, along with any contaminated disposable materials (e.g., weighing paper, pipette tips, vials, gloves), in a designated, leak-proof hazardous waste container.[3]

• Liquid Waste: Collect any solutions containing CREBBP-IN-1 in a separate, clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.[5]

• Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with CREBBP-IN-1 should be disposed of in a designated sharps container.

Step 3: Container Selection and Labeling

The choice of appropriate waste containers is vital to prevent leaks and ensure safe handling.

• Use containers that are chemically compatible with the waste. For many organic compounds, glass or high-density polyethylene (HDPE) containers are suitable.[6]

• Ensure containers are in good condition and have secure, tight-fitting lids.[6]

• All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"[3]

  • The full chemical name: "CREBBP-IN-1"

  • The concentration (if in solution)

  • The accumulation start date[3]

  • Any known hazard characteristics (e.g., "Irritant," "Handle with Caution")

Step 4: Temporary Storage

Store the labeled hazardous waste containers in a designated and secure satellite accumulation area within the laboratory. This area should be well-ventilated and away from general laboratory traffic.[3] Follow institutional guidelines regarding the maximum volume of hazardous waste that can be stored in a satellite accumulation area.[3]

Step 5: Final Disposal

The primary and recommended method for the disposal of chemical waste is through a licensed and approved hazardous waste disposal service.

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

• Complete all required waste disposal forms as mandated by your institution and local regulations.

• Never dispose of CREBBP-IN-1 down the drain or in the regular trash. [7]

Experimental Protocols

Detailed experimental protocols for the chemical inactivation or neutralization of CREBBP-IN-1 are not publicly available. Any attempt to treat the chemical waste in the laboratory should only be performed with a validated procedure and under the direct guidance of your institution's EHS department.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of CREBBP-IN-1.

Caption: Logical workflow for the safe disposal of CREBBP-IN-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. danielshealth.com [danielshealth.com]
• 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]

Essential Safety and Operational Protocols for Handling CREBBP-IN-1

Disclaimer: A specific Safety Data Sheet (SDS) for CREBBP-IN-1 is not publicly available. The following guidance is based on established best practices for handling potent, novel small molecule inhibitors in a laboratory setting. Researchers must conduct a thorough, compound-specific risk assessment before handling this substance and consult the supplier for a copy of the SDS.

CREBBP-IN-1 is a small molecule that exhibits good affinity with the CREBBP bromodomain.[1] As with many novel research compounds, its toxicological properties have not been thoroughly investigated. Therefore, it should be handled with caution as a potentially hazardous substance. General safety data for a bromodomain inhibitor set indicates that similar compounds may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[2]

Hazard Identification and Risk Assessment

Given that CREBBP-IN-1 is a bioactive small molecule designed to interact with a key cellular protein, it should be treated as a potent compound. A risk assessment should be performed before any handling, considering the quantity used, the procedures to be performed, and the potential for aerosol generation.

Summary of Potential Hazards (Based on similar compounds):

Hazard Statement	GHS Classification (Assumed)
Harmful if swallowed.	H302
Causes skin irritation.	H315
Causes serious eye irritation.	H319
May cause respiratory irritation.	H335
Toxic to aquatic life with long lasting effects.	H411
This table is based on a representative SDS for a bromodomain inhibitor set and should be used for guidance only.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling CREBBP-IN-1.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes- Nitrile gloves	-
Handling of Powders/Solids	- Chemical splash goggles or face shield- Chemical-resistant lab coat or coveralls- Double-gloving (e.g., nitrile)- Enclosed footwear	- Full-face respirator with appropriate cartridges (if not handled in a fume hood)- Head covering
Handling of Liquids/Solutions	- Chemical splash goggles- Chemical-resistant gloves (e.g., nitrile)- Chemical-resistant apron over lab coat	- Face shield for splash potential- Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	- Chemical splash goggles- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors are generated)

Note: Always consult institutional guidelines and the manufacturer's instructions for the proper use, cleaning, and maintenance of PPE.

Engineering Controls

To minimize inhalation exposure, all procedures involving the handling of CREBBP-IN-1 powder or the preparation of its solutions should be performed in a certified chemical fume hood or other suitable ventilated enclosure.[3]

Operational Plan: Step-by-Step Handling Procedures

A clear and concise plan for the handling of CREBBP-IN-1 is essential to prevent contamination and ensure safety.

• Designate a Handling Area: Cordon off a specific area within a chemical fume hood for all manipulations of CREBBP-IN-1.

• Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, vials, solvents, and PPE before starting.

• Pre-label Containers: Clearly label all vials and containers with the compound name, concentration, solvent, and date.

• Review Procedures: Read through the entire experimental protocol before handling the compound.

• Perform all weighing operations within a chemical fume hood or a balance enclosure to prevent the dispersal of fine powder.

• Wear appropriate PPE, including double gloves.

• Use a dedicated, clean spatula and weigh boat.

• Carefully transfer the desired amount of CREBBP-IN-1 to the weigh boat.

• Close the primary container securely immediately after use.

• Clean the spatula and the weighing area using a wet-wiping technique to avoid generating dust.

• Transfer the weighed solid to a pre-labeled vial within the fume hood.

• Slowly add the desired solvent to the vial, pointing the opening away from you, to avoid splashing.

• Cap the vial and mix by vortexing or sonication as required by the protocol.

• If the stock solution is not for immediate use, seal the vial with parafilm and store it under the recommended conditions. MedChemExpress suggests storage at room temperature for the solid form in the continental US, but this may vary.[1] Always refer to the Certificate of Analysis for specific storage instructions.

Disposal Plan

Proper disposal of CREBBP-IN-1 and any contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All waste contaminated with CREBBP-IN-1 (e.g., gloves, weigh boats, pipette tips, vials) must be disposed of in a dedicated, clearly labeled hazardous chemical waste container.[4]

• Liquid Waste: Unused solutions containing CREBBP-IN-1 should be collected in a sealed, labeled hazardous waste container. Do not pour any solutions down the drain.[4]

• Solid Waste: Dispose of solid CREBBP-IN-1 and any contaminated disposable labware in a designated solid hazardous waste container.

• Decontamination:

  • Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down.

  • Reusable Equipment: Decontaminate all reusable equipment, such as spatulas and glassware, according to established laboratory procedures for potent compounds.

  • PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures

Situation	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Skin Contact	Immediately wash skin with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Get medical attention if symptoms occur.[2]
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Wash out the mouth with water. Do NOT induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and collect the material with an inert absorbent (for liquids) or by careful sweeping (for solids). Place in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Visual Workflow and Safety Hierarchy

Caption: A step-by-step workflow for the safe handling of CREBBP-IN-1.

Caption: The hierarchy of controls for mitigating laboratory hazards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 4. maxedoutcompounds.com [maxedoutcompounds.com]